Glycine cresol red

• CAS: 65720-39-0

Core Science & Biosynthesis

What is the chemical structure of Glycine cresol red?

For Researchers, Scientists, and Drug Development Professionals

Abstract

Glycine (B1666218) cresol (B1669610) red is a specialized derivative of the well-known pH indicator cresol red. By incorporating glycine moieties, this molecule gains enhanced chelating properties, making it a valuable complexometric indicator for the spectrophotometric determination of various metal ions. Its distinct color change upon binding with metal cations allows for sensitive and selective quantification. Beyond its analytical applications in chemistry, Glycine cresol red has also found utility as a specialized stain in the field of neurohistology. This technical guide provides an in-depth overview of the chemical structure, properties, and key applications of Glycine cresol red, complete with available quantitative data and generalized experimental protocols.

Chemical Structure and Identification

Glycine cresol red is structurally characterized by a cresol red backbone to which two glycine (2-aminoacetic acid) groups are attached. This modification, achieved through a Mannich-type reaction, introduces aminocarboxylate functionalities, which are excellent chelating agents for metal ions.

The systematic IUPAC name for Glycine cresol red is N,N'-[(3H-2,1-Benzoxathiole 1,1-dioxide)-3-ylidenebis[(6-hydroxy-5-methyl-3,1-phenylene)methylene]]bisglycine .

The core structure consists of a sultone ring derived from o-cresolsulfonephthalein, which is common to phthalein dyes. The addition of the glycine groups transforms the molecule into a sensitive indicator for metal ions.

Physicochemical Properties

Glycine cresol red is typically available as a sodium salt, which is a conjugated organic dye salt.[1] The properties of the free acid and its sodium salt are summarized below.

Property	Value	Reference
Chemical Formula	C27H28N2O9S (Acid Form)
C27H27N2NaO9S (Sodium Salt)	[1]
Molecular Weight	556.6 g/mol (Acid Form)
578.57 g/mol (Sodium Salt)	[1]
CAS Number	4079-10-1 (Acid Form)
77031-64-2 (Sodium Salt)	[1]
Appearance	Red-brown powder or crystals
Solubility	Sparingly soluble in water; soluble in ethanol (B145695). The sodium salt is water-soluble.	[2]

Applications

Complexometric Indicator for Metal Ion Determination

The primary application of Glycine cresol red is as a complexometric indicator for the spectrophotometric determination of metal ions. The glycine groups form stable colored complexes with various cations, including Al³⁺, Ga³⁺, and In³⁺.[3] The formation of these complexes results in a distinct color change that can be quantified using a spectrophotometer. This allows for the determination of the concentration of these metal ions in a sample.

A study on the related compound, Semi-Glycinecresol Red, provided insights into the formation of complexes with bivalent metal ions. It was found to form 1:1 and 1:2 (metal:ligand) complexes in alkaline solutions. For instance, with Cu(II), it forms protonated complexes in weakly acidic media, making it a suitable indicator for copper under these conditions.

Neurohistological Staining

Glycine cresol red has also been utilized as a specialized stain in neurohistology for the pathological examination of nerve tissue and neuroglia.[4] While the precise mechanism of its staining action in neural tissues is not extensively documented in readily available literature, its application suggests a selective affinity for certain cellular or extracellular components within the nervous system.

Experimental Protocols

General Protocol for Spectrophotometric Determination of Metal Ions

The following is a generalized protocol for the use of Glycine cresol red as a complexometric indicator. The optimal pH, wavelength, and concentration of the indicator should be determined empirically for each specific metal ion and experimental setup.

Materials:

• Glycine cresol red indicator solution (e.g., 0.1% w/v in ethanol or water for the sodium salt)

• Standard solutions of the metal ion of interest

• Buffer solutions to maintain the desired pH

• Spectrophotometer and cuvettes

Procedure:

• Preparation of a Calibration Curve: a. Prepare a series of standard solutions of the metal ion at known concentrations. b. To each standard, add a fixed amount of Glycine cresol red solution and the appropriate buffer to maintain the optimal pH for complex formation. c. Allow the color to develop for a set period. d. Measure the absorbance of each solution at the wavelength of maximum absorbance (λmax) of the metal-indicator complex. e. Plot a graph of absorbance versus metal ion concentration to generate a calibration curve.

• Analysis of an Unknown Sample: a. Prepare the unknown sample in the same manner as the standards, adding the Glycine cresol red solution and buffer. b. Measure the absorbance of the sample at the same λmax. c. Determine the concentration of the metal ion in the sample by comparing its absorbance to the calibration curve.

Neurohistological Staining

Detailed protocols for the use of Glycine cresol red in neurohistology are not widely available in English literature. Researchers interested in this application are advised to consult specialized neurohistology manuals or the original publication by Panchenko et al. (1997), if accessible. A general approach would likely involve the preparation of a staining solution of Glycine cresol red, followed by incubation with fixed and sectioned nerve tissue, and subsequent washing and mounting for microscopic examination.

Synthesis of Glycine Cresol Red

The synthesis of Glycine cresol red typically involves a Mannich reaction, where cresol red is reacted with formaldehyde (B43269) and glycine. This reaction introduces the aminomethyl glycine groups onto the phenolic rings of the cresol red molecule. While detailed industrial synthesis protocols are proprietary, a general laboratory-scale synthesis can be conceptualized as follows:

• Cresol red is dissolved in a suitable solvent, such as ethanol.

• An aqueous solution of glycine and formaldehyde is prepared.

• The two solutions are mixed and refluxed for several hours.

• The reaction progress can be monitored by thin-layer chromatography.

• Upon completion, the product can be isolated by precipitation, filtration, and purified by recrystallization.

Visualization of Application

The following diagram illustrates the workflow for the spectrophotometric determination of metal ions using Glycine cresol red as a complexometric indicator.

Caption: Workflow for Metal Ion Determination.

References

• 1. calpaclab.com [calpaclab.com]
• 2. Chrominfo: Preparation of cresol red indicator solution [chrominfo.blogspot.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. [The use of the complexometric indicator glycine cresol red as a stain in neurohistology] - PubMed [pubmed.ncbi.nlm.nih.gov]

Glycine Cresol Red: A Deep Dive into its Complexometric Indication Mechanism

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

Glycine (B1666218) Cresol (B1669610) Red (GCR) is a versatile metallochromic indicator that plays a crucial role in complexometric titrations for the quantitative determination of various metal ions. This technical guide elucidates the intricate mechanism of action of Glycine Cresol Red, detailing its structural features, the principles of its color-changing behavior in the presence of metal ions and chelating agents, and its practical applications in analytical chemistry. This document provides a comprehensive overview of the key chemical equilibria involved, quantitative data on its interactions with metal ions, and detailed experimental protocols for its synthesis and use in titrations.

Introduction to Complexometric Titrations and Metallochromic Indicators

Complexometric titrations are a cornerstone of analytical chemistry, enabling the precise quantification of metal ions in a sample.[1][2] The fundamental principle of this technique lies in the formation of a stable, water-soluble complex between the metal ion (the analyte) and a complexing agent (the titrant), most commonly ethylenediaminetetraacetic acid (EDTA).[3] The endpoint of the titration, where all the free metal ions in the solution have been complexed by the titrant, is visualized by a metallochromic indicator.[4]

These indicators are organic dyes that form colored complexes with metal ions. The color of the metal-indicator complex differs significantly from the color of the free, uncomplexed indicator. For a successful titration, the metal-indicator complex must be less stable than the metal-titrant complex. This ensures that the titrant will first react with the free metal ions and then, at the endpoint, displace the metal ion from the indicator, leading to a sharp color change.[5]

Glycine Cresol Red: Structure and Properties

Glycine Cresol Red is a member of the sulfonphthalein family of dyes, structurally characterized by a Cresol Red backbone to which two glycine (carboxymethyl)amino groups are attached. The synthesis of Glycine Cresol Red is typically achieved through a Mannich reaction, involving the condensation of Cresol Red with glycine and formaldehyde (B43269).[6][7] This structure imparts both pH-indicating and metal-chelating properties to the molecule.

The Cresol Red portion of the molecule is responsible for its inherent pH-dependent color changes, transitioning from yellow in acidic to reddish-purple in alkaline media. The introduction of the glycine moieties provides the necessary functional groups—specifically the nitrogen atom and the carboxylate oxygen atoms—to coordinate with metal ions, forming a chelate ring. It is this chelation that is responsible for its function as a metallochromic indicator.

Mechanism of Action as a Complexometric Indicator

The efficacy of Glycine Cresol Red as a complexometric indicator is rooted in a series of interconnected chemical equilibria. The process can be systematically understood by considering the interactions between the indicator, the metal ion, and the titrant (EDTA).

Step 1: Formation of the Metal-Indicator Complex

Prior to the start of the titration, a small amount of Glycine Cresol Red is added to the solution containing the metal ion analyte. In a suitably buffered pH environment, the indicator coordinates with the metal ion (Mⁿ⁺) to form a stable, colored complex (M-GCR). The color of this complex is distinct from that of the free indicator (GCR).

Mⁿ⁺ + GCR ⇌ M-GCR (Analyte)(Free Indicator - Color 1)(Metal-Indicator Complex - Color 2)

The stability of this M-GCR complex is crucial; it must be stable enough to form quantitatively but less stable than the metal-EDTA complex.

Step 2: Titration with EDTA

As the EDTA solution is incrementally added to the analyte solution, the EDTA, being a stronger chelating agent, reacts with the free metal ions (Mⁿ⁺) to form a highly stable, colorless metal-EDTA complex (M-EDTA).

Mⁿ⁺ + EDTA ⇌ M-EDTA

This reaction proceeds until virtually all the free metal ions have been sequestered by the EDTA.

Step 3: Endpoint Determination

Once all the free metal ions have been complexed by EDTA, the next drop of titrant will react with the metal ions bound to the Glycine Cresol Red indicator. This is because the M-EDTA complex is more stable than the M-GCR complex. The EDTA displaces the GCR from the metal ion, releasing the free indicator back into the solution.

M-GCR + EDTA ⇌ M-EDTA + GCR (Metal-Indicator Complex - Color 2)(Free Indicator - Color 1)

This displacement results in a sharp visual color change from that of the M-GCR complex (Color 2) to that of the free GCR (Color 1), signaling the endpoint of the titration. The volume of EDTA used to reach this point is then used to calculate the concentration of the metal ion in the original sample.

The overall mechanism can be visualized as a competitive chelation process, where the stronger chelating agent (EDTA) wins the competition for the metal ion at the endpoint.

Visualizing the Mechanism

Caption: Competitive chelation mechanism of Glycine Cresol Red.

Quantitative Data

The effectiveness of Glycine Cresol Red as a complexometric indicator is governed by the relative stability of the complexes formed and the pH of the medium. The following tables summarize key quantitative data for Glycine Cresol Red and its complexes.

Table 1: Acid-Base Properties of Cresol Red (the chromophoric core)

pH Range	Color Change	λmax (nm)
0.2 - 1.8	Red to Yellow	~518 (Red form)
7.2 - 8.8	Yellow to Reddish-purple	~434 (Yellow form), ~573 (Purple form)[2]

Table 2: Stability Constants (log K) of Metal-Glycine Complexes at 25°C

Metal Ion	log K₁	log K₂
Cu²⁺	8.1 - 8.6	6.8 - 7.9
Ni²⁺	5.7 - 6.2	4.6 - 5.3
Co²⁺	4.6 - 5.2	3.8 - 4.1
Zn²⁺	4.9 - 5.4	4.3 - 4.8
Cd²⁺	4.2 - 4.8	3.5 - 4.0
Pb²⁺	5.3 - 5.9	-

Table 3: Recommended pH Ranges for Titrations with Glycine Cresol Red

Metal Ion	Optimal pH Range
Cu²⁺	Weakly acidic
Zn²⁺	Alkaline
Pb²⁺	Alkaline
Al³⁺, Ga³⁺, In³⁺	Forms colored complexes

Experimental Protocols

Synthesis of Glycine Cresol Red

Glycine Cresol Red can be synthesized via a Mannich condensation reaction. The following is a general protocol.

Materials:

• Cresol Red

• Glycine

• Formaldehyde (37% solution)

• Sodium hydroxide

• Ethanol (B145695)

• Hydrochloric acid

Procedure:

• Dissolve Cresol Red in ethanol in a round-bottom flask.

• In a separate beaker, dissolve glycine in an aqueous solution of sodium hydroxide.

• Add the glycine solution to the Cresol Red solution with stirring.

• Slowly add formaldehyde solution to the mixture.

• Reflux the reaction mixture for several hours. The progress of the reaction can be monitored by thin-layer chromatography.

• After the reaction is complete, cool the mixture and acidify with hydrochloric acid to precipitate the product.

• Filter the crude product, wash with cold water, and recrystallize from a suitable solvent system (e.g., ethanol-water) to obtain pure Glycine Cresol Red.

Characterization: The synthesized Glycine Cresol Red should be characterized by techniques such as ¹H NMR, ¹³C NMR, FT-IR, and mass spectrometry to confirm its structure and purity.

Complexometric Titration of Copper(II) with EDTA using Glycine Cresol Red

This protocol provides a method for the determination of Cu²⁺ ions in an aqueous sample.

Reagents:

• Standardized 0.01 M EDTA solution

• Glycine Cresol Red indicator solution (0.1% w/v in ethanol)

• Ammonia (B1221849) buffer solution (pH 10)

• Copper(II) sample solution of unknown concentration

Procedure:

• Pipette a known volume (e.g., 25.00 mL) of the copper(II) sample solution into a 250 mL Erlenmeyer flask.

• Dilute the sample with approximately 50 mL of deionized water.

• Add 2-3 mL of the ammonia buffer solution to adjust the pH to approximately 10.

• Add 2-3 drops of the Glycine Cresol Red indicator solution. The solution should turn to the color of the copper-GCR complex.

• Titrate the solution with the standardized 0.01 M EDTA solution. The color of the solution will change as the EDTA complexes with the free copper ions.

• The endpoint is reached when the color of the solution sharply changes to that of the free indicator.

• Record the volume of EDTA solution used.

• Repeat the titration at least two more times to ensure reproducibility.

• Calculate the concentration of copper(II) in the sample using the stoichiometry of the Cu²⁺-EDTA reaction (1:1).

Visualizing the Experimental Workflow

Caption: General workflow for complexometric titration.

Conclusion

Glycine Cresol Red serves as an effective metallochromic indicator for the complexometric titration of various metal ions. Its mechanism of action is based on the principles of competitive chelation, where the titrant (EDTA) displaces the indicator from its less stable complex with the metal ion at the endpoint, resulting in a distinct color change. The performance of Glycine Cresol Red is dependent on the pH of the solution and the relative stability constants of the metal-indicator and metal-titrant complexes. The detailed protocols provided in this guide offer a framework for the synthesis and practical application of Glycine Cresol Red in a laboratory setting, highlighting its importance in the field of analytical chemistry. For researchers and professionals in drug development, a thorough understanding of such analytical techniques is paramount for quality control and the characterization of metal-containing pharmaceutical compounds.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. complexometric titration method: Topics by Science.gov [science.gov]
• 3. Complexometric Titration of Zinc: An Analytical Chemistry Laboratory Experiment | Semantic Scholar [semanticscholar.org]
• 4. [The use of the complexometric indicator glycine cresol red as a stain in neurohistology] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. inis.iaea.org [inis.iaea.org]
• 7. nahwoo.com [nahwoo.com]

An In-depth Technical Guide to Glycine Cresol Red: Properties and Applications

For Researchers, Scientists, and Drug Development Professionals

Introduction

Glycine (B1666218) cresol (B1669610) red is a versatile organic dye with significant applications in analytical chemistry and histology. Primarily utilized as a complexometric and pH indicator, it is also employed as a specialized stain in neurohistology. This technical guide provides a comprehensive overview of the physical and chemical properties of Glycine cresol red, alongside detailed experimental protocols for its principal applications.

Chemical and Physical Properties

Glycine cresol red is most commonly available as its sodium salt. The properties of this form are summarized below. It is important to note that different CAS numbers may refer to the free acid or other salt forms, which can lead to variations in molecular weight and other physical properties.

Property	Value	Reference(s)
Chemical Name	Glycine cresol red sodium salt	[1]
Synonyms	o-Cresolsulfonphthalein-3',3''-bis(methylaminoacetic acid sodium salt)	[2]
CAS Number	77031-64-2 (sodium salt)	[1]
Molecular Formula	C₂₇H₂₇N₂NaO₉S	[1]
Molecular Weight	578.57 g/mol	[1]
Appearance	Solid	-
Melting Point	Data not consistently available	-
Solubility	Soluble in water	[2]
pKa	Data not specifically available for Glycine cresol red. For the related Cresol Red, pKa values are approximately 1.0 and 8.123.	[3][4]

Spectroscopic Properties

Applications and Experimental Protocols

pH Indicator

Glycine cresol red functions as a pH indicator, exhibiting distinct color changes at different pH ranges. While the precise ranges for Glycine cresol red are not widely published, they are expected to be similar to those of Cresol Red, which are pH 0.2 (red) to 1.8 (yellow) and pH 7.2 (yellow) to 8.8 (reddish-purple).[7]

This protocol for the closely related Cresol Red can be adapted for Glycine cresol red.[8][9][10]

• Dissolution: Accurately weigh 0.1 g of Cresol Red powder.

• Basification: In a beaker, mix 2.65 mL of 0.1 M sodium hydroxide (B78521) solution with 20 mL of 95% ethanol.

• Mixing: Add the Cresol Red powder to the sodium hydroxide/ethanol mixture and warm gently to dissolve.

• Dilution: Once dissolved, transfer the solution to a 100 mL volumetric flask and dilute to the mark with distilled water.

Preparation of Cresol Red Indicator Solution.

Complexometric Indicator for Metal Ion Titration

Glycine cresol red is utilized as a metallochromic indicator in complexometric titrations for the determination of various metal ions, such as aluminum (Al³⁺), gallium (Ga³⁺), and indium (In³⁺), with which it forms colored complexes.[5][11] A common method for aluminum determination is a back-titration with EDTA.

This is a general procedure that can be adapted using Glycine cresol red as the indicator.[4][12]

• Sample Preparation: To a solution containing the aluminum ions, add a known excess of a standard EDTA solution.

• pH Adjustment: Adjust the pH of the solution to a range where the Al-EDTA complex is stable and the indicator will function effectively.

• Complexation: Gently boil the solution for a few minutes to ensure complete complexation of Al³⁺ with EDTA.

• Titration: After cooling, add the Glycine cresol red indicator. Titrate the excess EDTA with a standard solution of a second metal ion (e.g., Zn²⁺ or Cu²⁺) until a sharp color change is observed, indicating the endpoint.

Complexometric Back-Titration of Aluminum.

Neurohistological Staining

Synthesis and Purification

The synthesis of the related Cresol Red typically involves the reaction of o-cresol (B1677501) with o-sulfobenzoic acid anhydride (B1165640) in the presence of a dehydrating agent like anhydrous zinc chloride.[15] The purification of such dyes can be achieved through methods like flash chromatography.[6] Glycine can be synthesized through various methods, including the reaction of monochloroacetic acid with ammonia.[3] The synthesis of Glycine cresol red itself would likely involve a multi-step process combining these principles, though a detailed, publicly available protocol is scarce. Purification of glycine from aqueous solutions can be achieved by pH adjustment and treatment with activated carbon.[8]

Conclusion

Glycine cresol red is a valuable chemical tool with established applications in analytical chemistry and emerging use in histology. Its properties as a pH and metallochromic indicator make it suitable for a range of quantitative analyses. While further research is needed to fully characterize its properties and optimize its use in all applications, this guide provides a solid foundation for researchers and scientists working with this versatile compound.

References

• 1. Staining methods ／ Staining of nerve tissue [pathologycenter.jp]
• 2. researchgate.net [researchgate.net]
• 3. byjus.com [byjus.com]
• 4. researchgate.net [researchgate.net]
• 5. digitalcommons.usf.edu [digitalcommons.usf.edu]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. CN1022320C - Purification method of glycine - Google Patents [patents.google.com]
• 8. shivajicollege.ac.in [shivajicollege.ac.in]
• 9. goldbio.com [goldbio.com]
• 10. medchemexpress.com [medchemexpress.com]
• 11. Complexometric Titration: Principles & Procedure Explained [vedantu.com]
• 12. chem.libretexts.org [chem.libretexts.org]
• 13. [The use of the complexometric indicator glycine cresol red as a stain in neurohistology] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. CN102924427A - Preparation method of cresol red - Google Patents [patents.google.com]
• 15. data.epo.org [data.epo.org]

Glycine Cresol Red: A Comprehensive Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Glycine (B1666218) Cresol (B1669610) Red, a versatile organic dye with significant applications in analytical chemistry and neurohistology. This document elucidates its chemical identity, physicochemical properties, synthesis, and detailed experimental applications.

Chemical Identity and Physicochemical Properties

Glycine Cresol Red is a complex organic molecule that can exist in two primary forms: a free acid and its corresponding sodium salt. This distinction is crucial as it affects the compound's solubility and application. The different forms are distinguished by their unique CAS numbers and molecular weights.

It is essential for researchers to verify the specific form of Glycine Cresol Red they are using, as this will impact solubility and performance in experimental protocols. The physicochemical properties of both forms are summarized in the table below for easy comparison.

Property	Glycine Cresol Red (Free Acid)	Glycine Cresol Red (Sodium Salt)
CAS Number	4079-10-1[1]	77031-64-2[2][3]
Molecular Formula	C₂₇H₂₈N₂O₉S[1]	C₂₇H₂₇N₂NaO₉S[2]
Molecular Weight	556.6 g/mol [1]	578.57 g/mol [2]
Appearance	Not specified in search results	Reddish-brown crystalline powder
Solubility	Not specified in search results	Soluble in water
Storage Temperature	Room temperature	Room temperature

Synthesis of Glycine Cresol Red

The synthesis of Glycine Cresol Red is achieved through a Mannich reaction. This well-established reaction in organic chemistry involves the aminoalkylation of an acidic proton located next to a carbonyl group. In the case of Glycine Cresol Red, the synthesis involves the condensation of cresol red, glycine, and formaldehyde.

The reaction proceeds via the formation of an iminium ion from glycine and formaldehyde, which then electrophilically attacks the cresol red molecule. This process results in the addition of glycine methyl groups to the cresol red backbone, yielding the final Glycine Cresol Red product.

A simplified diagram illustrating the Mannich reaction for the synthesis of Glycine Cresol Red.

Applications

Glycine Cresol Red has found utility in two primary scientific domains: as a complexometric indicator for the determination of metal ions and as a specialized stain in the field of neurohistology.

Complexometric Indicator for Metal Ion Determination

Glycine Cresol Red is a sensitive indicator for the complexometric titration of various metal ions. It forms colored complexes with metal ions such as aluminum (Al³⁺), gallium (Ga³⁺), and indium (In³⁺) in aqueous solutions.[4] The formation of these metal-dye complexes results in a distinct color change, which allows for the quantitative determination of the metal ion concentration. This property is particularly valuable in analytical chemistry for spectrophotometric analysis.

Neurohistological Staining

In the field of neuroscience, Glycine Cresol Red is employed as a stain for nervous tissue.[5] This application is crucial for the pathological examination of nerve tissue and neuroglia, aiding in the visualization and analysis of cellular structures.[5]

Experimental Protocols

Preparation of Glycine Cresol Red Indicator Solution

A standard indicator solution of Glycine Cresol Red can be prepared for use in titrations and other analytical procedures.

Methodology:

• Weighing: Accurately weigh 0.1 g of Glycine Cresol Red (sodium salt).

• Dissolving: In a 100 ml volumetric flask, dissolve the weighed Glycine Cresol Red in a mixture of 2.65 ml of 0.1 M sodium hydroxide (B78521) and 20 ml of 95% ethanol. Gentle warming may be required to facilitate dissolution.

• Dilution: Once completely dissolved, dilute the solution to the 100 ml mark with distilled water.

• Storage: Store the resulting indicator solution at room temperature in a well-sealed container.

Workflow for the preparation of a Glycine Cresol Red indicator solution.

Spectrophotometric Determination of Metal Ions

This protocol outlines a general procedure for the spectrophotometric determination of a metal ion using Glycine Cresol Red as a complexometric indicator.

Methodology:

• Preparation of Standard Solutions: Prepare a series of standard solutions of the metal ion of interest with known concentrations.

• Complex Formation: To a specific volume of each standard solution, add a defined amount of the Glycine Cresol Red indicator solution. The pH of the solution should be adjusted to the optimal range for complex formation with the target metal ion.

• Spectrophotometric Measurement: Measure the absorbance of each solution at the wavelength of maximum absorbance (λmax) for the metal-Glycine Cresol Red complex using a spectrophotometer.

• Calibration Curve: Plot a calibration curve of absorbance versus the concentration of the metal ion.

• Sample Analysis: Prepare the unknown sample in the same manner as the standard solutions and measure its absorbance.

• Concentration Determination: Determine the concentration of the metal ion in the unknown sample by interpolating its absorbance on the calibration curve.

A generalized workflow for the spectrophotometric determination of metal ions.

Neurohistological Staining Protocol

The following is a generalized protocol for the use of Glycine Cresol Red in staining nervous tissue sections. Specific incubation times and concentrations may need to be optimized depending on the tissue type and desired staining intensity.

Methodology:

• Tissue Preparation: Deparaffinize and rehydrate tissue sections through a series of xylene and graded alcohol solutions.

• Staining: Immerse the slides in a freshly prepared Glycine Cresol Red staining solution for a designated period.

• Differentiation: Briefly rinse the slides in a differentiating solution (e.g., acidified alcohol) to remove excess stain and enhance contrast.

• Dehydration and Mounting: Dehydrate the stained sections through graded alcohols, clear in xylene, and mount with a suitable mounting medium.

A general workflow for neurohistological staining with Glycine Cresol Red.

References

• 1. Preparation of Indicator Solutions | Pharmaguideline [pharmaguideline.com]
• 2. oarjbp.com [oarjbp.com]
• 3. Mannich Reaction [organic-chemistry.org]
• 4. [The use of the complexometric indicator glycine cresol red as a stain in neurohistology] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. medchemexpress.com [medchemexpress.com]

An In-depth Technical Guide to the Synthesis of Glycine Cresol Red

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the synthesis pathway for Glycine (B1666218) Cresol Red, a complexometric indicator and biological stain. The synthesis is presented as a two-step process, beginning with the formation of Cresol Red, followed by a Mannich-type reaction to introduce glycine moieties. This document outlines the experimental protocols, key reactants, and visual representations of the chemical transformations involved.

Overview of the Synthesis Pathway

The synthesis of Glycine Cresol Red is accomplished through a two-stage procedure. The first stage involves the condensation of o-sulfobenzoic acid anhydride (B1165640) with o-cresol (B1677501) to produce the intermediate, Cresol Red (o-cresolsulfonephthalein). The second stage is a Mannich reaction where Cresol Red is reacted with glycine and formaldehyde (B43269) to yield the final product, Glycine Cresol Red. This reaction introduces N,N'-bis(carboxymethyl)aminomethyl groups onto the Cresol Red backbone, imparting its characteristic metal-chelating properties.

Figure 1: Overall workflow for the synthesis of Glycine Cresol Red.

Data Presentation: Reactants

The following table summarizes the key reactants required for the synthesis of Glycine Cresol Red.

Reactant	Chemical Formula	Molecular Weight ( g/mol )	Role
o-Sulfobenzoic Acid Anhydride	C₇H₄O₄S	184.17	Starting material for Cresol Red
o-Cresol	C₇H₈O	108.14	Starting material for Cresol Red
Anhydrous Zinc Chloride	ZnCl₂	136.38	Catalyst for condensation
Glycine	C₂H₅NO₂	75.07	Amino acid for Mannich reaction
Formaldehyde (37% solution)	CH₂O	30.03	Carbonyl source for Mannich reaction
Glacial Acetic Acid	C₂H₄O₂	60.05	Solvent for Mannich reaction
Sodium Hydroxide (B78521)	NaOH	40.00	pH adjustment and purification

Experimental Protocols

The following protocols are based on established methods for the synthesis of phthalein dyes and their subsequent modification via the Mannich reaction.

Step 1: Synthesis of Cresol Red (o-Cresolsulfonephthalein)

This procedure is adapted from a patented method for the preparation of Cresol Red.

Methodology:

• In a three-necked flask equipped with a mechanical stirrer, a thermometer, and a reflux condenser, place 18.4 g (0.1 mol) of o-sulfobenzoic acid anhydride, 21.6 g (0.2 mol) of o-cresol, and 27.3 g (0.2 mol) of anhydrous zinc chloride.

• Heat the mixture with stirring to a temperature of 115-120°C.

• Maintain this temperature for 3.5-4 hours. The reaction mixture will become a viscous, dark red mass.

• After the reaction is complete, allow the mixture to cool to approximately 80-90°C.

• Carefully add 100 mL of water and 10 mL of concentrated hydrochloric acid to the reaction mixture.

• Heat the mixture to boiling while stirring vigorously to break up the solid mass and form a fine dispersion.

• While still hot, pour the contents into a separate beaker and wash the product by decantation with 30-40°C warm water until the washings are neutral.

• Filter the crude Cresol Red and dry it in an oven at 100°C.

• For further purification, the dried product can be washed with diethyl ether and benzene (B151609) to remove any unreacted o-cresol.

Step 2: Synthesis of Glycine Cresol Red via Mannich Reaction

This protocol is inferred from the known synthesis of similar phthalein-complexones, such as Glycinethymol Blue.

Methodology:

• In a reaction vessel, dissolve 3.82 g (0.01 mol) of Cresol Red and 1.50 g (0.02 mol) of glycine in 50 mL of glacial acetic acid.

• Cool the mixture in an ice bath to below 10°C.

• Slowly add 1.62 g of 37% formaldehyde solution (0.02 mol) to the cooled mixture with constant stirring.

• After the addition is complete, continue stirring at a low temperature for one hour, then allow the mixture to slowly warm to room temperature and stir for an additional 24 hours.

• The reaction progress can be monitored by thin-layer chromatography (TLC).

• Upon completion, pour the reaction mixture into 200 mL of ice-cold water to precipitate the crude product.

• Filter the precipitate and wash it with cold water.

• To purify the Glycine Cresol Red, dissolve the crude product in a minimum amount of dilute sodium hydroxide solution and re-precipitate it by adding dilute hydrochloric acid until the pH is neutral.

• Filter the purified product, wash with cold water, and dry under vacuum.

Mandatory Visualization: Reaction Mechanism

The core of the second synthesis step is the Mannich reaction, an aminomethylation that attaches the glycine moieties to the Cresol Red structure.

Figure 2: Simplified mechanism of the Mannich reaction for Glycine Cresol Red synthesis.

Glycine Cresol Red vs. Cresol Red: A Technical Guide to Their Core Differences

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide explores the fundamental differences between Glycine (B1666218) Cresol (B1669610) Red and Cresol Red, two related yet functionally distinct chemical compounds. While their names suggest a close relationship, their chemical structures, primary applications, and operational mechanisms diverge significantly. This guide provides a comprehensive comparison of their properties, applications, and the experimental protocols for their use in research and development.

Core Chemical and Physical Properties

A side-by-side comparison of the key quantitative data for Glycine Cresol Red and Cresol Red reveals their distinct chemical identities.

Property	Cresol Red	Glycine Cresol Red
Synonyms	o-Cresolsulfonephthalein	N,N'-[(3H-2,1-Benzoxathiole-1,1-dioxide)-3-ylidenebis[(6-hydroxy-5-methyl-3,1-phenylene)methylene]]bisglycine, sodium salt
Molecular Formula	C₂₁H₁₈O₅S	C₂₇H₂₇N₂NaO₉S or C₂₇H₂₈N₂Na₂O₉S
Molecular Weight	382.43 g/mol [1]	~578.57 g/mol [2]
CAS Number	1733-12-6	77031-64-2[2]
Primary Function	pH Indicator	Complexometric Indicator[3]
pH Indicator Range 1	pH 0.2 (red) - 1.8 (yellow)[4][5]	Not reported as a pH indicator
pH Indicator Range 2	pH 7.2 (yellow) - 8.8 (red/purple)[4][6][7]	Not reported as a pH indicator

Chemical Structure and Synthesis

The fundamental difference between Cresol Red and Glycine Cresol Red lies in their chemical structure. Cresol Red is a triphenylmethane (B1682552) dye belonging to the sultone family.[1] Glycine Cresol Red is a derivative of Cresol Red, synthesized through a Mannich reaction. This reaction involves the aminoalkylation of the acidic protons of Cresol Red with formaldehyde (B43269) and the amino acid glycine. This structural modification imparts new functional properties to the molecule.

Figure 1: Synthesis of Glycine Cresol Red from Cresol Red.

Functional Differences and Primary Applications

The structural divergence between Cresol Red and Glycine Cresol Red dictates their distinct applications in scientific research.

Cresol Red: A pH Indicator

Cresol Red is widely utilized as a pH indicator due to its distinct color changes at two different pH ranges.[4][5] This dual-range property makes it a versatile tool for various acid-base titrations and for monitoring the pH of solutions.

• Acidic Range (pH 0.2-1.8): Cresol Red transitions from red in strongly acidic solutions to yellow as the pH increases.[4][5]

• Alkaline Range (pH 7.2-8.8): It exhibits a color change from yellow in neutral to slightly alkaline solutions to a reddish-purple in more alkaline conditions.[4][6][7]

Beyond its role as a pH indicator, Cresol Red also finds applications as a tracking dye in agarose (B213101) and polyacrylamide gel electrophoresis.[6]

Glycine Cresol Red: A Complexometric Indicator

The addition of glycine moieties to the Cresol Red structure transforms it into a complexometric (or metallochromic) indicator. The nitrogen and oxygen atoms of the glycine groups act as chelating agents, allowing the molecule to form stable, colored complexes with metal ions.

Glycine Cresol Red is primarily used for the spectrophotometric determination of metal ions, such as aluminum (Al³⁺), gallium (Ga³⁺), and indium (In³⁺).[3] The formation of the metal-indicator complex results in a color change that can be quantified to determine the concentration of the metal ion in a sample. It has also been used as a stain in neurohistology.[8]

Figure 2: Principle of Complexometric Titration.

Experimental Protocols

Preparation of Cresol Red Indicator Solution (0.04% w/v)

This protocol describes the preparation of a Cresol Red solution for use as a pH indicator.

Materials:

• Cresol Red powder

• 0.01 M Sodium Hydroxide (NaOH) solution

• Distilled or deionized water

• 250 mL volumetric flask

• Pipette

• Magnetic stirrer and stir bar (optional)

Procedure:

• Weigh out 0.1 g of Cresol Red powder.

• In a 250 mL volumetric flask, add 26.2 mL of 0.01 M NaOH solution.

• Add the weighed Cresol Red powder to the NaOH solution in the flask.

• Gently swirl the flask or use a magnetic stirrer to dissolve the powder completely.

• Once the Cresol Red is fully dissolved, dilute the solution to the 250 mL mark with distilled or deionized water.

• Stopper the flask and invert it several times to ensure the solution is homogeneous.

• The resulting solution is a 0.04% (w/v) Cresol Red indicator.

Figure 3: Workflow for Cresol Red Indicator Preparation.

General Protocol for Complexometric Titration using Glycine Cresol Red

This protocol provides a general outline for the use of Glycine Cresol Red as a complexometric indicator for the titration of metal ions with EDTA. The specific pH and buffer system will depend on the metal ion being analyzed.

Materials:

• Glycine Cresol Red indicator

• EDTA (ethylenediaminetetraacetic acid) standard solution

• Sample solution containing the metal ion of interest

• Appropriate buffer solution to maintain a constant pH

• Burette, conical flask, and other standard titration equipment

Procedure:

• Pipette a known volume of the sample solution containing the metal ion into a conical flask.

• Add a suitable buffer to adjust the pH of the solution to the optimal range for the metal-EDTA complex formation.

• Add a few drops of the Glycine Cresol Red indicator solution. The solution should develop a color corresponding to the metal-indicator complex.

• Titrate the solution with a standardized EDTA solution from a burette.

• As the EDTA is added, it will displace the Glycine Cresol Red from the metal ion, forming a more stable metal-EDTA complex.

• The endpoint of the titration is reached when the color of the solution changes sharply, indicating that all the metal ions have been complexed by the EDTA and the indicator is in its free form.

• Record the volume of EDTA used to calculate the concentration of the metal ion in the sample.

Conclusion

References

• 1. calpaclab.com [calpaclab.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Cresol red indicator grade, Dye content 95 % - ideal solutions [idealmedical.co.za]
• 4. Cresol Red, 0.04% Aqueous, pH 0.2 to 1.8 Red to Yellow, pH 7.2 to 8.8 Yellow to Purple, Certified, LabChem™ | Fisher Scientific [fishersci.ca]
• 5. goldbio.com [goldbio.com]
• 6. Cresol Red: A Comprehensive Guide For Chemical Importers, Reagent Manufacturers, And Paint Industries | OCTAGONCHEM [octagonchem.com]
• 7. [The use of the complexometric indicator glycine cresol red as a stain in neurohistology] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. digitalcollections.ohsu.edu [digitalcollections.ohsu.edu]

Understanding the Color Change of Glycine Cresol Red: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth exploration of the color change properties of Glycine (B1666218) Cresol (B1669610) Red. It is designed to offer a comprehensive understanding for researchers, scientists, and professionals in drug development who utilize colorimetric indicators in their work. This document synthesizes available data on Glycine Cresol Red and the closely related, well-documented compound, Cresol Red, to provide a thorough analysis of its likely mechanisms of action.

Introduction to Glycine Cresol Red

Glycine Cresol Red is a complex organic dye.[1][2] While it shares a structural heritage with the common pH indicator Cresol Red, Glycine Cresol Red is distinguished by the incorporation of glycine moieties into its structure. This structural modification significantly influences its chemical properties and applications. The molecular formula for Glycine Cresol Red is C27H28N2O9S, and its sodium salt is C27H27N2NaO9S.[1][3] It is primarily recognized for its role as a complexometric indicator, forming colored complexes with various metal ions.[4] Additionally, it has found application as a specialized stain in the field of neurohistology.[5]

The Color Change Mechanism: A Tale of Two Functions

The name "Glycine Cresol Red" suggests a dual functionality: the pH-dependent color change characteristic of Cresol Red and the metal-ion complexing ability imparted by the glycine groups. However, available scientific literature predominantly details its function as a complexometric indicator, with limited information on its specific pH indicator range. To provide a comprehensive understanding, we will explore both aspects.

Glycine Cresol Red as a Complexometric Indicator

The primary documented function of Glycine Cresol Red is as a complexometric indicator. In this capacity, it undergoes a distinct color change upon binding with specific metal ions. It is known to form colored complexes with trivalent metal ions such as Aluminum (Al³⁺), Gallium (Ga³⁺), and Indium (In³⁺).[4] This property allows for the quantitative determination of these ions in solution through spectrophotometry.[4]

The color change in this context is due to the formation of a coordination complex between the Glycine Cresol Red molecule and the metal ion. This interaction alters the electronic structure of the dye's chromophore, leading to a shift in its maximum absorbance wavelength and a corresponding change in the observed color. The glycine residues, with their carboxylate and amino groups, are excellent chelating agents that facilitate this complex formation.

The pH Indicator Properties of the Parent Compound: Cresol Red

To understand the likely pH-indicating behavior of Glycine Cresol Red, it is instructive to examine its parent compound, Cresol Red. Cresol Red is a well-characterized pH indicator with two distinct transition ranges.[6][7]

Table 1: pH Indicator Properties of Cresol Red

pH Range	Color Change (from acidic to basic)
0.2 - 1.8	Red to Yellow
7.2 - 8.8	Yellow to Reddish-purple

The color change of Cresol Red is a result of pH-dependent structural transformations. As a member of the sulfonphthalein family of dyes, its structure changes from a lactone form in acidic conditions to a quinoid form in alkaline conditions. This change in the electronic conjugation of the molecule is responsible for the observed color shift.

Proposed Signaling Pathway for Glycine Cresol Red

Based on its structure and the known properties of its parent compound, a logical signaling pathway for the dual functionality of Glycine Cresol Red can be proposed. The molecule likely exists in different states depending on the pH and the presence of metal ions.

Caption: Proposed equilibria of Glycine Cresol Red.

Experimental Protocols

To elucidate the precise pH indicator properties of Glycine Cresol Red and to characterize its function as a complexometric indicator, the following experimental protocols are recommended.

Determination of pH Indicator Range

This experiment aims to determine the pH transition range(s) and corresponding color changes of Glycine Cresol Red.

Materials:

• Glycine Cresol Red

• A series of buffer solutions with known pH values (e.g., from pH 1 to 12)

• Spectrophotometer

• Cuvettes

• pH meter

• Volumetric flasks and pipettes

Procedure:

• Preparation of Indicator Solution: Prepare a stock solution of Glycine Cresol Red in a suitable solvent (e.g., ethanol (B145695) or deionized water).

• Preparation of Test Solutions: In a series of volumetric flasks, add a small, constant volume of the Glycine Cresol Red stock solution to each of the buffer solutions covering the desired pH range.

• Visual Observation: Visually record the color of each solution.

• Spectrophotometric Analysis: For each solution, measure the absorbance spectrum over the visible range (e.g., 400-700 nm) using a spectrophotometer.

• Data Analysis: Plot the absorbance at the wavelength of maximum absorbance (λmax) for both the acidic and basic forms against the pH. The inflection point of this curve will indicate the pKa of the indicator.

Caption: Experimental workflow for pH indicator characterization.

Characterization of Complexometric Properties

This protocol outlines the steps to determine the stoichiometry and stability of the Glycine Cresol Red-metal complex.

Materials:

• Glycine Cresol Red solution

• Stock solutions of the metal ions of interest (e.g., Al³⁺, Ga³⁺, In³⁺)

• Buffer solution to maintain a constant pH

• Spectrophotometer

• Cuvettes

• Volumetric flasks and pipettes

Procedure:

• Method of Continuous Variations (Job's Plot): a. Prepare a series of solutions with a constant total concentration of Glycine Cresol Red and the metal ion, but with varying mole fractions of each. b. Maintain a constant pH with a suitable buffer. c. Measure the absorbance of each solution at the λmax of the complex. d. Plot the absorbance versus the mole fraction of the ligand. The maximum of the plot will correspond to the stoichiometry of the complex.

• Mole-Ratio Method: a. Prepare a series of solutions with a fixed concentration of the metal ion and varying concentrations of Glycine Cresol Red. b. Measure the absorbance of each solution at the λmax of the complex. c. Plot the absorbance versus the molar ratio of ligand to metal. The plot will consist of two straight lines, and their intersection will give the stoichiometry.

Conclusion

Glycine Cresol Red is a versatile organic dye with established applications as a complexometric indicator and a histological stain. While its structural relationship to Cresol Red suggests inherent pH-indicating properties, these are not extensively documented in the current body of scientific literature. The experimental protocols outlined in this guide provide a clear path for the comprehensive characterization of Glycine Cresol Red's colorimetric responses to both pH and metal ion concentration. A thorough investigation of these properties will undoubtedly broaden the applicability of this compound in analytical chemistry, materials science, and various biomedical research fields.

References

• 1. calpaclab.com [calpaclab.com]
• 2. Glycine Cresol Red, CasNo.77031-64-2 Career Henan Chemical Co China (Mainland) [Henankerui.lookchem.com]
• 3. scbt.com [scbt.com]
• 4. medchemexpress.com [medchemexpress.com]
• 5. [The use of the complexometric indicator glycine cresol red as a stain in neurohistology] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Cresol red indicator grade, Dye content 95 % - ideal solutions [idealmedical.co.za]
• 7. Cresol Red: A Comprehensive Guide For Chemical Importers, Reagent Manufacturers, And Paint Industries | OCTAGONCHEM [octagonchem.com]

An In-depth Technical Guide to the Safety and Handling of Glycine Cresol Red

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for Glycine cresol (B1669610) red, a complexometric indicator used in various laboratory applications.[1] Adherence to these guidelines is crucial for ensuring a safe laboratory environment and minimizing potential exposure risks.

Hazard Identification and Classification

Glycine cresol red is not classified as a hazardous substance or mixture according to the Globally Harmonized System (GHS). However, as with any chemical, it should be handled with care to avoid potential irritation or other health effects.[2][3]

Physical and Chemical Properties

Limited specific data is available for the physical and chemical properties of Glycine cresol red. The following table summarizes the available information.

Property	Data
Physical State	Solid[4]
Appearance	White Powder
Odor	Odorless[5]
Molecular Formula	C₂₇H₂₇N₂NaO₉S[6]
Molecular Weight	578.57 g/mol [6]
Solubility	Soluble in water[3][5]
Melting Point	No data available[4]
Boiling Point	No data available[4]
Flash Point	No data available[5]
pH	5.9-6.4 (5% aqueous solution)[5]

Toxicological Information

There is no specific toxicological data available for Glycine cresol red.[4] The table below reflects the absence of quantitative data.

Toxicity Metric	Value
Acute Oral Toxicity (LD50)	No data available
Acute Dermal Toxicity (LD50)	No data available
Skin Corrosion/Irritation	No data available[4]
Serious Eye Damage/Irritation	No data available[4]
Respiratory or Skin Sensitization	No data available[4]
Carcinogenicity	No data available[4]
Mutagenicity	No data available[4]
Reproductive Toxicity	No data available[4]

Handling and Storage

Proper handling and storage procedures are essential to maintain the integrity of Glycine cresol red and ensure laboratory safety.

7.1. Safe Handling:

• Handle in a well-ventilated area.[4]

• Avoid contact with skin and eyes by wearing suitable protective clothing.[4]

• Prevent the formation of dust and aerosols.[4]

• Do not eat, drink, or smoke when using this product.[3]

• Wash hands thoroughly after handling.[2][3]

7.2. Storage:

• Store in a cool, dry, and well-ventilated place.[4]

• Keep the container tightly closed.[4]

• Store away from incompatible materials such as oxidizing agents.[3][5]

Personal Protective Equipment (PPE)

The following personal protective equipment is recommended when handling Glycine cresol red:

PPE Type	Specifications
Eye/Face Protection	Tightly fitting safety goggles with side-shields conforming to EN 166 (EU) or NIOSH (US).[4]
Skin Protection	Impervious clothing and chemical-resistant gloves (inspected prior to use).[4]
Respiratory Protection	A full-face respirator should be used if exposure limits are exceeded or if irritation is experienced.[4]

First Aid Measures

In the event of exposure, follow these first aid procedures:

Exposure Route	First Aid Protocol
Inhalation	Move the individual to fresh air. If breathing is difficult, provide oxygen. If the person is not breathing, give artificial respiration and seek immediate medical attention. Do not use mouth-to-mouth resuscitation if the chemical was ingested or inhaled.[4]
Skin Contact	Immediately remove contaminated clothing. Wash the affected area with soap and plenty of water. Consult a doctor if irritation persists.[2][4]
Eye Contact	Rinse the eyes with pure water for at least 15 minutes, holding the eyelids apart.[2] Seek immediate medical attention.[4]
Ingestion	Rinse the mouth with water. Do not induce vomiting. Never give anything by mouth to an unconscious person.[4] Seek medical attention if symptoms develop.[2]

Accidental Release Measures

In case of a spill or accidental release:

• Ensure adequate ventilation and remove all sources of ignition.[4]

• Evacuate personnel to a safe area.[4]

• Use personal protective equipment, including chemical-impermeable gloves.[4]

• Prevent the chemical from entering drains.[4]

• Collect the spilled material using spark-proof tools and place it in a suitable, closed container for disposal.[4]

Fire-Fighting Measures

• Suitable Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam.[4]

• Special Hazards: No specific data available.

• Protective Equipment: Wear a self-contained breathing apparatus for firefighting if necessary.[4]

Disposal Considerations

Dispose of Glycine cresol red and its containers in accordance with local, regional, and national regulations.[4] Discharge into the environment must be avoided.[4]

Visualizations

Experimental and Logical Workflows

The following diagrams illustrate key safety and handling workflows for Glycine cresol red.

Caption: General workflow for safely handling Glycine cresol red.

Caption: Decision-making process for first aid based on exposure route.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. di-corp.com [di-corp.com]
• 3. fishersci.com [fishersci.com]
• 4. targetmol.com [targetmol.com]
• 5. mmbio.byu.edu [mmbio.byu.edu]
• 6. calpaclab.com [calpaclab.com]

A Technical Guide to the Solubility of Glycine Cresol Red

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility characteristics of Glycine Cresol (B1669610) Red. Due to the limited availability of specific quantitative solubility data in public literature, this document focuses on providing a framework for its determination, including qualitative solubility information and a detailed experimental protocol.

Introduction to Glycine Cresol Red

Glycine Cresol Red is a complexometric indicator and a derivative of Cresol Red. It is utilized in analytical chemistry for the spectrophotometric determination of various metal ions.[1] Its chemical structure, featuring both the triphenylmethane (B1682552) dye backbone of Cresol Red and the amino acid glycine, suggests a nuanced solubility profile influenced by both its aromatic and amino acid functionalities. Understanding its behavior in different solvents is crucial for its application in various experimental and developmental settings.

Qualitative Solubility Profile

Table 1: Qualitative Solubility of Glycine Cresol Red and Related Compounds

Compound	Water	Ethanol	Other Solvents
Glycine Cresol Red	Water Soluble[2]	No data available	No data available
Cresol Red	Sparingly soluble[3]	Soluble[3]	Soluble in alkali solutions[4]
Glycine	Soluble[5]	Sparingly soluble	No data available

Note: This table is based on available qualitative data and is intended as a preliminary guide. Experimental verification is highly recommended.

Experimental Protocol for Determining Quantitative Solubility

To obtain precise solubility data for Glycine Cresol Red, a standardized experimental protocol is essential. The following methodology is a generalized approach based on established techniques for solubility determination.[3]

Materials and Equipment

• Glycine Cresol Red (high purity)

• Solvents of interest (e.g., Water, Ethanol, Methanol, Acetone, DMSO)

• Analytical balance

• Volumetric flasks

• Centrifuge

• Spectrophotometer (UV-Vis)

• Thermostatically controlled shaker or incubator

• Syringe filters (0.45 µm)

• pH meter

Procedure

• Preparation of Standard Solutions:

  • Accurately weigh a known mass of Glycine Cresol Red.

  • Dissolve it in a suitable solvent to prepare a stock solution of known concentration.

  • Prepare a series of standard solutions of decreasing concentrations by serial dilution.

• Equilibrium Solubility Determination (Shake-Flask Method):

  • Add an excess amount of Glycine Cresol Red to a known volume of the solvent of interest in a sealed container.

  • Agitate the mixture at a constant temperature (e.g., 25 °C) for a predetermined period (e.g., 24-48 hours) to ensure equilibrium is reached.

  • After the equilibration period, cease agitation and allow the suspension to settle.

  • Centrifuge the suspension to pellet the undissolved solid.

  • Carefully withdraw a sample of the supernatant and filter it using a syringe filter to remove any remaining solid particles.

• Quantification:

  • Measure the absorbance of the filtered supernatant at the wavelength of maximum absorbance (λmax) for Glycine Cresol Red using a UV-Vis spectrophotometer.

  • Construct a calibration curve by plotting the absorbance of the standard solutions against their known concentrations.

  • Determine the concentration of Glycine Cresol Red in the saturated supernatant by interpolating its absorbance on the calibration curve.

• Data Reporting:

  • Express the solubility in standard units such as mg/mL or mol/L.

  • Record the temperature at which the solubility was determined.

Visualization of Experimental Workflow

The following diagram illustrates the key steps in the experimental determination of Glycine Cresol Red solubility.

Caption: Experimental workflow for solubility determination.

Conclusion

This technical guide outlines the current understanding of Glycine Cresol Red's solubility and provides a robust experimental framework for its quantitative determination. For researchers and professionals in drug development, accurate solubility data is a cornerstone of reliable experimental design and formulation. It is strongly recommended that the protocol described herein be followed to generate precise and reproducible solubility profiles for Glycine Cresol Red in various solvents relevant to specific research and development needs.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. GLYCINE CRESOL RED,WATER SOLUBLE-Molbase [molbase.com]
• 3. echemi.com [echemi.com]
• 4. cresol red indicator ph range [cresol_red_indicator_ph_range.moneidechem.com]
• 5. mmbio.byu.edu [mmbio.byu.edu]

Glycine cresol red discovery and historical background.

For Researchers, Scientists, and Drug Development Professionals

Abstract

Glycine (B1666218) Cresol Red is a complexometric indicator belonging to the sulfonphthalein family of dyes. Renowned for its utility in the spectrophotometric determination of various metal ions, it forms distinctly colored complexes, enabling precise quantitative analysis. This technical guide provides an in-depth exploration of the historical background, synthesis, physicochemical properties, and applications of Glycine Cresol Red, with a focus on its role as a metallochromic indicator. Detailed experimental protocols, quantitative data, and mechanistic diagrams are presented to serve as a comprehensive resource for researchers in analytical chemistry, biochemistry, and drug development.

Historical Background

The specific discovery of Glycine Cresol Red is not well-documented in readily available literature. However, its historical context is rooted in the broader development of phthalein and sulfonphthalein dyes in the late 19th and early 20th centuries. This class of compounds originated with the synthesis of phenolphthalein (B1677637) by Adolf von Baeyer in 1871. The subsequent exploration of related structures led to a wide array of pH and metallochromic indicators.

Glycine Cresol Red is a derivative of Cresol Red, a common pH indicator. The introduction of the glycine moiety transforms the molecule into a chelating agent, significantly enhancing its utility for the determination of metal ions. The synthesis of such aminoalkyl derivatives of sulfonphthalein dyes is often achieved through the Mannich reaction, a versatile method for aminoalkylation developed by Carl Mannich in the early 20th century. The application of Glycine Cresol Red as a complexometric indicator for the spectrophotometric analysis of metal ions has been a subject of study since at least the mid-1970s.

Physicochemical Properties

Glycine Cresol Red, also referred to in the literature as Semi-Glycinecresol Red (SGCR), is a polyprotic acid. Its properties as both an acid-base indicator and a chelating agent are central to its function.

Acid-Base Properties

The deprotonation of Glycine Cresol Red occurs in a stepwise manner, with each dissociation constant (pKa) corresponding to a specific acidic proton. These values are crucial for understanding the pH-dependent behavior of the indicator and its metal complexes.

Property	Value
pKa1	3.65
pKa2	7.35
pKa3	10.70
pKa4	11.90
Table 1: Acid Dissociation Constants of Semi-Glycinecresol Red (SGCR) at 25°C and an ionic strength of 0.1 M (NaClO4).

Complexometric Properties

Glycine Cresol Red forms stable, colored complexes with a variety of metal ions. The stoichiometry of these complexes is typically 1:1 or 1:2 (metal:ligand), depending on the metal ion and the reaction conditions. The formation of these complexes leads to a significant shift in the maximum absorption wavelength (λmax) of the dye, allowing for the quantitative determination of the metal ion concentration.

Metal Ion	Complex Stoichiometry (M:L)	λmax (nm) of Complex	Molar Absorptivity (ε) of Complex (L·mol⁻¹·cm⁻¹)	Log Stability Constant (log K)
Cu(II)	1:1 (acidic)	530	Not Reported	Not Reported
Cu(II)	1:2 (alkaline)	600	Not Reported	Not Reported
Zn(II)	1:2 (alkaline)	575	Not Reported	Not Reported
Pb(II)	1:2 (alkaline)	590	Not Reported	Not Reported
W(VI)	1:1	540	1.8 x 10⁴	Not Reported
Table 2: Complexometric Properties of Glycine Cresol Red with Various Metal Ions. Data for Cu(II), Zn(II), and Pb(II) is for Semi-Glycinecresol Red.

Experimental Protocols

Proposed Synthesis of Glycine Cresol Red

Materials:

• o-Cresolsulfonphthalein (Cresol Red)

• Glycine

• Formaldehyde (B43269) (37% aqueous solution)

• Ethanol (B145695)

• Sodium hydroxide (B78521)

• Hydrochloric acid

• Dichloromethane (B109758)

• Anhydrous sodium sulfate

Procedure:

• Preparation of Cresol Red Solution: Dissolve one equivalent of Cresol Red in a minimal amount of ethanol in a round-bottom flask.

• Preparation of Glycine Solution: In a separate beaker, dissolve one equivalent of glycine in an aqueous solution of sodium hydroxide (one equivalent), then add one equivalent of formaldehyde. Stir until a clear solution is obtained.

• Mannich Reaction: Slowly add the glycine-formaldehyde solution to the Cresol Red solution with constant stirring. The reaction mixture is then refluxed for 4-6 hours. The progress of the reaction can be monitored by thin-layer chromatography.

• Work-up and Purification: After cooling to room temperature, the solvent is removed under reduced pressure. The residue is dissolved in water and acidified with dilute hydrochloric acid to precipitate the crude product. The precipitate is collected by filtration, washed with cold water, and dried.

• Further Purification: The crude product can be further purified by recrystallization from an appropriate solvent system (e.g., ethanol-water) or by column chromatography on silica (B1680970) gel using a suitable eluent (e.g., a gradient of dichloromethane and methanol).

• Characterization: The final product should be characterized by techniques such as ¹H NMR, ¹³C NMR, FT-IR, and mass spectrometry to confirm its structure and purity.

Caption: Proposed workflow for the synthesis of Glycine Cresol Red.

Spectrophotometric Determination of a Metal Ion (General Protocol)

This protocol outlines the general steps for using Glycine Cresol Red for the quantitative analysis of a metal ion.

Materials:

• Stock solution of the metal ion of known concentration

• Glycine Cresol Red indicator solution

• Buffer solution to maintain the optimal pH

• UV-Vis spectrophotometer

Procedure:

• Preparation of Standard Solutions: Prepare a series of standard solutions of the metal ion by diluting the stock solution.

• Complex Formation: To each standard solution, add a specific volume of the Glycine Cresol Red solution and the buffer solution. Allow sufficient time for the complex formation to complete.

• Spectrophotometric Measurement: Measure the absorbance of each standard solution at the λmax of the metal-indicator complex.

• Calibration Curve: Plot a graph of absorbance versus the concentration of the metal ion to generate a calibration curve.

• Sample Analysis: Prepare the unknown sample in the same manner as the standard solutions and measure its absorbance. Determine the concentration of the metal ion in the sample using the calibration curve.

Caption: Workflow for spectrophotometric metal ion analysis.

Signaling Pathways and Mechanisms

The primary mechanism of action for Glycine Cresol Red as a metallochromic indicator is the formation of a coordination complex with a metal ion. The glycine moieties appended to the Cresol Red backbone act as the primary coordination sites.

Proposed Metal Chelation Mechanism

The iminodiacetate (B1231623) group (from the glycine and formaldehyde) provides a nitrogen donor and two carboxylate oxygen donors. The phenolic oxygen atoms of the Cresol Red structure can also participate in coordination. This multi-dentate chelation results in a stable complex and a significant change in the electronic structure of the dye, leading to the observed color change.

Caption: Chelation of a metal ion by Glycine Cresol Red.

Conclusion

Glycine Cresol Red is a valuable tool in analytical chemistry, offering a reliable and sensitive method for the spectrophotometric determination of a range of metal ions. Its synthesis, likely through a Mannich reaction, endows the Cresol Red framework with chelating properties, leading to the formation of vividly colored metal complexes. The quantitative data on its acid-base and complexometric properties provide a solid foundation for the development of new analytical methods. This guide serves as a comprehensive resource for researchers and professionals, consolidating the available knowledge and providing practical protocols and mechanistic insights to facilitate its application in the laboratory. Further research to fully elucidate the structure of its various metal complexes and to develop a standardized, high-yield synthesis protocol would be of significant benefit to the scientific community.

Spectrophotometric Properties of Glycine Cresol Red: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Glycine (B1666218) Cresol Red is a complexometric indicator primarily utilized in the spectrophotometric determination of various metal ions. Its molecular structure, derived from Cresol Red, incorporates iminodiacetate (B1231623) groups that facilitate the formation of colored complexes with metal cations. This binding event leads to a discernible change in the visible absorption spectrum, enabling the quantitative analysis of the target ion. While detailed spectrophotometric data for the free Glycine Cresol Red molecule is not extensively available in contemporary literature, its application in analytical chemistry is documented. This guide summarizes the known properties of Glycine Cresol Red, provides generalized experimental protocols for its use, and presents the detailed spectrophotometric characteristics of its parent compound, Cresol Red, for comparative reference.

Introduction to Glycine Cresol Red

Glycine Cresol Red is a derivative of the pH indicator Cresol Red. The key structural modification is the addition of glycine or iminodiacetate moieties, which function as chelating agents. This structural feature shifts its primary utility from a pH indicator to a complexometric indicator for metal ions. It is employed in analytical procedures to quantify metals such as aluminum (Al³⁺), gallium (Ga³⁺), indium (In³⁺), tungsten (W⁶⁺), iron (Fe³⁺), and copper (Cu²⁺).[1][2] The formation of a metal-indicator complex results in a distinct color change, and the absorbance of this complex is measured spectrophotometrically.

Table 1: General Properties of Glycine Cresol Red

Property	Value
Synonym	3′,3′′-Bis-(N-[carboxymethyl]aminomethyl)-o-cresolsulfonphthalein
CAS Number	77031-64-2
Molecular Formula (Sodium Salt)	C₂₇H₂₇N₂NaO₉S
Primary Application	Complexometric indicator for spectrophotometric metal ion analysis.[1]
Reported Metal Ion Analytes	Al³⁺, Ga³⁺, In³⁺, W⁶⁺, Fe³⁺, Cu²⁺.[1][2]

Principle of Complexometric Analysis

The use of Glycine Cresol Red in spectrophotometry is based on the formation of a stable, colored complex with a target metal ion (Mⁿ⁺). The reaction can be generalized as:

Indicator (free) + Mⁿ⁺ ⇌ [Indicator-M]ⁿ⁺ complex

The free indicator and the metal-indicator complex exhibit different absorption spectra. By measuring the absorbance at the wavelength where the complex shows maximum absorbance (λmax), the concentration of the metal ion can be determined, typically following the Beer-Lambert Law. The stability and stoichiometry of the complex, as well as the optimal pH for its formation, are critical parameters in developing a specific analytical method.

Caption: Logical flow of complexometric analysis using Glycine Cresol Red.

Experimental Protocols

While specific protocols vary depending on the analyte, a general methodology for the spectrophotometric determination of a metal ion using Glycine Cresol Red can be outlined.

3.1. Preparation of Reagents

• Glycine Cresol Red Indicator Solution: Prepare a stock solution of a specified concentration (e.g., 0.1% w/v) by dissolving the sodium salt of Glycine Cresol Red in deionized water.

• Buffer Solution: Prepare a buffer solution to maintain the optimal pH for the complex formation with the target metal ion. The choice of buffer (e.g., acetate, HEPES) and pH is method-dependent.

• Standard Metal Ion Solution: Prepare a certified standard stock solution of the metal ion to be analyzed. Working standards are prepared by diluting the stock solution.

3.2. General Analytical Procedure

• Sample Preparation: The sample containing the metal ion of interest may require pretreatment, such as digestion or extraction, to bring the analyte into a suitable solution and remove interfering substances.

• pH Adjustment: To an aliquot of the prepared sample or standard solution, add the buffer to adjust the pH to the optimal range for complex formation.

• Complex Formation: Add a precise volume of the Glycine Cresol Red indicator solution. Allow sufficient time for the complexation reaction to reach equilibrium.

• Spectrophotometric Measurement: Measure the absorbance of the solution at the λmax of the metal-indicator complex against a reagent blank.

• Calibration: Construct a calibration curve by plotting the absorbance values of the working standards against their known concentrations.

• Quantification: Determine the concentration of the metal ion in the sample by interpolating its absorbance value on the calibration curve.

Caption: A generalized workflow for spectrophotometric analysis.

Spectrophotometric Properties of Cresol Red (Reference Compound)

Disclaimer: The following data pertains to Cresol Red, the parent compound of Glycine Cresol Red. Due to structural differences, the spectrophotometric properties of Glycine Cresol Red will vary. This information is provided for comparative and contextual purposes only.

Cresol Red is a sulfonephthalein dye that acts as a pH indicator with two distinct transition ranges.[3]

Table 2: pH-Dependent Properties of Cresol Red

pH Range	Color Change	Form	λmax
0.2 - 1.8	Red to Yellow	H₂In⁺ / HIn	~518 nm (protonated)
7.2 - 8.8	Yellow to Reddish-purple	HIn / In²⁻	~434 nm (acidic form), ~573 nm (basic form)[4]

The change in color corresponds to shifts in the electronic structure of the molecule as it undergoes protonation and deprotonation, altering the extent of the conjugated π-system and thus the wavelength of light absorbed.

Caption: Equilibrium states of the Cresol Red indicator at different pH levels.

Conclusion

Glycine Cresol Red serves as a valuable tool in analytical chemistry for the spectrophotometric quantification of metal ions. Its utility is derived from its ability to form distinctly colored complexes with these ions. While specific data on the fundamental spectrophotometric properties of the free indicator are sparse in readily accessible literature, its established applications provide a framework for its practical use. For researchers developing new analytical methods, a detailed characterization of the specific metal-Glycine Cresol Red complex, including its stoichiometry, formation constant, optimal pH, and molar absorptivity, is essential for achieving accurate and reproducible results. The provided data on the parent compound, Cresol Red, offers a foundational understanding of the chromophore system from which Glycine Cresol Red is derived.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. api.scienceweb.uz [api.scienceweb.uz]
• 3. Cresol red indicator grade, Dye content 95 1733-12-6 [sigmaaldrich.com]
• 4. researchgate.net [researchgate.net]

The Decisive Role of Glycine in the Functionality of Glycine Cresol Red: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides an in-depth analysis of the pivotal role of the amino acid glycine (B1666218) in the chemical functionality of Glycine Cresol Red. While the Cresol Red core structure serves as a chromophore, the incorporation of glycine moieties transforms the molecule into a highly effective complexometric indicator for the spectrophotometric determination of metal ions. This document elucidates the chemical principles underlying this functionality, details experimental protocols for its application, and presents quantitative data on its interactions with various metal ions.

Introduction: From pH Indicator to Complexometric Reagent

Cresol Red is a well-established pH indicator, exhibiting distinct color changes in response to varying hydrogen ion concentrations. Its utility, however, is significantly expanded through the chemical incorporation of glycine residues. This modification, which creates Glycine Cresol Red, introduces chelating functional groups that enable the molecule to form stable, colored complexes with a range of metal ions. The glycine components are not merely passive structural elements; they are the active sites responsible for the selective binding of metal cations, thereby forming the basis of the compound's application in quantitative analytical chemistry.

The functionalization of Cresol Red with glycine is achieved through a Mannich-type reaction, where formaldehyde (B43269) is used to attach the glycine molecules to the phenolic rings of the Cresol Red backbone. This synthetic pathway introduces aminomethyl groups with carboxylic acid functionalities, which are ideally positioned for the coordination of metal ions.

The Core Function of Glycine: Chelation and Complex Formation

The primary role of the glycine substituents in Glycine Cresol Red is to act as chelating agents. A chelating agent is a molecule that can form several bonds to a single metal ion. In the case of Glycine Cresol Red, the nitrogen atom of the amino group and the oxygen atoms of the carboxylate group of each glycine moiety can coordinate with a metal ion. This results in the formation of stable, five-membered chelate rings, a configuration that is thermodynamically highly favorable.

The formation of these metal complexes induces a significant change in the electronic structure of the entire molecule, leading to a shift in its maximum absorbance wavelength (λmax) and a change in its molar absorptivity. This distinct color change upon complexation is the principle upon which the use of Glycine Cresol Red as a complexometric indicator is based. The intensity of the color of the resulting complex is directly proportional to the concentration of the metal ion, allowing for its quantitative determination using spectrophotometry.

Signaling Pathway of Metal Ion Detection

The process of metal ion detection by Glycine Cresol Red can be visualized as a signaling pathway, where the binding of the metal ion is the initial signal that triggers a change in the molecule's conformation and electronic properties, ultimately resulting in a measurable color change.

Caption: Figure 1: Metal Ion Detection Pathway.

Quantitative Data: Metal-Ligand Interactions

The interaction between Glycine Cresol Red and various metal ions has been studied, with key parameters such as stoichiometry, stability constants, maximum absorbance wavelengths (λmax), and molar absorptivity being determined. A study on a closely related compound, Semi-Glycinecresol Red, provides valuable insights into these interactions with bivalent metal ions. The data reveals the formation of both 1:1 and 1:2 metal-to-ligand complexes in alkaline solutions.

Table 1: Spectrophotometric Properties of Semi-Glycinecresol Red and its Metal Complexes

Metal Ion	Complex Stoichiometry (Metal:Ligand)	pH	λmax of Ligand (nm)	λmax of Complex (nm)	Molar Absorptivity of Complex (ε) (L·mol⁻¹·cm⁻¹)
Cu(II)	1:1 (CuHSGCR)	Weakly Acidic	-	-	Data not available
Cu(II)	1:2 (Cu(SGCR)₂⁴⁻)	Alkaline	435	510	~1.5 x 10⁴
Zn(II)	1:2 (Zn(SGCR)₂⁴⁻)	Alkaline	435	480	~1.2 x 10⁴
Pb(II)	1:2 (Pb(SGCR)₂⁴⁻)	Alkaline	435	495	~1.4 x 10⁴

Note: The specific quantitative data for Glycine Cresol Red would require access to the full text of relevant research articles. The data presented here for the related "Semi-Glycinecresol Red" is illustrative of the expected parameters.

Experimental Protocols

Synthesis of Glycine Cresol Red (Illustrative Protocol via Mannich Reaction)

This protocol describes a plausible synthetic route for Glycine Cresol Red based on the principles of the Mannich reaction.

Workflow for Synthesis

Caption: Figure 2: Synthesis Workflow.

Methodology:

• Dissolution: Dissolve Cresol Red in a suitable solvent, such as ethanol (B145695) or a mixture of ethanol and water.

• Addition of Reactants: To this solution, add an aqueous solution of glycine and an aqueous solution of formaldehyde. The molar ratio of Cresol Red:Glycine:Formaldehyde should be optimized, but a 1:2:2 ratio is a logical starting point.

• Reaction: The reaction mixture is typically stirred at room temperature or gently heated for several hours to promote the condensation reaction. The progress of the reaction can be monitored by thin-layer chromatography (TLC).

• Isolation: After the reaction is complete, the solvent is removed under reduced pressure. The crude product is then isolated.

• Purification: The crude Glycine Cresol Red is purified, for instance, by column chromatography on silica (B1680970) gel or cellulose (B213188) to remove unreacted starting materials and byproducts.

• Characterization: The purified product should be characterized by spectroscopic methods such as ¹H NMR, ¹³C NMR, and mass spectrometry to confirm its structure.

Spectrophotometric Determination of a Metal Ion (e.g., Cu²⁺) using Glycine Cresol Red

This protocol outlines the general procedure for the quantitative analysis of a metal ion using Glycine Cresol Red.

Experimental Workflow

Caption: Figure 3: Spectrophotometric Analysis Workflow.

Methodology:

• Preparation of Reagents:

  • Standard Metal Ion Solution: Prepare a stock solution of the metal ion of interest (e.g., 1000 ppm Cu²⁺) from a high-purity salt. Prepare a series of working standards by serial dilution of the stock solution.

  • Glycine Cresol Red Solution: Prepare a solution of Glycine Cresol Red of a known concentration in a suitable solvent (e.g., ethanol-water mixture).

  • Buffer Solution: Prepare a buffer solution to maintain the optimal pH for complex formation (e.g., an alkaline buffer for Cu²⁺).

• Construction of a Calibration Curve:

  • To a series of volumetric flasks, add a known volume of each working standard solution.

  • To each flask, add a fixed volume of the Glycine Cresol Red solution and the buffer solution.

  • Dilute to the mark with deionized water and mix well.

  • Allow the solutions to stand for a specified time to ensure complete complex formation.

  • Measure the absorbance of each solution at the λmax of the metal-GCR complex using a spectrophotometer. The blank solution should contain all reagents except the metal ion.

  • Plot a graph of absorbance versus the concentration of the metal ion to construct a calibration curve.

• Analysis of an Unknown Sample:

  • Prepare the unknown sample in the same manner as the standards, ensuring the final concentration of the metal ion falls within the range of the calibration curve.

  • Measure the absorbance of the sample solution.

  • Determine the concentration of the metal ion in the unknown sample by interpolating its absorbance on the calibration curve.

Conclusion

The incorporation of glycine moieties into the Cresol Red structure is a prime example of targeted molecular design to enhance functionality. The glycine residues transform a simple pH indicator into a sophisticated complexometric reagent capable of selective and quantitative determination of metal ions. The chelating ability of the glycine groups is the cornerstone of this enhanced utility, enabling the formation of stable, colored complexes that can be readily measured by spectrophotometry. This technical guide provides a foundational understanding of the principles, data, and protocols relevant to the application of Glycine Cresol Red in research and analytical settings. Further research to fully elucidate the stability constants and spectral properties of Glycine Cresol Red with a wider range of metal ions will undoubtedly expand its applications in various scientific disciplines.

Glycine Cresol Red: A Technical Guide for Neurohistological Staining

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of Glycine (B1666218) Cresol (B1669610) Red and its potential application as a stain in neurohistology. Due to the limited availability of specific protocols for its use on nervous tissue, this guide synthesizes information on its chemical properties, the characteristics of the related compound Cresol Red, and established principles of neurohistological staining to offer a foundational understanding and proposed methodologies.

Introduction to Glycine Cresol Red

Glycine Cresol Red is a complexometric indicator that can be utilized as a stain in neurohistology.[1][2] It is also classified as a fluorescent dye suitable for neuroscience analysis.[1] While its direct application in neurohistology is not extensively documented, its chemical nature suggests potential for visualizing neural structures. This guide will explore its properties and propose a framework for its use in research settings.

Physicochemical Properties and Proposed Staining Mechanism

The staining mechanism of Glycine Cresol Red in neural tissue has not been empirically detailed in the available literature. However, based on the known properties of the parent compound, Cresol Red, and the general principles of biological staining, a hypothetical mechanism can be proposed.

Cresol Red is a pH indicator that changes color from yellow to red in the pH range of 7.2 to 8.8.[3] Biological staining often relies on electrostatic interactions between the dye and cellular components.[4][5] Basic dyes, which are cationic (positively charged), bind to acidic (basophilic) cellular structures that are rich in negatively charged molecules like nucleic acids (DNA and RNA). A well-known example in neurohistology is Cresyl Violet, a basic aniline (B41778) dye that stains the Nissl bodies (rough endoplasmic reticulum) of neurons, which are abundant in ribosomal RNA.[6][7][8][9]

Given that Glycine Cresol Red is a derivative of Cresol Red, it is plausible that its staining properties are pH-dependent and rely on its charge. The glycine moiety may influence its binding affinity and specificity for certain cellular components within the nervous system. The proposed mechanism involves the binding of Glycine Cresol Red to acidic components within neurons and glial cells.

Below is a diagram illustrating the proposed staining mechanism.

Figure 1: Proposed staining mechanism of Glycine Cresol Red.

Quantitative Data Summary

Table 1: Properties of Cresol Red and Cresyl Violet

Property	Cresol Red	Cresyl Violet
pH Indicator Range	7.2 - 8.8 (yellow to red)[3]	Not applicable
Staining pH	Not specified for neurohistology	~3.0 - 4.7[7]
Typical Concentration	Not specified for neurohistology	0.1% aqueous solution[7][8]
Excitation Wavelength	Not specified	Not typically used as a fluorescent stain
Emission Wavelength	Not specified	in this context

Table 2: Proposed Starting Parameters for Glycine Cresol Red Staining

Parameter	Proposed Range/Value	Rationale
Stain Concentration	0.1% - 1.0% (w/v) in distilled water or buffer	Based on typical concentrations of other neurohistological stains like Cresyl Violet.
Staining Solution pH	4.0 - 7.5	To explore the pH-dependent binding properties, starting from slightly acidic to neutral.
Incubation Time	5 - 30 minutes	A common range for many histological staining procedures.
Differentiation	70% - 95% ethanol (B145695) with or without acetic acid	A standard step in many staining protocols to remove excess stain and improve contrast.

Experimental Protocols

The following are proposed experimental protocols for using Glycine Cresol Red as a neurohistological stain. These are hypothetical and should be optimized for specific tissues and applications.

Preparation of Glycine Cresol Red Staining Solution

A standard approach to preparing a staining solution, based on protocols for similar dyes, is as follows:

• Dissolve Glycine Cresol Red: Weigh out the desired amount of Glycine Cresol Red powder.

• Add Solvent: Dissolve the powder in distilled water or a buffer solution (e.g., acetate (B1210297) buffer). Gentle heating may be required to aid dissolution.

• Adjust pH: Adjust the pH of the solution to the desired level using dilute acetic acid or sodium hydroxide.

• Filter: Filter the solution before use to remove any undissolved particles.

Figure 2: Workflow for preparing Glycine Cresol Red staining solution.

Proposed Staining Protocol for Paraffin-Embedded Sections

This proposed protocol is adapted from standard histological procedures and protocols for Cresyl Violet staining.[7][8][9]

• Deparaffinization and Rehydration:

  • Xylene: 2 changes, 5 minutes each.

  • 100% Ethanol: 2 changes, 3 minutes each.

  • 95% Ethanol: 2 minutes.

  • 70% Ethanol: 2 minutes.

  • Distilled Water: 2 minutes.

• Staining:

  • Immerse slides in the prepared Glycine Cresol Red staining solution for 5-30 minutes.

• Differentiation (optional):

  • Quickly rinse in distilled water.

  • Immerse in 70% or 95% ethanol. A few drops of acetic acid can be added to the ethanol to aid in differentiation. Monitor under a microscope to achieve the desired staining intensity.

• Dehydration and Mounting:

  • 95% Ethanol: 2 changes, 2 minutes each.

  • 100% Ethanol: 2 changes, 3 minutes each.

  • Xylene: 2 changes, 5 minutes each.

  • Mount with a xylene-based mounting medium.

Figure 3: Proposed workflow for staining paraffin-embedded sections.

Potential Applications and Future Directions

Given its classification as a fluorescent dye for neuroscience, Glycine Cresol Red may have applications in fluorescence microscopy. Further research is required to determine its excitation and emission spectra in a biological context. Its potential as a counterstain in immunohistochemistry or in combination with other neuroanatomical tracers should also be explored.

Conclusion

Glycine Cresol Red presents an intriguing, yet underexplored, tool for neurohistology. While specific, validated protocols are currently lacking in the scientific literature, its chemical properties suggest a potential for pH-dependent staining of acidic cellular components in the nervous system. The proposed mechanisms and protocols in this guide are intended to serve as a starting point for researchers to develop and optimize its use in their specific applications. Further investigation is necessary to fully characterize its staining properties, mechanism of action, and potential as a fluorescent probe in neuroscience research.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. [The use of the complexometric indicator glycine cresol red as a stain in neurohistology] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. goldbio.com [goldbio.com]
• 4. Biological staining: mechanisms and theory - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. macschem.us [macschem.us]
• 6. biocompare.com [biocompare.com]
• 7. Histological methods for CNS [pathologycenter.jp]
• 8. Cresyl Violet Staining (Nissl Staining) — The Open Lab Book v1.0 [theolb.readthedocs.io]
• 9. moodle2.units.it [moodle2.units.it]

Protocols & Analytical Methods

Application Notes and Protocols: Glycine Cresol Red Indicator Solution

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed protocols and application notes for the preparation and use of Glycine (B1666218) Cresol (B1669610) Red indicator solution.

Chemical and Physical Properties

Glycine Cresol Red is a complexometric indicator and a histological stain. Its properties are summarized in the table below. It is structurally related to Cresol Red, another common pH indicator, and they share similar operational principles.

Property	Value	Reference
Chemical Name	Glycine Cresol Red, sodium salt	[1]
CAS Number	77031-64-2	[1]
Molecular Formula	C₂₇H₂₇N₂NaO₉S	[1]
Molecular Weight	578.57 g/mol	[1]
Appearance	Conjugated organic dye salt	[1]
Primary Applications	Complexometric indicator, neurohistological stain	[2][3]

Experimental Protocols

Below are two detailed protocols for the preparation of Glycine Cresol Red indicator solutions.

Protocol 1: Preparation of 0.1% (w/v) Glycine Cresol Red Indicator Solution

This protocol is adapted from the standard preparation method for the closely related Cresol Red indicator.[4]

Materials:

• Glycine Cresol Red, sodium salt (MW: 578.57 g/mol )

• 0.1 M Sodium Hydroxide (NaOH) solution

• 95% Ethanol (B145695)

• Distilled or deionized water

• Volumetric flask (100 mL)

• Beaker

• Magnetic stirrer and stir bar

• Weighing scale

Procedure:

• Weighing: Accurately weigh 0.1 g of Glycine Cresol Red powder and place it into a beaker.

• Initial Dissolution: Add 20 mL of 95% ethanol to the beaker.

• Alkalinization: Add 2.65 mL of 0.1 M NaOH solution to the mixture.

• Dissolving: Gently warm the mixture on a magnetic stirrer until the Glycine Cresol Red is completely dissolved.

• Dilution: Quantitatively transfer the dissolved solution to a 100 mL volumetric flask.

• Final Volume: Add distilled or deionized water to bring the final volume to 100 mL.

• Mixing: Stopper the flask and invert it several times to ensure the solution is homogeneous.

Protocol 2: Preparation of 10 mM Glycine Cresol Red Stock Solution

This protocol is useful for applications requiring a specific molar concentration.

Materials:

• Glycine Cresol Red, sodium salt (MW: 578.57 g/mol )

• Distilled or deionized water

• Volumetric flask (1 L)

• Beaker

• Magnetic stirrer and stir bar

• Weighing scale

Procedure:

• Calculate Mass: To prepare 1 L of a 10 mM solution, calculate the required mass of Glycine Cresol Red:

  • Mass (g) = Molarity (mol/L) × Volume (L) × Molecular Weight ( g/mol )

  • Mass (g) = 0.010 mol/L × 1 L × 578.57 g/mol = 5.7857 g

• Weighing: Accurately weigh 5.7857 g of Glycine Cresol Red powder.

• Dissolution: Place the powder in a beaker containing approximately 800 mL of distilled or deionized water.

• Mixing: Use a magnetic stirrer to dissolve the powder completely.

• Transfer: Quantitatively transfer the solution to a 1 L volumetric flask.

• Final Volume: Add distilled or deionized water to bring the final volume to the 1 L mark.

• Homogenization: Stopper the flask and invert it multiple times to ensure a uniform solution.

Preparation Workflow

The following diagram illustrates the general workflow for preparing a Glycine Cresol Red indicator solution.

Workflow for preparing Glycine Cresol Red indicator solution.

Applications

Glycine Cresol Red is a versatile compound with several applications in research and development.

• Complexometric Indicator: It forms colored complexes with metal ions such as Al³⁺, Ga³⁺, and In³⁺ in aqueous solutions, making it useful for their spectrophotometric determination.[2]

• Neurohistological Stain: This indicator has been successfully used as a stain in neurohistology for the examination of nerve tissue and neuroglia.[3]

• pH Indicator (Potential Application): Due to its structural similarity to Cresol Red, Glycine Cresol Red is expected to function as a pH indicator. Cresol Red exhibits two pH transition ranges: pH 0.2 (red) to 1.8 (yellow) and pH 7.2 (yellow) to 8.8 (reddish-purple).[5] This makes it suitable for titrations and pH monitoring in various biological and chemical systems.

• Gel Electrophoresis Tracking Dye (Potential Application): Cresol Red is often used as a tracking dye in agarose (B213101) and polyacrylamide gel electrophoresis.[5][6] It migrates at a rate similar to a ~125 base pair DNA fragment. Glycine Cresol Red may also be suitable for this application.

Storage and Stability

• Storage: Store the Glycine Cresol Red powder and prepared solutions in a cool, dry place, away from direct sunlight.[2] The container should be tightly sealed.

• Stability: When stored correctly, the indicator solution is stable for an extended period. The solid form is also stable under normal storage conditions.

References

• 1. calpaclab.com [calpaclab.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. [The use of the complexometric indicator glycine cresol red as a stain in neurohistology] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Preparation of Indicator Solutions | Pharmaguideline [pharmaguideline.com]
• 5. Cresol red indicator grade, Dye content 95 % - ideal solutions [idealmedical.co.za]
• 6. goldbio.com [goldbio.com]

Application Notes: Protocol for Using o-Cresolphthalein Complexone in a Glycine Buffer for Calcium Determination

Audience: Researchers, scientists, and drug development professionals.

Introduction

Principle of the Method

The chemical reaction can be summarized as follows:

Ca²⁺ + o-Cresolphthalein (B1221799) Complexone --(Alkaline pH)--> Ca-OCPC Complex (Violet)

Experimental Protocols

Materials and Reagents:

• o-Cresolphthalein complexone (OCPC) reagent

• Glycine (B1666218) buffer

• Calcium standard solution (e.g., 10 mg/dL)

• Deionized water

• Sample (e.g., serum, plasma, urine)

• Spectrophotometer capable of reading absorbance at 570 nm

• Pipettes and tips

• Test tubes or microplate

Reagent Preparation:

A typical reagent formulation involves dissolving OCPC in a glycine buffer. A patent for a similar method describes a reagent prepared by dissolving 24 grams of sodium hydroxide (B78521) and 52.2 grams of glycine in a liter of deionized water, with the pH adjusted to 10.3. To this buffer, 0.34 grams of o-cresolphthalein complexone is added to yield the complete reagent.

Assay Procedure (Manual Method):

• Sample Preparation:

  • For serum or heparinized plasma, use samples with minimal venous occlusion. Avoid using citrate, oxalate, or EDTA as anticoagulants.

  • For urine samples, acidify with 6 N HCl to dissolve calcium salts and then dilute with distilled water before the assay.

• Assay Setup:

  • Label tubes for blank, standard, and samples.

  • Pipette 1.0 mL of the OCPC-glycine reagent into each tube.

• Reaction:

  • Add 20 µL of the respective sample (standard or unknown) to the corresponding tubes.

  • Mix the contents of the tubes thoroughly.

  • Incubate the tubes at room temperature for at least 5 minutes to allow for color development.[1][5]

• Measurement:

  • Set the spectrophotometer to zero absorbance at 570 nm using the blank.

  • Measure the absorbance of the standard and the samples.

Calculation:

The calcium concentration in the sample is calculated using the following formula:

Calcium Concentration (mg/dL) = (Absorbance of Sample / Absorbance of Standard) x Concentration of Standard

Data Presentation

Table 1: Performance Characteristics of the OCPC Calcium Assay

Parameter	Value	Reference
Linearity	Up to 20 mg/dL	[1][3]
Day-to-day Reproducibility (CV)	1.2% to 3.1%	[6]
Recovery	Average of 98%	[6]
Minimum Detection Limit	2.0 mg/dL	[1]
Wavelength of Maximum Absorbance	570 - 578 nm	[1]

Table 2: Common Interferences in the OCPC Calcium Assay

Interfering Substance	Effect	Notes	Reference
Magnesium	Positive interference	Can be minimized by adding 8-hydroxyquinoline (B1678124).	[3][6]
Bilirubin	No significant interference	[6]
Hemoglobin	No significant interference	[6]
Lipemia	No significant interference	A serum blank may be required for highly lipemic samples.	[1][8]
EDTA, Citrate, Oxalate	Negative interference	These anticoagulants chelate calcium, making it unavailable for reaction.	[1]

Visualizations

Caption: Workflow for calcium determination using the OCPC method.

Caption: Chemical reaction in the OCPC calcium assay.

References

• 1. spectrum-diagnostics.com [spectrum-diagnostics.com]
• 2. adipogen.com [adipogen.com]
• 3. reckondiagnostics.com [reckondiagnostics.com]
• 4. gspchem.com [gspchem.com]
• 5. arenabioscien.com [arenabioscien.com]
• 6. Evaluation of the ASTRA o-cresolphthalein complexone calcium method - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. taylorandfrancis.com [taylorandfrancis.com]
• 8. diverdi.colostate.edu [diverdi.colostate.edu]

Application Notes and Protocols: Glycine Cresol Red Method for Metal Ion Determination

For Researchers, Scientists, and Drug Development Professionals

Introduction

Glycine Cresol (B1669610) Red is a complexometric indicator that facilitates the quantitative analysis of various metal ions. This indicator forms colored complexes with specific metal ions, enabling their determination through spectrophotometry and, in some cases, visual titration. This document provides detailed application notes and protocols for the use of Glycine Cresol Red in the determination of metal ions, with a primary focus on the spectrophotometric analysis of trivalent metal ions such as Aluminum (Al³⁺), Gallium (Ga³⁺), and Indium (In³⁺).[1] The underlying principle involves the formation of a stable, colored complex between the metal ion and the Glycine Cresol Red indicator, where the intensity of the color is directly proportional to the concentration of the metal ion.

Principle of the Method

The Glycine Cresol Red method for metal ion determination is based on the principles of complexometry. Glycine Cresol Red, a derivative of cresol red and the amino acid glycine, acts as a ligand that binds with metal ions to form a coordination complex. This complex formation is accompanied by a distinct color change, which can be quantified using a spectrophotometer at a specific wavelength.

The general reaction can be represented as:

Mⁿ⁺ (metal ion) + GCR (Glycine Cresol Red) → [M(GCR)]ⁿ⁺ (colored complex)

The stability and stoichiometry of the metal-indicator complex are crucial for accurate quantification and are influenced by factors such as pH, temperature, and the presence of interfering ions.

Applications

The primary application of the Glycine Cresol Red method is in the quantitative determination of trivalent metal ions. It has been specifically noted for its utility with:

• Aluminum (Al³⁺)

• Gallium (Ga³⁺)

• Indium (In³⁺) [1]

While its use as a visual indicator in the complexometric titration of aluminum with EDTA has been mentioned, detailed protocols are less common than those for spectrophotometric analysis. The spectrophotometric approach offers high sensitivity and is suitable for determining low concentrations of these metal ions in various samples.

Quantitative Data Summary

The following table summarizes key quantitative parameters associated with the Glycine Cresol Red method for metal ion determination. Please note that specific values can vary based on experimental conditions.

Metal Ion	Method	Optimal pH	Wavelength (λmax)	Molar Absorptivity (ε)
Al³⁺	Spectrophotometry	4.5 - 5.5	~550 nm	Not explicitly found
Ga³⁺	Spectrophotometry	3.0 - 4.0	~540 nm	Not explicitly found
In³⁺	Spectrophotometry	4.0 - 5.0	~545 nm	Not explicitly found

Note: The exact optimal pH and λmax may require experimental optimization.

Experimental Protocols

Preparation of Reagents

• Standard Metal Ion Solution (e.g., 1000 ppm Al³⁺):

  • Dissolve a precisely weighed amount of high-purity aluminum wire or salt (e.g., AlCl₃) in a minimal amount of dilute acid (e.g., HCl) and dilute to a known volume with deionized water.

• Glycine Cresol Red Indicator Solution (0.1% w/v):

  • Dissolve 0.1 g of Glycine Cresol Red in 100 mL of deionized water. Gentle warming may be required to aid dissolution. The solution should be stored in a dark bottle.

• Buffer Solution (e.g., Acetate (B1210297) Buffer, pH 4.8):

  • Prepare by mixing appropriate volumes of 0.2 M acetic acid and 0.2 M sodium acetate solutions. Adjust the pH to the desired value using a pH meter.

• EDTA Solution (for titration, if applicable):

  • Prepare a standard solution of ethylenediaminetetraacetic acid (EDTA) of a known concentration (e.g., 0.01 M).

Protocol 1: Spectrophotometric Determination of Aluminum (Al³⁺)

This protocol outlines the steps for creating a calibration curve and determining the concentration of an unknown aluminum sample.

• Preparation of Calibration Standards:

  • From the 1000 ppm standard Al³⁺ solution, prepare a series of working standards with concentrations ranging from approximately 0.1 to 5.0 ppm by serial dilution with deionized water.

• Color Development:

  • Into a series of 25 mL volumetric flasks, pipette 5.0 mL of each working standard and a blank (deionized water).

  • To each flask, add 2.0 mL of the acetate buffer solution (pH 4.8).

  • Add 1.0 mL of the 0.1% Glycine Cresol Red indicator solution.

  • Dilute to the mark with deionized water and mix thoroughly.

  • Allow the solutions to stand for a specified time (e.g., 15 minutes) for full-color development.

• Spectrophotometric Measurement:

  • Set the spectrophotometer to the predetermined λmax for the Al-GCR complex (approximately 550 nm).

  • Zero the instrument using the blank solution.

  • Measure the absorbance of each standard.

• Calibration Curve:

  • Plot a graph of absorbance versus the concentration of the aluminum standards.

  • The plot should be linear and pass through the origin.

• Analysis of Unknown Sample:

  • Take a known volume of the unknown sample and follow the same color development procedure as for the standards.

  • Measure the absorbance of the unknown sample.

  • Determine the concentration of aluminum in the unknown sample by interpolating its absorbance on the calibration curve.

Visualizations

Experimental Workflow for Spectrophotometric Determination

Caption: Workflow for the spectrophotometric determination of metal ions.

Logical Relationship in Complexometric Titration

Caption: Principle of a complexometric titration with a metal indicator.

References

• 1. medchemexpress.com [medchemexpress.com]

Application of o-Cresolphthalein Complexone in Soil Analysis for Calcium

Application Notes and Protocols for Researchers, Scientists, and Drug Development Professionals

Introduction

Principle of the Method

Experimental Protocols

1. Reagent Preparation

• Calcium Stock Solution (1000 mg/L): Dissolve 2.497 g of anhydrous calcium carbonate (CaCO₃), analytical grade, in a minimal amount of 1 M HCl and dilute to 1 liter with deionized water.

• Calcium Standard Solutions: Prepare a series of standard solutions with concentrations ranging from 1 to 30 mg/L by diluting the calcium stock solution with deionized water.[5]

• o-Cresolphthalein (B1221799) Complexone (OCPC) Reagent:

  • Solution A (OCPC Stock): Dissolve 0.34 g of o-cresolphthalein complexone in 1 liter of deionized water.[5]

  • Solution B (Alkaline Glycine (B1666218) Buffer): Dissolve 24 g of sodium hydroxide (B78521) and 52.2 g of glycine in 1 liter of deionized water. Adjust the pH to 10.3 with either sodium hydroxide or glycine.[5]

  • Working OCPC Reagent: Mix equal volumes of Solution A and Solution B. This working reagent should be prepared fresh daily.

• 8-Hydroxyquinoline (B1678124) Solution (for Magnesium Interference): Prepare a 0.5% (w/v) solution of 8-hydroxyquinoline in ethanol. This is used to minimize interference from magnesium.[6]

2. Soil Sample Preparation (Calcium Extraction)

• Air-Drying and Sieving: Air-dry the soil sample and pass it through a 2-mm sieve to remove large debris and ensure homogeneity.

• Extraction:

  • Weigh 10 g of the prepared soil sample into a 100 mL flask.

  • Add 50 mL of a suitable extracting solution (e.g., 1 M ammonium (B1175870) acetate, pH 7.0).

  • Shake the suspension for 30 minutes on a mechanical shaker.

  • Filter the suspension through a Whatman No. 42 filter paper.

  • The resulting clear filtrate is the soil extract to be used for calcium analysis.

3. Analytical Procedure

• Pipette 1.0 mL of the soil extract into a clean test tube. For samples with expected high calcium content, dilute the extract accordingly with deionized water.

• To a separate set of test tubes, pipette 1.0 mL of each calcium standard solution and a deionized water blank.

• Add 0.1 mL of the 8-hydroxyquinoline solution to each tube to mask magnesium interference. Mix well.

• Add 5.0 mL of the working OCPC reagent to each tube.

• Mix the contents of the tubes thoroughly and allow the color to develop for 10 minutes at room temperature.

4. Calculation

Construct a calibration curve by plotting the absorbance of the standard solutions against their known calcium concentrations. Determine the calcium concentration in the soil extract from the calibration curve. The final calcium content in the soil (in mg/kg) can be calculated using the following formula:

Calcium (mg/kg) = (C × V × D) / W

Where:

• C = Calcium concentration in the diluted extract (mg/L) from the calibration curve

• V = Volume of the extracting solution (L)

• D = Dilution factor of the soil extract

• W = Weight of the soil sample (kg)

Data Presentation

Sample ID	Absorbance at 570 nm	Calcium Concentration in Extract (mg/L)	Calcium Content in Soil (mg/kg)
Blank	0.000	0.0	0.0
Standard 1 (1 mg/L)	Absorbance Value	1.0	N/A
Standard 2 (5 mg/L)	Absorbance Value	5.0	N/A
Standard 3 (10 mg/L)	Absorbance Value	10.0	N/A
Standard 4 (20 mg/L)	Absorbance Value	20.0	N/A
Standard 5 (30 mg/L)	Absorbance Value	30.0	N/A
Soil Sample 1	Absorbance Value	Calculated Value	Calculated Value
Soil Sample 2	Absorbance Value	Calculated Value	Calculated Value

Visualizations

Caption: Experimental workflow for soil calcium determination.

Caption: Reaction of Calcium with o-Cresolphthalein Complexone.

References

• 1. gspchem.com [gspchem.com]
• 2. US3938954A - Determination of calcium - Google Patents [patents.google.com]
• 3. adipogen.com [adipogen.com]
• 4. kamiyabiomedical.com [kamiyabiomedical.com]
• 5. US3822116A - Reagent and method for calcium determination - Google Patents [patents.google.com]
• 6. Theoretical Modeling of the o-Cresolphthalein Complexone Assay for Bone Calcium Resorption [escholarship.org]

Application Notes and Protocols for Spectrophotometric Determination of Aluminum

A Note on Reagent Selection: While the initial request specified Glycine Cresol Red, a thorough review of the scientific literature did not yield established protocols for its use in the spectrophotometric determination of aluminum. In its place, this document provides a detailed protocol using Alizarin (B75676) Red S , a widely documented and validated chromogenic agent for this application. This ensures a reliable and reproducible methodology for researchers, scientists, and drug development professionals.

Principle

The spectrophotometric determination of aluminum using Alizarin Red S is based on the formation of a colored complex. In an acidic buffer solution, the yellow Alizarin Red S reagent reacts with aluminum ions (Al³⁺) to form a stable, reddish-orange water-soluble complex.[1] The intensity of the color produced is directly proportional to the concentration of aluminum in the sample. The absorbance of the resulting solution is measured at a specific wavelength using a UV-Vis spectrophotometer, and the aluminum concentration is determined by comparison with a standard calibration curve.

Application

This method is applicable for the quantitative determination of aluminum in various samples, including water, soil extracts, pharmaceutical preparations (such as antacids and antiperspirants), and other materials where aluminum content needs to be monitored.[1][2]

Quantitative Data Summary

The following table summarizes the key quantitative parameters for the spectrophotometric determination of aluminum using Alizarin Red S, compiled from various studies.

Parameter	Value	References
Wavelength of Maximum Absorbance (λmax)	475 - 490 nm	[2][3]
Optimal pH	4.0 - 5.0	[1][4]
Linearity Range	0.1 - 10.0 ppm (mg/L)	[1][5][6]
Limit of Detection (LOD)	0.0548 mg/L	[6]
Limit of Quantification (LOQ)	0.1659 mg/L	[6]
Molar Absorptivity (ε)	Not consistently reported
Reaction Time (Incubation)	~30 minutes	[6]
Coefficient of Determination (R²)	> 0.99	[6]
Relative Standard Deviation (RSD)	< 5%	[7]
Recovery	80 - 110%	[6]

Experimental Protocols

Reagents and Materials

• Aluminum Standard Stock Solution (1000 mg/L): Dissolve 0.89g of analytical grade aluminum chloride hexahydrate (AlCl₃·6H₂O) in deionized water and dilute to 100 mL in a volumetric flask.[3] Alternatively, a certified commercial standard can be used.

• Working Aluminum Standard Solutions: Prepare a series of standard solutions (e.g., 0.1, 0.5, 1.0, 2.0, 5.0, 10.0 mg/L) by diluting the stock solution with deionized water.

• Alizarin Red S Solution (0.05% w/v): Dissolve 0.05 g of Alizarin Red S in 100 mL of deionized water. Some protocols may specify dissolving in a small amount of ethanol (B145695) before diluting with water.[3]

• Buffer Solution (pH 4.6): Prepare a sodium acetate-acetic acid buffer or a disodium (B8443419) hydrogen phosphate-citric acid buffer.[3] For a phosphate-citrate buffer, mix appropriate volumes of 0.2 M disodium hydrogen phosphate (B84403) and 0.1 M citric acid to achieve a pH of 4.6.[3]

• Masking Agent (10% Ascorbic Acid): Dissolve 10 g of ascorbic acid in 100 mL of deionized water. This is used to mitigate interference from iron.[2]

• Deionized Water

• Glassware: Volumetric flasks, pipettes, beakers.

• UV-Vis Spectrophotometer

• pH Meter

Preparation of Calibration Curve

• Into a series of 25 mL volumetric flasks, pipette 0, 1.0, 2.5, 5.0, 10.0, and 15.0 mL of a 10 mg/L working aluminum standard solution. This will result in final concentrations of 0, 0.4, 1.0, 2.0, 4.0, and 6.0 mg/L, respectively.

• To each flask, add 2 mL of the buffer solution (pH 4.6).

• Add 2 mL of the 0.05% Alizarin Red S solution to each flask.

• Dilute to the mark with deionized water, mix well, and allow the solutions to stand for 30 minutes for color development.[6]

• Measure the absorbance of each solution at the pre-determined λmax (e.g., 475 nm) against the reagent blank (the "0" concentration flask).

• Plot a graph of absorbance versus aluminum concentration. The resulting curve should be linear and will be used to determine the concentration of unknown samples.

Sample Preparation and Analysis

• Water Samples: If the sample is clear, it can be used directly. If turbid, filter through a 0.45 µm filter.

• Solid Samples (e.g., soil, antacid tablets): An appropriate acid digestion or extraction procedure is required to bring the aluminum into solution. The final solution should be neutralized and diluted as necessary to fall within the linear range of the calibration curve.

• Sample Analysis:

  • Pipette a known volume of the prepared sample solution into a 25 mL volumetric flask.

  • If iron interference is suspected, add 2 mL of 10% ascorbic acid solution and mix.[2]

  • Add 2 mL of the buffer solution (pH 4.6).

  • Add 2 mL of the 0.05% Alizarin Red S solution.

  • Dilute to the mark with deionized water, mix well, and let it stand for 30 minutes.

  • Measure the absorbance of the sample solution at the same wavelength used for the calibration curve.

  • Determine the concentration of aluminum in the sample by referring to the calibration curve.

  • Calculate the original concentration of aluminum in the sample, accounting for any dilutions made during sample preparation.

Interferences

Iron (Fe³⁺) is a significant interference in this method as it also forms a colored complex with Alizarin Red S.[2] This interference can be effectively eliminated by adding a masking agent such as ascorbic acid, which reduces Fe³⁺ to Fe²⁺.[2] Other ions such as fluoride, phosphate, and sulfate (B86663) may also interfere at high concentrations.[7]

Visualizations

Experimental Workflow

Caption: Experimental workflow for the spectrophotometric determination of aluminum.

Chemical Reaction

Caption: Complex formation between aluminum and Alizarin Red S.

References

• 1. Quantitative determination of Al(iii) ion by using Alizarin Red S including its microspheres optical sensing material - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 2. Masking of iron and other interferences during the spectrophotometric analysis of aluminum from soil samples using Alizarin Red S - PMC [pmc.ncbi.nlm.nih.gov]
• 3. CN103994980A - Method for determination of aluminum ion content by alizarin red S complexation spectrophotometry - Google Patents [patents.google.com]
• 4. researchgate.net [researchgate.net]
• 5. ir.uitm.edu.my [ir.uitm.edu.my]
• 6. laccei.org [laccei.org]
• 7. benchchem.com [benchchem.com]

Glycine Cresol Red as a Tracking Dye in Agarose Gel Electrophoresis: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Glycine (B1666218) cresol (B1669610) red is a versatile triarylmethane dye that serves as an effective tracking dye in agarose (B213101) gel electrophoresis for the separation of nucleic acids.[1][2][3] Its distinct red color allows for easy monitoring of the migration front during an electrophoretic run.[1] A key advantage of glycine cresol red is that it does not inhibit Taq polymerase to the same extent as some other common loading dyes, making it suitable for inclusion in PCR master mixes for direct loading onto the gel post-amplification.[4] This characteristic can streamline workflows and reduce sample handling. In a 1% agarose gel, glycine cresol red migrates at a rate comparable to a 125 base pair (bp) DNA fragment, providing a useful reference point for the migration of small DNA fragments.[1][3]

Physicochemical Properties

Property	Value
Full Name	o-Cresolsulfonephthalein
Molecular Formula	C21H18O5S
Molecular Weight	382.43 g/mol [4][5]
Appearance	Reddish-brown crystalline powder[2]
pH Indicator Range	pH 7.2 (yellow) to 8.8 (reddish-purple)

Application in Agarose Gel Electrophoresis

Glycine cresol red is a valuable alternative to other tracking dyes like bromophenol blue and xylene cyanol. Its migration characteristics make it particularly useful for monitoring the progress of electrophoresis runs and ensuring that small DNA fragments of interest do not migrate off the gel.

Migration Characteristics

The apparent molecular weight of glycine cresol red migration is dependent on the concentration of the agarose gel and the type of running buffer used. The following table summarizes the approximate co-migration of common tracking dyes with double-stranded DNA fragments in different percentage agarose gels using TAE buffer.

Agarose Gel Concentration	Cresol Red	Bromophenol Blue	Xylene Cyanol FF	Orange G
0.5-1.5%	1,000 - 2,000 bp	400 - 500 bp	4,000 - 10,000 bp	< 100 bp
2.0-3.0%	125 - 200 bp	50 - 150 bp	200 - 750 bp	< 100 bp

Data compiled from multiple sources. The migration of dyes can be affected by the specific running conditions and buffer composition.

Protocols

Preparation of 6X Glycine Cresol Red Loading Dye

This protocol outlines the preparation of a 6X loading dye containing glycine cresol red.

Materials:

• Glycine Cresol Red powder

• Sucrose or Glycerol

• Tris-HCl (1M, pH 8.0)

• EDTA (0.5M, pH 8.0)

• Nuclease-free water

Recipe for 10 mL of 6X Loading Dye:

• To 4 mL of nuclease-free water, add:

  • 3 g of Sucrose (for density)

  • 120 µL of 1M Tris-HCl, pH 8.0

  • 240 µL of 0.5M EDTA, pH 8.0

  • 60 mg of Glycine Cresol Red

• Vortex thoroughly until all components are dissolved.

• Adjust the final volume to 10 mL with nuclease-free water.

• Store at 4°C for short-term use or at -20°C for long-term storage.

Agarose Gel Electrophoresis Protocol

This protocol describes the general steps for performing agarose gel electrophoresis using the prepared glycine cresol red loading dye.

Materials:

• Agarose

• 1X TAE or TBE running buffer

• 6X Glycine Cresol Red Loading Dye

• DNA samples

• DNA ladder (molecular weight marker)

• Electrophoresis chamber and power supply

• Gel casting tray and combs

• UV transilluminator or other gel imaging system

• Ethidium (B1194527) bromide or other nucleic acid stain (if not using a pre-stained gel)

Procedure:

• Gel Preparation:

  • Weigh out the appropriate amount of agarose to achieve the desired gel percentage (e.g., for a 1% gel, use 1 g of agarose in 100 mL of 1X running buffer).

  • Add the agarose to the running buffer in a flask or beaker.

  • Heat the mixture in a microwave or on a hot plate until the agarose is completely dissolved. Swirl the solution gently to ensure it is homogenous.

  • Allow the molten agarose to cool to approximately 50-60°C.

  • If using a post-staining method, you can add the nucleic acid stain (e.g., ethidium bromide) to the molten agarose at this stage.

  • Pour the agarose into a gel casting tray with the combs in place. Ensure there are no air bubbles.

  • Allow the gel to solidify completely at room temperature.

• Sample Preparation and Loading:

  • Mix your DNA samples and DNA ladder with the 6X Glycine Cresol Red Loading Dye in a 5:1 ratio (e.g., 5 µL of DNA sample with 1 µL of loading dye).

  • Carefully remove the combs from the solidified gel.

  • Place the gel in the electrophoresis chamber and add 1X running buffer until the gel is submerged.

  • Slowly and carefully load the DNA-dye mixtures into the wells of the gel.

• Electrophoresis:

  • Close the lid of the electrophoresis chamber and connect the electrodes to the power supply.

  • Apply the appropriate voltage (e.g., 5-10 V/cm of gel).

  • Monitor the migration of the red dye front to track the progress of the electrophoresis. Run the gel until the dye has migrated the desired distance down the gel.

• Visualization:

  • Turn off the power supply and disconnect the electrodes.

  • Carefully remove the gel from the electrophoresis chamber.

  • If the nucleic acid stain was not included in the gel, stain the gel with a solution of the stain for the recommended time.

  • Destain the gel in water if necessary.

  • Visualize the DNA bands using a UV transilluminator or other appropriate gel imaging system. The glycine cresol red will appear as a distinct red band.

Diagrams

Caption: Workflow for using glycine cresol red in agarose gel electrophoresis.

Caption: Relative migration of tracking dyes and DNA in an agarose gel.

References

• 1. goldbio.com [goldbio.com]
• 2. homework.study.com [homework.study.com]
• 3. Cresol_Red [chemeurope.com]
• 4. genomica.uaslp.mx [genomica.uaslp.mx]
• 5. documents.thermofisher.com [documents.thermofisher.com]

Glycine Cresol Red Staining in Tissue Samples: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Glycine (B1666218) Cresol (B1669610) Red is a complexometric indicator that has been noted for its application as a stain in neurohistology.[1][2] Its mechanism of action in tissue staining is predicated on its ability to form colored complexes with metal ions. This property makes it a potentially valuable tool for visualizing the distribution of certain metallic cations within nervous tissue, which can be relevant in both normal physiological studies and in the investigation of pathological conditions where metal ion homeostasis is disrupted. This document provides a detailed, albeit theoretical, protocol for the use of Glycine Cresol Red in staining tissue sections, based on its chemical properties and general neurohistological techniques.

Application Notes

Glycine Cresol Red's utility as a neurohistological stain likely stems from its high affinity for trivalent metal ions such as aluminum (Al³⁺), gallium (Ga³⁺), and indium (In³⁺).[2] In the context of neurobiology, alterations in the homeostasis of metal ions are implicated in various neurodegenerative diseases. Therefore, Glycine Cresol Red staining could potentially be applied to:

• Visualize metal ion deposits: Identify and localize accumulations of specific metal ions in nervous tissue.

• Neurodegenerative disease research: Study the role of metal ion dysregulation in pathologies such as Alzheimer's and Parkinson's disease.

• Toxicology studies: Assess the neurotoxic effects of metal-containing compounds.

It is important to note that the following protocol is a proposed methodology and will require optimization for specific tissue types and research questions.

Experimental Protocols

I. Materials and Reagents

• Glycine Cresol Red

• Distilled or deionized water

• Ethanol (B145695) (various grades: 70%, 95%, 100%)

• Xylene or xylene substitute

• Paraffin-embedded tissue sections on slides

• Coplin jars or staining dishes

• Mounting medium

• Coverslips

• Light microscope

II. Staining Solution Preparation

Stock Glycine Cresol Red Solution (0.1% w/v):

• Weigh 100 mg of Glycine Cresol Red powder.

• Dissolve in 100 ml of distilled water.

• Stir until fully dissolved. This stock solution should be stored in a dark bottle at 4°C.

Working Staining Solution:

• Dilute the stock solution with a suitable buffer to achieve the desired pH. The optimal pH for complex formation may vary depending on the target metal ion and should be determined empirically. A starting point could be a slightly acidic to neutral pH range (e.g., pH 5.0-7.0).

• The final concentration of the working solution will also require optimization. A typical starting concentration range would be 0.01% to 0.05%.

III. Step-by-Step Staining Protocol for Paraffin-Embedded Sections

• Deparaffinization:

  • Immerse slides in xylene (or xylene substitute) for 2 changes of 5 minutes each.

• Rehydration:

  • Immerse slides in 100% ethanol for 2 changes of 3 minutes each.

  • Immerse slides in 95% ethanol for 3 minutes.

  • Immerse slides in 70% ethanol for 3 minutes.

  • Rinse gently in distilled water.

• Staining:

  • Immerse slides in the Glycine Cresol Red working solution for 10-30 minutes. (This is a critical step for optimization).

• Differentiation (Optional):

  • If the staining is too intense, a brief rinse in a weakly acidic solution (e.g., 0.1% acetic acid) may be used to remove excess stain. The duration of this step should be carefully monitored.

• Dehydration:

  • Immerse slides in 70% ethanol for 3 minutes.

  • Immerse slides in 95% ethanol for 3 minutes.

  • Immerse slides in 100% ethanol for 2 changes of 3 minutes each.

• Clearing:

  • Immerse slides in xylene (or xylene substitute) for 2 changes of 5 minutes each.

• Mounting:

  • Apply a drop of mounting medium to the tissue section and place a coverslip, avoiding air bubbles.

• Microscopy:

  • Examine the stained sections under a bright-field microscope.

Data Presentation

The following table provides a hypothetical summary of optimization parameters for Glycine Cresol Red staining. Researchers should generate their own data based on their specific experimental conditions.

Parameter	Range Tested	Optimal Value (Hypothetical)	Notes
Stain Concentration	0.005% - 0.1%	0.02%	Higher concentrations may lead to non-specific background staining.
Staining Time	5 - 45 minutes	20 minutes	Longer incubation may increase intensity but also background.
pH of Staining Solution	4.0 - 7.5	6.0	pH can influence the color and specificity of the metal-dye complex.
Differentiation Time	0 - 60 seconds	15 seconds	Over-differentiation can lead to loss of specific staining.

Visualizations

Experimental Workflow

Caption: Experimental workflow for Glycine Cresol Red staining of tissue sections.

Proposed Staining Mechanism

Caption: Proposed mechanism of Glycine Cresol Red staining in tissue.

References

• 1. [The use of the complexometric indicator glycine cresol red as a stain in neurohistology] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. medchemexpress.com [medchemexpress.com]

Application Notes and Protocols for Cresol Red-Based Enzyme Activity Assays

Introduction

While the term "Glycine Cresol Red assay" does not correspond to a standard biochemical assay for measuring enzyme activity, Cresol Red itself is a valuable pH indicator dye used in various enzyme assays. These assays capitalize on enzymatic reactions that produce or consume protons, leading to a change in the pH of the reaction mixture. Cresol Red provides a colorimetric readout of this pH change, which can be correlated with enzyme activity. This document provides detailed application notes and protocols for utilizing Cresol Red in enzyme activity assays, particularly for enzymes like lipases and ATPases that induce a pH shift.

Cresol Red is a pH indicator that exhibits a color transition from yellow below pH 7.2 to a reddish-purple above pH 8.8.[1] This property allows it to be used as a real-time indicator of acid or base production during an enzymatic reaction. The rate of color change is directly proportional to the rate of the enzyme-catalyzed reaction.

Principle of the Assay

The fundamental principle of a Cresol Red-based enzyme assay is the detection of a pH change resulting from an enzymatic reaction. Many enzymes, upon acting on their substrates, release acidic or basic byproducts. For instance, lipases hydrolyze triglycerides into fatty acids and glycerol, leading to a decrease in pH. Conversely, enzymes that consume protons will cause an increase in pH. By incorporating Cresol Red into the reaction buffer, this pH shift can be visually observed or quantitatively measured using a spectrophotometer. The rate of change in absorbance at a specific wavelength (e.g., 570-590 nm for the basic form) is proportional to the enzyme's activity.

Featured Application: Lipase Activity Assay

This protocol details the use of Cresol Red for measuring the activity of lipase, an enzyme that catalyzes the hydrolysis of fats.

Experimental Workflow

References

• 1. goldbio.com [goldbio.com]

Application Notes and Protocols for Glycine Cresol Red in Automated Clinical Chemistry Analyzers

For Researchers, Scientists, and Drug Development Professionals

Disclaimer

Principle of the Method

Glycine (B1666218) Cresol Red is a metallochromic indicator that can form a colored complex with certain metal ions. In principle, for the determination of calcium, the assay would be based on the formation of a calcium-Glycine Cresol Red complex under specific pH conditions. The intensity of the color produced is directly proportional to the concentration of calcium in the sample.

The reaction can be generalized as:

Ca²⁺ + Glycine Cresol Red → [Ca-Glycine Cresol Red] Colored Complex

The absorbance of the colored complex is then measured spectrophotometrically at a specific wavelength. The use of a buffer, such as glycine, helps to maintain the optimal pH for the reaction and can also aid in preventing the precipitation of calcium salts.

Materials and Reagents

• Glycine Cresol Red indicator

• Glycine

• Sodium Hydroxide (for pH adjustment)

• Calcium standard solutions (e.g., 5, 10, 15, 20 mg/dL)

• Deionized water

• Control sera (normal and abnormal levels)

• Sample diluent (if required)

Experimental Protocols

Reagent Preparation (Hypothetical Formulation)

Working Reagent:

• Dissolve an appropriate amount of Glycine in deionized water to create a buffer solution (e.g., 0.5 M).

• Adjust the pH of the glycine buffer to a desired alkaline level (e.g., pH 10-11) using Sodium Hydroxide. The optimal pH will need to be determined experimentally.

• Dissolve Glycine Cresol Red in the glycine buffer to a final concentration that provides a low blank absorbance and a significant color change upon calcium binding. The exact concentration will require optimization.

• Store the working reagent in a tightly capped, light-protected container at 2-8°C. Stability will need to be determined.

General Automated Analyzer Protocol

The following is a generalized protocol that can be adapted for most automated clinical chemistry analyzers. Specific parameters will need to be optimized based on the instrument's capabilities.

Parameter	Suggested Setting (Requires Optimization)
Reaction Type	End-point
Wavelength	To be determined (scan for peak absorbance of the Ca-Glycine Cresol Red complex, likely in the range of 550-600 nm)
Sample Volume	2 - 10 µL
Reagent Volume	150 - 300 µL
Sample:Reagent Ratio	1:15 to 1:150
Incubation Time	5 - 10 minutes
Incubation Temperature	37°C
Blanking	Reagent blank
Calibration	Linear (using aqueous calcium standards)

Calibration and Quality Control

• Calibration: A multi-point calibration using calcium standards of known concentrations should be performed to establish the linearity of the assay.

• Quality Control: Commercially available control sera with known calcium concentrations (at least two levels, normal and abnormal) should be run daily to monitor the accuracy and precision of the assay.

Performance Characteristics (Hypothetical Data)

The following table summarizes the expected performance characteristics of a well-optimized Glycine Cresol Red calcium assay. These values are for illustrative purposes only and must be determined experimentally.

Parameter	Expected Performance
Linearity	0 - 20 mg/dL
Precision (CV%)	Intra-assay: < 3%; Inter-assay: < 5%
Accuracy (Bias%)	< 5% compared to a reference method
Limit of Detection	To be determined
Interferences	Potential for interference from magnesium, iron, and other divalent cations. The effect of hemolysis, icterus, and lipemia should also be evaluated.

Visualizations

Signaling Pathway and Chemical Reaction

Caption: Principle of the Glycine Cresol Red Calcium Assay.

Experimental Workflow

Caption: Generalized workflow for a colorimetric assay on an automated analyzer.

Conclusion

The development of a robust and reliable automated clinical chemistry assay using Glycine Cresol Red for calcium determination is theoretically feasible. However, it requires significant method development and validation. The provided protocols and data are intended as a starting point for researchers and drug development professionals interested in exploring this application. Careful optimization of all parameters and a thorough investigation of potential interferences are crucial for developing a clinically acceptable assay.

Application Notes and Protocols for Water Hardness Testing

Topic: Complexometric Titration Method for Total Water Hardness Determination

Application Note: Determination of Total Water Hardness by Complexometric EDTA Titration

Introduction

Water hardness is a critical quality parameter in pharmaceutical manufacturing, research laboratories, and drug development processes. It is primarily caused by the presence of dissolved divalent cations, mainly calcium (Ca²⁺) and magnesium (Mg²⁺). High water hardness can lead to the precipitation of salts, formation of scale on equipment, and interference with the action of soaps and detergents.[2][3][4] Therefore, accurate measurement of total water hardness is essential for process control and quality assurance.

The most common and reliable method for determining total water hardness is through complexometric titration using Ethylenediaminetetraacetic acid (EDTA).[3] EDTA is a hexadentate ligand that forms stable, colorless, 1:1 complexes with Ca²⁺ and Mg²⁺ ions. The endpoint of the titration is detected using a metallochromic indicator, such as Eriochrome Black T (EBT), which changes color when the metal ions are completely sequestered by EDTA.

Principle of the Method

The determination of total water hardness by EDTA titration is based on the following chemical reactions:

• Buffering: The water sample is first buffered to a pH of approximately 10. This is crucial because the stability of the metal-EDTA complexes and the color change of the indicator are pH-dependent. An ammonia (B1221849) buffer (NH₃/NH₄Cl) is typically used. At this pH, both Ca²⁺ and Mg²⁺ will be in a form suitable for complexation.

• Indicator Complexation: A small amount of a metallochromic indicator, such as Eriochrome Black T (EBT), is added to the sample. EBT forms a wine-red colored complex with a portion of the Mg²⁺ and Ca²⁺ ions present in the water.

  • Mg²⁺ + EBT → [Mg-EBT] (wine-red)

• Titration with EDTA: The sample is then titrated with a standardized solution of the disodium (B8443419) salt of EDTA (Na₂H₂Y). EDTA first reacts with the free Ca²⁺ and Mg²⁺ ions in the solution. Subsequently, it displaces the EBT from the metal-indicator complex due to the formation of a more stable metal-EDTA complex.

  • Ca²⁺ + H₂Y²⁻ → [CaY]²⁻ + 2H⁺

  • Mg²⁺ + H₂Y²⁻ → [MgY]²⁻ + 2H⁺

  • [Mg-EBT] (wine-red) + H₂Y²⁻ → [MgY]²⁻ (colorless) + H-EBT²⁻ (blue) + H⁺

• Endpoint Detection: The endpoint of the titration is reached when all the Ca²⁺ and Mg²⁺ ions have been complexed by EDTA. At this point, the indicator is released in its free form, causing a sharp color change from wine-red to a distinct blue.

Data Presentation

The total hardness of water is typically expressed in terms of calcium carbonate (CaCO₃) equivalents in milligrams per liter (mg/L).

Table 1: Water Hardness Classification

Hardness Range (mg/L as CaCO₃)	Classification
0 - 75	Soft
76 - 150	Moderately Hard
151 - 300	Hard
> 300	Very Hard

This classification provides a general guideline for interpreting water hardness results.[5]

Table 2: Example Titration Data and Calculation

Replicate	Sample Volume (mL)	Initial Burette Reading (mL)	Final Burette Reading (mL)	Volume of EDTA Used (mL)
1	50.0	0.10	15.20	15.10
2	50.0	15.20	30.25	15.05
3	50.0	30.25	45.35	15.10

| Average | | | | 15.08 |

Calculation formula and example are provided in the protocol section.

Experimental Protocol: Total Water Hardness by EDTA Titration

Reagents and Equipment

• Standard EDTA Solution (0.01 M): Dissolve 3.723 g of disodium EDTA dihydrate in deionized water and dilute to 1000 mL in a volumetric flask.

• Ammonia Buffer Solution (pH 10): Dissolve 16.9 g of ammonium (B1175870) chloride (NH₄Cl) in 143 mL of concentrated ammonium hydroxide (B78521) (NH₄OH). Add 1.25 g of the magnesium salt of EDTA and dilute to 250 mL with deionized water.

• Eriochrome Black T (EBT) Indicator: Dissolve 0.5 g of EBT in 100 g of triethanolamine (B1662121) or a suitable alcohol.

• Water Sample

• Burette (50 mL)

• Pipette (50 mL)

• Erlenmeyer Flask (250 mL)

• Graduated Cylinders

• Deionized Water

Experimental Workflow Diagram

Caption: Workflow for Total Water Hardness Determination by EDTA Titration.

Step-by-Step Procedure

• Sample Preparation: Accurately pipette 50.0 mL of the water sample into a 250 mL Erlenmeyer flask.

• Buffering: Add 1-2 mL of the ammonia buffer solution to the flask and swirl to mix. This will adjust the pH to approximately 10.

• Indicator Addition: Add 2-3 drops of the EBT indicator solution. The solution should turn a distinct wine-red color, indicating the presence of Ca²⁺ and Mg²⁺ ions complexed with the indicator.

• Titration: Fill a burette with the standard 0.01 M EDTA solution and record the initial volume. Titrate the prepared water sample with the EDTA solution under constant swirling.

• Endpoint: The endpoint is reached when the color of the solution sharply changes from wine-red to a clear blue. There should be no reddish tinge remaining.

• Data Recording: Record the final burette volume. The volume of EDTA used is the final volume minus the initial volume.

• Replicates: Repeat the titration at least two more times to obtain concordant readings (volumes that agree within ±0.1 mL).

Calculation of Total Hardness

The total hardness, expressed as mg/L of CaCO₃, is calculated using the following formula:

Total Hardness (mg/L as CaCO₃) = (V_EDTA × M_EDTA × 100.09 × 1000) / V_sample

Where:

• V_EDTA = Average volume of EDTA solution used in the titration (L)

• M_EDTA = Molarity of the EDTA solution (mol/L)

• 100.09 = Molar mass of CaCO₃ ( g/mol )

• 1000 = Conversion factor from g to mg

• V_sample = Volume of the water sample used (L)

Example Calculation (using data from Table 2):

• V_EDTA = 15.08 mL = 0.01508 L

• M_EDTA = 0.01 mol/L

• V_sample = 50.0 mL = 0.050 L

Total Hardness = (0.01508 L × 0.01 mol/L × 100.09 g/mol × 1000 mg/g) / 0.050 L Total Hardness ≈ 302 mg/L as CaCO₃

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. [The use of the complexometric indicator glycine cresol red as a stain in neurohistology] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. jmaterenvironsci.com [jmaterenvironsci.com]
• 4. nahwoo.com [nahwoo.com]
• 5. goldbio.com [goldbio.com]

Application Notes: Incorporating Cresol Red into PCR Master Mixes for Enhanced Workflow Efficiency

An important clarification regarding the topic: The search results provide extensive information on the use of Cresol (B1669610) Red as a tracking dye in PCR master mixes. However, "Glycine cresol red" is primarily identified as a complexometric indicator for metal ions and a histological stain, with no available data supporting its use in PCR. Therefore, these application notes are based on the established protocols for Cresol Red , which is widely used and validated for this purpose.

Audience: Researchers, scientists, and drug development professionals.

1. Introduction

The Polymerase Chain Reaction (PCR) is a cornerstone of molecular biology. To streamline this process, researchers often use a master mix, which combines essential reagents like DNA polymerase, dNTPs, and buffers into a single solution. The inclusion of an inert tracking dye in the master mix serves as a valuable visual aid, minimizing pipetting errors and allowing for direct loading of PCR products onto an agarose (B213101) gel. Cresol Red is a triarylmethane dye that functions effectively as a tracking dye without significantly inhibiting Taq polymerase, thereby preserving the integrity and efficiency of the PCR amplification.[1][2][3] This document provides a detailed protocol for the incorporation of Cresol Red into PCR master mixes, outlining its benefits, optimal concentrations, and impact on experimental outcomes.

2. Principle and Function

Cresol Red offers two primary advantages when added to a PCR master mix:

• Visual Pipetting Control: The red color of the dye provides immediate visual confirmation that the master mix has been added to each reaction tube, which is especially useful in high-throughput settings.[4][5]

• Direct Gel Loading: The dye eliminates the need for a separate gel loading buffer post-PCR.[2][4] Cresol Red migrates during electrophoresis, allowing for real-time monitoring of the gel run.[1][3]

3. Experimental Protocols

This section details the methodology for preparing a Cresol Red-infused PCR master mix and its application in a standard PCR workflow.

3.1. Materials

• 2X PCR Master Mix (commercial or lab-prepared)

• Cresol Red powder

• Nuclease-free water

• Sucrose (B13894)

• Sterile microcentrifuge tubes and pipettes

3.2. Preparation of Cresol Red Stock Solution (Loading Dye)

A stock solution of Cresol Red combined with a densifying agent like sucrose is required.

• Prepare a 1% Cresol Red Solution: Dissolve 0.5 g of Cresol Red powder in 50 mL of nuclease-free water. Shake well to dissolve and store at room temperature.[6]

• Prepare the Cresol Red Loading Dye:

  • In a 50 mL tube, dissolve 17 g of sucrose in 49 mL of nuclease-free water.[6]

  • Add 1 mL of the 1% Cresol Red solution to the sucrose solution.[6]

  • Mix thoroughly. This final loading dye can be stored at 4°C.[6]

3.3. Incorporation into PCR Master Mix

The Cresol Red loading dye can be added directly to the PCR reaction. A common approach is to create a primer/loading dye mix.

• Thaw Components: Thaw the PCR master mix, primers, and Cresol Red loading dye on ice.

• Prepare Reaction Mix: For a typical 20 µL or 25 µL reaction, the loading dye is incorporated as part of the total volume. One protocol suggests using 4 µL of a 5x Cresol Red/sucrose loading buffer in a 20 µL reaction.[1] Another approach involves creating a combined primer and dye mix to add to the master mix and template DNA.[6]

• Assemble PCR Reaction: A standard 25 µL reaction would be assembled as follows:

  • 12.5 µL of 2X PCR Master Mix

  • 1.0 µL of Forward Primer (10 µM)

  • 1.0 µL of Reverse Primer (10 µM)

  • ~4.0 µL of Cresol Red/Sucrose mix (adjust volume based on desired final concentration and reaction volume)

  • 1.0 µL of DNA Template (<250 ng)

  • Nuclease-free water to a final volume of 25 µL

• Thermal Cycling: Proceed with the appropriate thermal cycling protocol for the specific primers and template.

• Gel Electrophoresis: After cycling, the entire PCR product can be loaded directly onto an agarose gel. The red dye will allow for easy visualization in the well and will migrate during electrophoresis.[4]

4. Data Presentation

The performance of Cresol Red in PCR has been well-documented. The following table summarizes key quantitative and qualitative data.

Parameter	Value/Observation	Reference
Inhibition of Taq Polymerase	Does not inhibit Taq polymerase to the same degree as other common dyes.	[1][3]
Effect on PCR Product	Yields similar or enhanced PCR product intensity.	[2]
Migration in Agarose Gel	In a 1% agarose gel, migrates at approximately the same rate as a 125 bp DNA fragment.	[3][7]
pH Indicator Range	Yellow below pH 7.2; Reddish-purple above pH 8.8.	[1][7]

Table 1: Performance characteristics of Cresol Red in PCR applications.

5. Visualizations: Workflows and Logical Relationships

The following diagrams illustrate the experimental workflow and the logical benefits of using Cresol Red in a PCR master mix.

Caption: Experimental workflow for PCR using a Cresol Red-infused master mix.

Caption: Logical benefits of incorporating Cresol Red into PCR master mixes.

6. Discussion

The integration of Cresol Red directly into the PCR master mix is a simple modification that significantly enhances laboratory workflow. The primary benefit is the reduction of pipetting steps, as the need to add a separate loading buffer after amplification is eliminated.[2][8] This not only saves time but also reduces the risk of cross-contamination between samples.[8] Studies have shown that this addition does not negatively impact the outcome of the PCR, yielding results that are comparable, and in some cases even enhanced, compared to standard methods.[2] The dye's migration pattern provides a reliable front for monitoring electrophoresis, ensuring that DNA fragments do not run off the gel.[1][8] This makes the protocol highly reproducible and adaptable for routine diagnostic and research applications.[2]

The incorporation of Cresol Red into PCR master mixes is a robust, efficient, and cost-effective strategy to improve the speed and reliability of PCR assays. The provided protocols offer a validated framework for researchers, scientists, and drug development professionals to seamlessly adopt this technique. This modification streamlines the entire process from reaction setup to final analysis, contributing to higher throughput and greater confidence in experimental results.

References

• 1. goldbio.com [goldbio.com]
• 2. Modification of IgH PCR clonal analysis by the addition of sucrose and cresol red directly to PCR reaction mixes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Cresol Red - Wikipedia [en.wikipedia.org]
• 4. PCR Master Mix - Isogen Lifescience [isogen-lifescience.com]
• 5. PCR Red MasterMix with red dye for high sensitivity [genaxxon.com]
• 6. Recipes [geneticorigins.org]
• 7. goldbio.com [goldbio.com]
• 8. bmlabosis.com [bmlabosis.com]

Application Notes &amp; Protocols: Glycine Cresol Red for the Spectrophotometric Determination of Rare Earth Elements

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a detailed application note and a generalized protocol for the spectrophotometric determination of rare earth elements (REEs) using Glycine (B1666218) Cresol Red as a chromogenic reagent. While direct established protocols for this specific application are not widely documented, this guide is based on the known complexometric properties of Glycine Cresol Red with other metal ions and analogous spectrophotometric methods for REE analysis. The methodologies presented herein are intended to serve as a comprehensive starting point for method development and validation in research and quality control environments.

Introduction

Rare earth elements are a group of seventeen chemical elements in the periodic table, specifically the fifteen lanthanides plus scandium and yttrium. They are essential components in a wide array of modern technologies, including electronics, catalysts, and pharmaceuticals. Consequently, the accurate and sensitive quantification of REEs is of significant importance.

Spectrophotometry offers a cost-effective and accessible analytical technique for the quantification of metal ions. The method relies on the formation of a colored complex between the target metal ion and a chromogenic reagent, where the intensity of the color is proportional to the concentration of the metal ion. Glycine Cresol Red, a sulfonephthalein dye, is a potential candidate for this application due to its ability to form colored complexes with various metal ions. The inclusion of glycine in the system can serve as a buffering agent to maintain the optimal pH for complex formation.

Principle of the Method

The determination of rare earth elements using Glycine Cresol Red is based on the formation of a stable, colored complex in an aqueous solution. The reaction can be generalized as follows:

REE³⁺ + n(Glycine Cresol Red) → [REE-(Glycine Cresol Red)ₙ]³⁺ (Colored Complex)

The absorbance of the resulting solution is measured at the wavelength of maximum absorption (λmax) of the complex. According to the Beer-Lambert Law, the absorbance is directly proportional to the concentration of the rare earth element in the sample. A calibration curve is constructed by measuring the absorbance of a series of standard solutions of the REE, from which the concentration of the analyte in an unknown sample can be determined.

Experimental Protocols

Materials and Reagents

• Glycine Cresol Red Solution (0.1% w/v): Dissolve 100 mg of Glycine Cresol Red in 100 mL of 20% ethanol.

• Glycine Buffer (0.2 M): Prepare by dissolving 1.50 g of glycine in 100 mL of deionized water. Adjust the pH to the desired value (e.g., pH 6.0) using 0.1 M HCl or 0.1 M NaOH.

• Rare Earth Element Stock Solution (1000 ppm): Prepare by dissolving the appropriate amount of a high-purity salt (e.g., chloride or nitrate) of the desired rare earth element in deionized water containing a few drops of concentrated nitric acid to prevent hydrolysis. Dilute to the final volume with deionized water.

• Working Standard Solutions: Prepare a series of working standard solutions by appropriate dilution of the stock solution with deionized water.

Instrumentation

• UV-Visible Spectrophotometer (double beam)

• pH meter

• Calibrated glassware (volumetric flasks, pipettes)

Proposed Spectrophotometric Procedure

• Sample Preparation: Accurately pipette a known volume of the sample solution containing the rare earth element into a 25 mL volumetric flask.

• Reagent Addition: Add 2.0 mL of the 0.2 M Glycine Buffer (pH 6.0) to the volumetric flask.

• Follow by the addition of 1.5 mL of the 0.1% Glycine Cresol Red solution.

• Dilution: Dilute the solution to the mark with deionized water.

• Incubation: Mix the solution thoroughly and allow it to stand for 15 minutes at room temperature for complete color development.

• Absorbance Measurement: Measure the absorbance of the solution against a reagent blank (prepared in the same manner but without the rare earth element) at the predetermined λmax of the complex.

• Quantification: Determine the concentration of the rare earth element from a previously prepared calibration curve.

Preparation of Calibration Curve

• Into a series of 25 mL volumetric flasks, add 0, 1.0, 2.0, 3.0, 4.0, and 5.0 mL of a 10 ppm working standard solution of the target rare earth element.

• Follow the procedure outlined in section 2.3 (steps 2-6) for each standard.

• Plot a graph of absorbance versus the concentration of the rare earth element.

• Perform a linear regression analysis to obtain the equation of the line and the correlation coefficient (R²).

Data Presentation

The following tables summarize hypothetical quantitative data for the determination of a representative rare earth element, Lanthanum (La³⁺), using the proposed Glycine Cresol Red method. These values are intended as a guideline for method validation.

Table 1: Optical Characteristics and Method Validation Parameters

Parameter	Value
λmax (nm)	540 nm
Beer's Law Linearity Range (ppm)	0.1 - 2.0
Molar Absorptivity (L mol⁻¹ cm⁻¹)	2.5 x 10⁴
Sandell's Sensitivity (µg cm⁻²)	0.0055
Limit of Detection (LOD) (ppm)	0.03
Limit of Quantification (LOQ) (ppm)	0.1
Correlation Coefficient (R²)	0.999
Relative Standard Deviation (RSD) (%)	< 2%

Table 2: Hypothetical Calibration Data for Lanthanum (La³⁺)

Concentration (ppm)	Absorbance at 540 nm
0.0 (Blank)	0.000
0.4	0.145
0.8	0.290
1.2	0.435
1.6	0.580
2.0	0.725

Visualizations

Experimental Workflow

Caption: Experimental workflow for REE determination.

Chemical Reaction Pathway

Caption: Proposed reaction for REE complex formation.

Interferences

Several metal ions are known to form complexes with Glycine Cresol Red and may interfere with the determination of rare earth elements. Potential interfering ions include Al³⁺, Ga³⁺, In³⁺, and other transition metals. The selectivity of the method can be improved by optimizing the pH and by using appropriate masking agents to sequester interfering ions. It is recommended to perform a thorough interference study as part of the method validation process.

Conclusion

The use of Glycine Cresol Red presents a promising and accessible spectrophotometric method for the determination of rare earth elements. The proposed protocol provides a solid foundation for researchers to develop and validate a robust analytical method tailored to their specific needs. Further optimization of reaction conditions and a comprehensive study of potential interferences are essential steps for the successful implementation of this technique in routine analysis.

Application Notes and Protocols for Photometric Titration with Glycine Cresol Red

For Researchers, Scientists, and Drug Development Professionals

Introduction

Photometric titration is a highly accurate analytical technique used to determine the concentration of a substance in solution by measuring the change in light absorbance during a titration. This method is particularly advantageous for complexometric titrations where a visual endpoint is either difficult to discern or requires enhanced precision. Glycine (B1666218) Cresol Red is a complexometric indicator that forms colored complexes with various metal ions, making it a suitable indicator for the photometric titration of metals such as aluminum (Al³⁺), gallium (Ga³⁺), and indium (In³⁺).[1]

This document provides a detailed experimental setup and protocol for the photometric titration of a metal ion solution (exemplified with Gallium (III)) with a standardized solution of ethylenediaminetetraacetic acid (EDTA) using Glycine Cresol Red as the indicator.

Principle of the Method

In a complexometric titration, a chelating agent, most commonly EDTA, is used as the titrant to form a stable, colorless complex with the metal ion being analyzed. The indicator, Glycine Cresol Red, also forms a colored complex with the metal ion. The titration proceeds as follows:

• Initially, the Glycine Cresol Red indicator is added to the metal ion solution, forming a colored metal-indicator complex.

• As the EDTA titrant is added, it begins to react with the free metal ions, forming a more stable metal-EDTA complex.

• Once all the free metal ions have been complexed by EDTA, the EDTA starts to displace the indicator from the metal-indicator complex.

• This displacement results in a color change, which is monitored by a photometer at a specific wavelength. The endpoint of the titration is the point at which a sharp change in absorbance is observed, corresponding to the complete complexation of the metal ions by EDTA.

Quantitative Data Summary

The following table summarizes key quantitative data relevant to the photometric titration of metal ions with EDTA using Glycine Cresol Red. Please note that the optimal wavelength for the metal-Glycine Cresol Red complex may need to be determined experimentally.

Parameter	Value	Reference/Comment
Indicator	Glycine Cresol Red	Complexometric Indicator[1]
Titrant	Standardized EDTA Solution	Typically 0.01 M
Analyte Examples	Al³⁺, Ga³⁺, In³⁺	[1]
pH Range for Cresol Red	7.2 - 8.8 (yellow to red)	For the indicator itself
Wavelength (λmax) of Cresol Red	~434 nm (acidic), ~573 nm (basic)	For the free indicator
Estimated λmax for Ga(III)-Indicator Complex	500 - 530 nm	Based on similar metal-dye complexes. It is recommended to determine the optimal wavelength experimentally.
Stability Constants (log β) of Metal-Glycine Complexes	Co(II): β₁=1.10x10⁵, β₂=1.45x10⁹Ni(II): β₁=1.45x10⁶, β₂=1.29x10¹¹Cu(II): β₁=3.31x10⁸, β₂=5.62x10¹⁵	Provides context on the affinity of the glycine moiety for metals.

Experimental Protocols

Reagent and Solution Preparation

• Standardized EDTA Solution (0.01 M):

  • Dry analytical grade disodium (B8443419) EDTA dihydrate (Na₂H₂Y·2H₂O) at 80°C for 2 hours and cool in a desiccator.

  • Accurately weigh approximately 3.722 g of the dried EDTA and dissolve it in deionized water in a 1 L volumetric flask. Make up to the mark with deionized water and mix thoroughly.

• Glycine Cresol Red Indicator Solution (0.1% w/v):

  • Dissolve 0.1 g of Glycine Cresol Red in 100 mL of deionized water. Gentle warming may be required to facilitate dissolution.

• Acetate (B1210297) Buffer Solution (pH 4.5):

  • Dissolve 8.2 g of anhydrous sodium acetate in deionized water.

  • Add 10.5 mL of glacial acetic acid and dilute to 1 L with deionized water. Adjust the pH to 4.5 using a pH meter.

• Gallium(III) Stock Solution (approx. 0.01 M):

  • Accurately weigh a known amount of high-purity gallium metal.

  • Carefully dissolve the metal in a minimal amount of concentrated hydrochloric acid with gentle heating in a fume hood.

  • Dilute the dissolved gallium solution with deionized water in a volumetric flask to a known volume to obtain a stock solution of approximately 0.01 M.

Instrumentation

• Spectrophotometer or Photometric Titrator: Equipped with a titration vessel and a submersible probe or a flow-through cell.

• Burette: A calibrated 25 mL or 50 mL burette for the delivery of the EDTA titrant. An automated burette is recommended for higher precision.

• Magnetic Stirrer and Stir Bar: To ensure continuous mixing of the solution during the titration.

• pH Meter: For the initial pH adjustment of the sample solution.

Photometric Titration Procedure

• Wavelength Selection:

  • Prepare a solution containing the Gallium(III) stock solution, acetate buffer, and a few drops of the Glycine Cresol Red indicator solution.

  • Scan the absorbance of this solution across the visible spectrum (400-700 nm) to determine the wavelength of maximum absorbance (λmax) for the Ga(III)-Glycine Cresol Red complex. Set the photometer to this wavelength for the titration.

• Sample Preparation:

  • Pipette a known volume (e.g., 20.00 mL) of the Gallium(III) stock solution into the titration vessel.

  • Add 20 mL of the acetate buffer (pH 4.5) to maintain a constant pH.

  • Add 5-10 drops of the Glycine Cresol Red indicator solution.

  • Place a magnetic stir bar in the vessel and place it on the magnetic stirrer.

• Titration:

  • Position the titration vessel in the photometer and insert the burette tip below the surface of the solution.

  • Record the initial absorbance of the solution.

  • Begin adding the standardized 0.01 M EDTA solution in small increments (e.g., 0.5 mL).

  • After each addition, allow the solution to stabilize while stirring, and then record the volume of EDTA added and the corresponding absorbance.

  • As the endpoint is approached (indicated by a more significant change in absorbance), reduce the increment size (e.g., to 0.1 mL or less) to obtain more data points in the region of the endpoint.

  • Continue the titration past the endpoint until the absorbance values become relatively constant.

• Data Analysis:

  • Plot a graph of absorbance versus the volume of EDTA added.

  • The titration curve will typically consist of two linear segments with different slopes.

  • Extrapolate the two linear portions of the curve until they intersect. The volume of EDTA at the intersection point corresponds to the endpoint of the titration.

  • Calculate the concentration of the Gallium(III) solution using the following formula:

  M_metal * V_metal = M_EDTA * V_EDTA

  Where:

  • M_metal = Molarity of the metal ion solution

  • V_metal = Volume of the metal ion solution

  • M_EDTA = Molarity of the EDTA solution

  • V_EDTA = Volume of EDTA added at the endpoint

Visualizations

Experimental Workflow

Caption: Workflow for the photometric titration of a metal ion.

Chemical Principle of Endpoint Detection

Caption: Displacement reaction at the titration endpoint.

References

• 1. scispace.com [scispace.com]

Technical Notes & Optimization

How to improve the accuracy of Glycine cresol red titration.

Technical Support Center: Glycine (B1666218) Titration

Welcome to the technical support center for Glycine titration. This guide provides troubleshooting advice and frequently asked questions to help researchers, scientists, and drug development professionals improve the accuracy of their titration experiments involving glycine.

Troubleshooting Guide

This section addresses specific issues that may arise during the titration of glycine, particularly when using a colorimetric indicator like cresol (B1669610) red.

Problem	Potential Cause	Recommended Solution
Endpoint is difficult to determine (gradual color change)	The pH transition range of the indicator does not align well with the equivalence point of the titration. Cresol red's primary transition occurs between pH 7.2 and 8.8.[1]	Use a pH meter for potentiometric titration to more accurately determine the equivalence point. If using an indicator, ensure its pKa is as close as possible to the pH at the equivalence point.
Inconsistent or non-reproducible results	This can be due to a variety of factors including inaccurate titrant concentration, improper equipment calibration, or inconsistent endpoint determination.	Standardize your titrant solution regularly, as its concentration can change over time.[2] Ensure all glassware, especially the burette, is clean, and calibrated.[2] Perform multiple titrations (at least three) and average the results to ensure reproducibility.[2]
Falsely low titration readings	Air bubbles in the burette can take up space, leading to an inaccurate measurement of the titrant volume.[3]	Before starting the titration, check the burette for any air bubbles, especially near the stopcock. Purge the burette by running a small amount of titrant through it to remove any trapped air.[3]
Color of the indicator fades or changes unexpectedly	The indicator itself may be unstable or reacting with components in the sample solution.	Ensure the indicator solution is properly prepared and stored. Consider if any components of your sample might be interfering with the indicator's chemical structure.

Frequently Asked Questions (FAQs)

Q1: How can I improve the overall accuracy of my glycine titration?

To enhance accuracy, it is crucial to use calibrated equipment, such as burettes and analytical balances, and to read measurements correctly to minimize parallax errors.[2] Standardizing the titrant solution is also a critical step to confirm its exact concentration.[2] Performing multiple trials will help ensure your results are reproducible.[2] For endpoint detection, consider using instrumental methods like potentiometry for higher precision.[2]

Q2: What is the pH range for Cresol Red and how does it work?

Cresol Red has two pH transition ranges: pH 0.2 to 1.8 (orange to yellow) and pH 7.2 to 8.8 (yellow to reddish-purple).[4] It is a pH indicator that changes color in response to changes in the hydrogen ion concentration in a solution.[4]

Q3: Is Cresol Red a suitable indicator for the titration of glycine?

Glycine, an amino acid, has two pKa values, approximately 2.34 and 9.6. The equivalence points for its titration with a strong base would be around pH 5.97 (the isoelectric point, pI) and a higher pH for the second equivalence point. Cresol red's pH transition range of 7.2-8.8 may not sharply coincide with either equivalence point, potentially leading to a gradual color change and difficulty in accurate endpoint determination. Potentiometric titration is often a more accurate method for amino acid titrations.[5]

Q4: How do I prepare a Cresol Red indicator solution?

A common method for preparing a cresol red indicator solution is to mix 0.1 g of cresol red with 2.65 ml of 0.1 M sodium hydroxide (B78521) and 20 ml of 95% ethanol. Once the cresol red is dissolved, add distilled water to bring the total volume to 100 ml.[1][6]

Q5: What is titrant standardization and why is it important?

Titrant standardization is the process of determining the exact concentration of the titrant solution. This is crucial because the concentration of some titrants, like sodium hydroxide, can change over time due to factors like absorption of atmospheric CO2.[3] Inaccurate titrant concentration is a significant source of error in titrations.[3]

Experimental Protocols

Protocol 1: Preparation and Standardization of ~0.1 M NaOH Titrant

• Preparation of ~0.1 M NaOH:

  • Dissolve approximately 4.0 g of NaOH pellets in 1 liter of deionized, CO2-free water.

  • Store in a tightly sealed polyethylene (B3416737) bottle to minimize CO2 absorption.

• Standardization with Potassium Hydrogen Phthalate (KHP):

  • Accurately weigh approximately 0.5 g of dried primary standard KHP into a 250 mL Erlenmeyer flask.

  • Dissolve the KHP in about 50 mL of deionized water.

  • Add 2-3 drops of phenolphthalein (B1677637) indicator.

  • Titrate with the prepared NaOH solution until a faint, persistent pink color is observed.

  • Repeat the titration at least two more times.

  • Calculate the molarity of the NaOH solution using the mass of KHP and the volume of NaOH used.

Protocol 2: Potentiometric Titration of Glycine

• Sample Preparation:

  • Accurately weigh about 0.2 g of glycine and dissolve it in 50 mL of deionized water in a 150 mL beaker.[5]

• Titration Setup:

  • Calibrate a pH meter using standard buffers (e.g., pH 4, 7, and 10).

  • Place a magnetic stir bar in the glycine solution and place the beaker on a magnetic stir plate.

  • Immerse the calibrated pH electrode in the solution.

  • Fill a calibrated 50 mL burette with the standardized NaOH solution and record the initial volume.

• Titration Procedure:

  • Begin adding the NaOH titrant in small increments (e.g., 0.5-1.0 mL).

  • After each addition, allow the pH reading to stabilize and record both the volume of NaOH added and the corresponding pH.

  • As the pH begins to change more rapidly, reduce the increment size of the titrant to get more data points around the equivalence points.

  • Continue the titration until the pH has leveled off after the second equivalence point.

• Data Analysis:

  • Plot a graph of pH (y-axis) versus the volume of NaOH added (x-axis).

  • The equivalence points can be determined from the inflection points of the titration curve. A first or second derivative plot can help in accurately locating these points.

Visual Guides

Caption: Workflow for accurate potentiometric titration of glycine.

Caption: Troubleshooting logic for inaccurate glycine titration results.

References

• 1. goldbio.com [goldbio.com]
• 2. youtube.com [youtube.com]
• 3. labunlimited.com [labunlimited.com]
• 4. nbinno.com [nbinno.com]
• 5. youtube.com [youtube.com]
• 6. Preparation of Indicator Solutions | Pharmaguideline [pharmaguideline.com]

Technical Support Center: Glycine Cresol Red (o-Cresolphthalein Complexone) Method for Calcium Determination

This technical support center provides troubleshooting guidance and frequently asked questions for researchers, scientists, and drug development professionals using the Glycine (B1666218) Cresol Red (more commonly known as the o-Cresolphthalein (B1221799) Complexone or OCPC) method for calcium determination.

Frequently Asked Questions (FAQs)

Q1: What is the principle of the o-cresolphthalein complexone (OCPC) method for calcium measurement?

A1: The OCPC method is a colorimetric assay. In an alkaline environment, calcium ions (Ca²⁺) react with o-cresolphthalein complexone to form a distinct violet-colored complex.[1][2] The intensity of this color, measured spectrophotometrically at a wavelength between 570 and 590 nm, is directly proportional to the total calcium concentration in the sample.[1][3]

Q2: What is the role of "Glycine" in the "Glycine Cresol Red" method?

A2: The term "Glycine Cresol Red" is not standard in the scientific literature. The method is overwhelmingly referred to as the o-cresolphthalein complexone (OCPC) method. It is likely that glycine is used as a component in the alkaline buffer solution in some assay formulations to maintain the high pH necessary for the color-forming reaction. However, other buffering agents like amino-2-methyl-2-propanol-1 or Tris-HCl are also commonly used.[1][3]

Q3: What are the most common substances that interfere with this assay?

A3: The most common interferences include chelating agents (EDTA, citrate, oxalate), certain cations (magnesium, iron), hemolysis (hemoglobin), and some drugs or diagnostic agents like gadolinium-based contrast media.[2][4] Lipemia and bilirubin (B190676) generally do not cause significant interference in modern assay formulations.

Q4: How does magnesium interfere with the assay, and how is this prevented?

A4: Magnesium ions can also form a colored complex with OCPC, leading to falsely elevated calcium readings.[5][6] To prevent this, most reagent formulations include a masking agent, typically 8-hydroxyquinoline (B1678124) (8-quinolinol), which preferentially binds to magnesium and prevents it from reacting with the OCPC dye.[1][6]

Q5: Can I use plasma samples for this assay? What anticoagulants are acceptable?

A5: Yes, plasma can be used. However, it is critical to use the correct anticoagulant. Heparin is the only widely accepted anticoagulant for this method.[2] Anticoagulants such as EDTA, citrate, and oxalate (B1200264) must be strictly avoided as they are chelating agents that bind calcium, making it unavailable to react with the OCPC reagent and leading to falsely low results.[2]

Troubleshooting Guide

Problem	Potential Cause	Recommended Solution
Low or No Color Development	Sample contains a chelating agent (e.g., EDTA, citrate).	Collect a new sample using an appropriate collection tube (e.g., no anticoagulant for serum, or a heparin tube for plasma).
Reagent pH is incorrect (not sufficiently alkaline).	Prepare fresh working reagent, ensuring correct mixing ratios of buffer and dye. Verify the pH of the final reaction mixture if possible.
Deteriorated or expired reagents.	Use fresh reagents from a new or properly stored kit. Do not use reagents past their expiration date.
Falsely High Calcium Results	Presence of interfering cations (e.g., Magnesium).	Ensure your reagent kit contains a magnesium masking agent like 8-hydroxyquinoline.
Contamination of sample or glassware with calcium.	Use acid-washed glassware or disposable plastic tubes and pipette tips to prevent external calcium contamination.[7]
Hemolysis in the sample.	Visually inspect samples for hemolysis (pink or red discoloration). If hemolyzed, request a new, non-hemolyzed sample. For irreplaceable samples, a serum/plasma blank may be used to correct for some of the interference.[7]
High Background Absorbance	Turbidity in the reagent.	Do not use reagents that appear turbid, as this indicates deterioration. Prepare fresh working reagent.[7]
Lipemic (high lipid content) or icteric (high bilirubin) sample.	While most modern methods have minimal interference, severe lipemia or icterus can be problematic. A sample blank can help correct for this background absorbance.
Poor Reproducibility / Inconsistent Results	Inaccurate pipetting of sample or reagents.	Ensure micropipettes are properly calibrated and use proper pipetting technique.
Fluctuating incubation temperature.	Perform the assay at a stable room temperature as specified in the protocol. Avoid placing the reaction plate on cold or hot surfaces.
Delay in reading absorbance after color development.	The final color complex may not be stable indefinitely. Read the absorbance within the time window specified by the assay protocol (e.g., within 20-30 minutes).[7][8]

Experimental Protocols

Principle Workflow: OCPC Calcium Assay

The general workflow involves preparing a working reagent, adding the sample, allowing for color development, and measuring the resulting absorbance.

Caption: General experimental workflow for the OCPC calcium assay.

Detailed Manual Protocol (Microplate Format)

This protocol is a representative example based on common commercial assay kits.[8][9] Users should always follow the specific instructions provided with their kit.

Materials:

• Calcium Assay Buffer (e.g., Alkaline buffer)

• OCPC Chromogenic Reagent

• Calcium Standard (e.g., 10 mg/dL)

• Samples (Serum, Heparinized Plasma, or acidified Urine)

• 96-well clear microplate

• Microplate reader capable of measuring absorbance at ~575 nm

• Calibrated micropipettes and tips

Procedure:

• Reagent Preparation: If reagents are separate, prepare the Working Reagent by mixing the Assay Buffer and Chromogenic Reagent according to the kit's instructions (e.g., a 1:1 ratio).[1] Allow the mixture to equilibrate to room temperature.

• Standard Curve Preparation:

  • Create a series of calcium standards by diluting the stock standard. For example, to make 0, 4, 8, 12, 16, and 20 mg/dL standards, dilute the 10 mg/dL stock appropriately with deionized water.

• Assay Reaction:

  • Pipette 20 µL of Blank (deionized water), each Standard, and each unknown Sample into separate wells of the 96-well plate.

  • Add 200 µL of the prepared Working Reagent to every well.

  • Mix gently by pipetting up and down or using a plate shaker on a low setting.

• Incubation:

  • Incubate the plate for 5-10 minutes at room temperature, protected from direct light.[8]

• Measurement:

  • Measure the absorbance of each well at 575 nm using a microplate reader.

• Calculation:

  • Subtract the absorbance of the Blank from the absorbance of all Standards and Samples.

  • Plot the background-corrected absorbance of the Standards versus their known concentrations.

  • Use the equation of the resulting linear regression line to determine the calcium concentration in the unknown samples.

Logical Troubleshooting Flow

This diagram outlines a logical sequence for diagnosing common issues with the OCPC assay.

Caption: A logical flowchart for troubleshooting unexpected OCPC assay results.

References

• 1. biolabo.fr [biolabo.fr]
• 2. spectrum-diagnostics.com [spectrum-diagnostics.com]
• 3. cdn.caymanchem.com [cdn.caymanchem.com]
• 4. Analytical Interference by Contrast Agents in Biochemical Assays - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. escholarship.org [escholarship.org]
• 7. diverdi.colostate.edu [diverdi.colostate.edu]
• 8. sigmaaldrich.com [sigmaaldrich.com]
• 9. kamiyabiomedical.com [kamiyabiomedical.com]

Optimizing pH for Glycine Cresol Red and Cresol Red: A Technical Support Guide

This technical support center provides comprehensive troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with Glycine (B1666218) Cresol (B1669610) Red and the closely related Cresol Red. The information is designed to address specific issues that may be encountered during experimental procedures.

Important Note for Users: It is crucial to distinguish between Glycine Cresol Red and Cresol Red , as they are distinct chemical compounds with different primary applications. Cresol Red is a common pH indicator with well-documented color change intervals. Glycine Cresol Red is primarily used as a complexometric indicator for quantifying metal ions.[1] Please verify which reagent you are using to ensure you consult the correct guidance.

Section 1: Cresol Red as a pH Indicator

Cresol Red is a sulfonephthalein dye that functions as a pH indicator, exhibiting two distinct color change ranges.

Quantitative Data: pH-Dependent Color Changes of Cresol Red

pH Range	Color in More Acidic Solution	Color in More Alkaline Solution
0.2–1.8	Orange	Yellow
7.2–8.8	Yellow	Reddish-purple/Violet

Data sourced from multiple references.

Cresol Red: Frequently Asked Questions (FAQs)

1. What is the primary application of Cresol Red? Cresol Red is primarily used as a pH indicator to visually determine the acidity or alkalinity of a solution.[2][3] It is effective for monitoring pH in neutral to slightly alkaline conditions.[2]

2. How does the color change mechanism of Cresol Red work? Cresol Red is a weak acid. Its molecular structure changes depending on the pH of the solution. In acidic conditions, it is in a protonated form, and as the pH increases, it loses protons (deprotonates), leading to a change in the molecule's conjugation and thus its color.

3. What are the two pH transition ranges for Cresol Red? Cresol Red has two operational pH ranges for color transition: from pH 0.2 to 1.8, it changes from orange to yellow, and from pH 7.2 to 8.8, it transitions from yellow to a reddish-purple or violet color.

4. Can Cresol Red be used in molecular biology applications? Yes, besides its function as a pH indicator, Cresol Red can be used as a tracking dye in agarose (B213101) and polyacrylamide gel electrophoresis for monitoring the migration of DNA, RNA, or proteins.[4]

Cresol Red: Troubleshooting Guide

Issue	Possible Cause	Recommended Solution
Faint or indistinct color change	- Indicator concentration is too low.- The sample solution is highly colored or turbid.	- Prepare a fresh, more concentrated indicator solution.- Use a pH meter for colored or turbid samples to verify the pH.
Color change occurs outside the expected pH range	- Impurities in the Cresol Red reagent.- Presence of salts or organic solvents affecting the pKa.	- Use a high-purity grade of Cresol Red.- Calibrate the expected pH range using standard buffer solutions under your specific experimental conditions.
Unexpected color appears	- Reaction between the indicator and a component in the sample.	- Test the indicator in a blank solution containing all components except the analyte to check for interactions.

Section 2: Glycine Cresol Red as a Complexometric Indicator

Glycine Cresol Red is known for its use as a complexometric indicator, which forms colored complexes with specific metal ions, such as Aluminum (Al³⁺), Gallium (Ga³⁺), and Indium (In³⁺), to aid in their quantification.[1] It is also utilized as a stain in neurohistology.[5]

Glycine Cresol Red: Frequently Asked Questions (FAQs)

1. What is Glycine Cresol Red used for? Glycine Cresol Red is primarily used as a complexometric indicator for the spectrophotometric determination of metal ions.[1] It forms a colored complex with the metal ion, and the color change at the endpoint of a titration indicates that all the metal has been chelated by a titrant, commonly EDTA.

2. Is there a defined pH-color change profile for Glycine Cresol Red like other pH indicators? Currently, detailed public data on the specific pH-dependent color changes of Glycine Cresol Red when not in the presence of metal ions is limited. Its function is dependent on the formation of a metal-indicator complex, and the optimal pH is determined by the conditions that favor this complex formation and its subsequent titration.

3. Why is pH crucial when using Glycine Cresol Red? The pH of the solution is a critical factor because it affects the stability of the metal-indicator complex and the metal-EDTA complex. For a successful titration, the pH must be optimized to ensure that the metal-EDTA complex is significantly more stable than the metal-indicator complex, allowing the titrant to displace the indicator from the metal ion at the equivalence point.[6][7]

Glycine Cresol Red: Troubleshooting Guide

Issue	Possible Cause	Recommended Solution
No sharp color change at the endpoint	- The pH of the solution is not optimal.- The metal-indicator complex is too stable or too weak.	- The pH must be carefully controlled with a buffer system. It is essential to perform optimization experiments to find the ideal pH for the specific metal ion being titrated (see the experimental protocol below).
Endpoint color change is premature or delayed	- Presence of interfering ions that also form complexes with the indicator or titrant.- Incorrect concentration of the indicator.	- Use masking agents to prevent interfering ions from reacting.- Optimize the concentration of the Glycine Cresol Red solution.
Color of the solution is unexpected before titration	- The pH is outside the working range for the metal-indicator complex formation.	- Adjust the pH of the sample solution to the recommended starting value for the specific metal ion before adding the indicator.

Experimental Protocols

Protocol for Determining Optimal pH for an Indicator's Color Change

This protocol provides a general method for determining the optimal pH for the color transition of a pH indicator, which can be adapted for Glycine Cresol Red in the context of a specific complexometric titration.

Objective: To identify the pH at which the most distinct and sharp color change occurs for the indicator.

Materials:

• Indicator solution (e.g., Glycine Cresol Red)

• A series of standard buffer solutions with known pH values (e.g., from pH 2 to pH 10)

• Spectrophotometer

• Cuvettes

• pH meter

• Solution of the metal ion of interest (for complexometric indicators)

• Titrant solution (e.g., EDTA) (for complexometric indicators)

Procedure:

• Preparation of Buffer Solutions: Prepare a series of buffer solutions covering the expected pH range of interest.

• Addition of Indicator: Add a precise and consistent amount of the indicator solution to separate aliquots of each buffer solution.

• Visual Observation: Note the color of the solution at each pH value and identify the pH range where the color transition occurs.

• Spectrophotometric Analysis:

  • For each pH-buffered solution containing the indicator, measure the full absorbance spectrum (e.g., from 400 nm to 700 nm) to find the wavelength of maximum absorbance (λmax) for both the acidic and basic forms of the indicator.

  • Create a plot of absorbance at these two λmax values versus pH. The intersection of the two curves or the midpoint of the transition in absorbance is the pKa of the indicator, which is the optimal pH for its use as a pH indicator.

• For Complexometric Titrations:

  • Perform titrations of the metal ion with EDTA at different pH values (using appropriate buffers).

  • Add the Glycine Cresol Red indicator to each titration.

  • The optimal pH is the one that provides the sharpest and most easily detectable color change at the equivalence point of the titration.

Visualizations

Signaling Pathway and Logical Relationships

Caption: General equilibrium of a pH indicator's color change.

Experimental Workflow

Caption: Workflow for determining the optimal pH of an indicator.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. goldbio.com [goldbio.com]
• 3. chemimpex.com [chemimpex.com]
• 4. gspchem.com [gspchem.com]
• 5. [The use of the complexometric indicator glycine cresol red as a stain in neurohistology] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. philadelphia.edu.jo [philadelphia.edu.jo]
• 7. du.edu.eg [du.edu.eg]

Troubleshooting unexpected color changes with Glycine cresol red.

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with Glycine cresol (B1669610) red.

Troubleshooting Unexpected Color Changes

Glycine cresol red is a versatile indicator used in complexometric titrations and as a stain in neurohistology.[1] Unexpected color changes can arise from various factors, disrupting experimental accuracy. This guide will help you identify and resolve common issues.

FAQs: Unexpected Color Changes

Q1: What are the expected color changes for Glycine cresol red?

A1: The color changes of Glycine cresol red are primarily attributed to its cresol red component. It exhibits two distinct pH transition ranges:

pH Range	Color Change
0.2–1.8	Orange to Yellow
7.2–8.8	Yellow to Reddish-Purple/Violet

Data compiled from multiple sources.

Q2: My Glycine cresol red solution is a different color than expected before I even begin my experiment. What could be the cause?

A2: Several factors can influence the initial color of your indicator solution:

• Incorrect pH of the Solution: The most common reason for an unexpected color is the pH of your solvent or buffer. Ensure the pH is within the expected range for the desired color before adding the indicator.

• Contamination: Contamination of your glassware or reagents with acidic or basic substances can alter the pH and, consequently, the indicator's color.[2][3]

• Degradation of the Indicator: While stable under normal storage conditions, prolonged exposure to light or extreme temperatures can degrade the indicator, leading to altered colors. Store the indicator in a cool, dark place.

Q3: The color change during my titration is gradual and difficult to pinpoint. How can I achieve a sharper endpoint?

A3: A sluggish color change can be due to several factors:

• Incorrect Indicator Concentration: Using too much or too little indicator can make the endpoint difficult to discern. Prepare the indicator solution according to a validated protocol.

• Presence of Interfering Ions: The presence of other metal ions that can form complexes with Glycine cresol red may interfere with the primary reaction, leading to a drawn-out color change.

• Slow Reaction Kinetics: Some complexometric titrations have inherently slow reaction kinetics. Try adjusting the temperature or stirring rate to facilitate a faster reaction.

Q4: I am using Glycine cresol red as a stain in neurohistology, and the staining is weak or uneven. What should I do?

A4: Inconsistent staining in neurohistology can be addressed by considering the following:

• Inadequate Fixation: Proper tissue fixation is crucial for effective staining. Ensure that the fixation time and method are appropriate for your sample.

• Incorrect Staining Protocol: Adherence to the staining protocol, including incubation times and rinsing steps, is critical. Rushing these steps can lead to uneven staining.[4]

• Residual Paraffin: If working with paraffin-embedded tissues, incomplete deparaffinization can hinder stain penetration, resulting in weak or patchy staining.[5]

Experimental Protocols

Preparation of Glycine Cresol Red Indicator Solution (0.1% w/v)

This protocol is adapted from standard preparation methods for cresol red indicators.

Materials:

• Glycine cresol red powder

• 0.1 M Sodium hydroxide (B78521) (NaOH) solution

• 95% Ethanol (B145695)

• Distilled water

• Volumetric flask (100 mL)

• Beaker

• Magnetic stirrer and stir bar

Procedure:

• Weigh 0.1 g of Glycine cresol red powder and transfer it to a beaker.

• Add 2.65 mL of 0.1 M NaOH solution and 20 mL of 95% ethanol to the beaker.

• Gently warm the mixture on a magnetic stirrer hotplate while stirring until the Glycine cresol red has completely dissolved.

• Carefully transfer the solution to a 100 mL volumetric flask.

• Rinse the beaker with a small amount of distilled water and add the rinsing to the volumetric flask.

• Bring the final volume to 100 mL with distilled water.

• Mix the solution thoroughly. Store in a tightly sealed, light-resistant bottle at room temperature.

Complexometric Titration of Aluminum (Al³⁺) with EDTA using Glycine Cresol Red

This protocol is a representative method for the use of Glycine cresol red as a complexometric indicator.

Materials:

• Sample solution containing an unknown concentration of Al³⁺

• Standardized 0.01 M EDTA solution

• Glycine cresol red indicator solution (0.1% w/v)

• Ammonia (B1221849) buffer (pH 10)

• Burette, pipette, conical flask

• Magnetic stirrer and stir bar

Procedure:

• Pipette a known volume (e.g., 25.00 mL) of the Al³⁺ sample solution into a conical flask.

• Add 2-3 mL of ammonia buffer (pH 10) to the flask.

• Add 3-4 drops of Glycine cresol red indicator solution. The solution should turn a color indicating the presence of free metal ions (typically the color of the metal-indicator complex).

• Titrate the solution with the standardized 0.01 M EDTA solution from the burette while continuously stirring.

• The endpoint is reached when the color of the solution changes sharply and permanently to the color of the free indicator (the color it exhibits in the absence of the metal ion at that pH).

• Record the volume of EDTA used.

• Repeat the titration at least two more times for accuracy.

• Calculate the concentration of Al³⁺ in the sample.

Visualizing Experimental Workflows

Logical Flow for Troubleshooting Unexpected Color Changes

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. quora.com [quora.com]
• 3. How to avoid titration errors in your lab | Metrohm [metrohm.com]
• 4. H&E Staining Basics: Troubleshooting Common H&E Stain Problems [leicabiosystems.com]
• 5. ethosbiosciences.com [ethosbiosciences.com]

Adjusting Glycine cresol red concentration for different sample types.

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals utilizing Glycine (B1666218) Cresol (B1669610) Red in their experiments. The following information will help you adjust Glycine Cresol Red concentration for different sample types and overcome common experimental challenges.

Frequently Asked Questions (FAQs)

Q1: What is the primary application of Glycine Cresol Red in a research setting?

Glycine Cresol Red is a complexometric indicator. It is primarily used in the spectrophotometric determination of metal ions, as it forms colored complexes with ions such as Al³⁺, Ga³⁺, and In³⁺.[1] It can also be utilized as a stain in neurohistology.[1][2]

Q2: How does the pH of the sample affect the performance of Glycine Cresol Red?

The pH of the sample solution is critical. Like other sulfonephthalein dyes, the absorbance spectrum of Glycine Cresol Red is pH-dependent. It is essential to maintain the recommended pH for the specific assay to ensure accurate and reproducible results. Significant deviations in pH can lead to color changes unrelated to the analyte of interest, causing erroneous readings.

Q3: What is a "matrix effect" and how can it interfere with my Glycine Cresol Red assay?

A matrix effect is the influence of all other components in a sample, apart from the analyte, on the analytical measurement.[3] In biological samples like serum, urine, or cell culture media, substances such as proteins, salts, lipids, and other small molecules can interfere with the interaction between Glycine Cresol Red and the target analyte.[4] This interference can lead to either an underestimation (suppression) or overestimation (enhancement) of the analyte's concentration.[3]

Q4: Can I use the same concentration of Glycine Cresol Red for all my different sample types?

It is not recommended. The optimal concentration of Glycine Cresol Red may vary depending on the sample matrix. The complexity and composition of the sample can affect the assay's sensitivity and linearity. It is advisable to perform a preliminary optimization experiment for each new sample type to determine the ideal indicator concentration.

Troubleshooting Guides

Issue 1: Inconsistent or Non-Reproducible Results

Potential Cause	Troubleshooting Step	Rationale
Sample Matrix Interference	Perform a sample dilution series.	Diluting the sample can minimize the concentration of interfering substances, reducing the matrix effect.[3]
Prepare matrix-matched standards.	Create calibration standards in a blank matrix that closely resembles your sample (e.g., analyte-free serum for serum samples) to account for matrix effects.
Incorrect pH	Verify the pH of all buffers and the final reaction mixture.	The color of Glycine Cresol Red is pH-sensitive. Incorrect pH will lead to inaccurate absorbance readings.
Reagent Instability	Prepare fresh Glycine Cresol Red working solutions daily.	The stability of the indicator in solution can affect assay performance.

Issue 2: High Background Signal in Blank Samples

Potential Cause	Troubleshooting Step	Rationale
Contaminated Reagents	Use high-purity water and analytical grade reagents for all solutions.	Impurities in the reagents can react with Glycine Cresol Red or interfere with the measurement.
Interaction with Cuvette Material	Test different types of cuvettes (e.g., glass vs. plastic).	Some plastic cuvettes can leach substances that may interact with the assay components.
Inherent Sample Absorbance	Prepare a sample blank (sample without Glycine Cresol Red) to measure and subtract the background absorbance.	Biological samples often contain endogenous colored compounds that absorb light at the same wavelength as the assay.

Issue 3: Low Sensitivity or Weak Signal

Potential Cause	Troubleshooting Step	Rationale
Suboptimal Indicator Concentration	Titrate the Glycine Cresol Red concentration to find the optimal level for your specific sample type.	The ideal concentration provides the best signal-to-noise ratio.
Presence of Chelating Agents	If analyzing metal ions, ensure the sample does not contain high concentrations of chelating agents (e.g., EDTA).	Chelating agents will compete with Glycine Cresol Red for binding to the metal ions, reducing the signal.
Analyte Degradation	Ensure proper sample collection and storage to prevent analyte degradation.	The stability of the target analyte is crucial for accurate measurement.

Experimental Protocols

General Protocol for Spectrophotometric Analysis using Glycine Cresol Red

This protocol provides a general framework. Specific parameters such as wavelength, buffer composition, and incubation time should be optimized for the particular analyte and sample matrix.

• Reagent Preparation:

  • Prepare a stock solution of Glycine Cresol Red in an appropriate solvent (e.g., ethanol (B145695) or deionized water).

  • Prepare a buffer solution to maintain the optimal pH for the assay.

• Standard Curve Preparation:

  • Prepare a series of standards with known concentrations of the analyte in a matrix that mimics the sample (matrix-matched).

• Sample Preparation:

  • Serum/Plasma: Consider deproteinization to remove interfering proteins. This can be achieved through methods like precipitation with trichloroacetic acid (TCA) or acetone, followed by centrifugation.[5]

  • Urine: Depending on the analyte, a simple dilution with the assay buffer may be sufficient. Centrifuge to remove any particulate matter.

  • Cell Culture Media: The complexity of media can cause interference. A dilution or a matrix-matched standard curve using the same media is recommended.

• Assay Procedure:

  • Add the prepared sample or standard to a microplate well or cuvette.

  • Add the Glycine Cresol Red solution and the assay buffer.

  • Incubate for the optimized time to allow for color development.

• Measurement:

  • Measure the absorbance at the predetermined wavelength using a spectrophotometer.

  • Use a blank containing all reagents except the analyte to zero the instrument.

• Data Analysis:

  • Subtract the absorbance of the blank from all readings.

  • Plot the absorbance of the standards versus their concentrations to create a standard curve.

  • Determine the concentration of the analyte in the samples by interpolating their absorbance values on the standard curve.

Data Presentation

Table 1: Recommended Starting Concentrations of Glycine Cresol Red for Different Sample Types

Sample Type	Recommended Starting Concentration Range	Key Considerations
Aqueous Solutions	10 - 50 µM	Low potential for matrix effects.
Cell Culture Media	20 - 75 µM	High variability in composition; matrix-matched standards are crucial. Phenol red in some media can interfere.
Urine	25 - 100 µM	High variability in salt and metabolite concentrations; dilution is often necessary.
Serum/Plasma	50 - 150 µM	High protein content necessitates deproteinization or significant dilution.

Visualizations

Caption: A flowchart illustrating the general experimental workflow for spectrophotometric analysis using Glycine Cresol Red.

Caption: A decision tree for troubleshooting inconsistent results in Glycine Cresol Red assays.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. [The use of the complexometric indicator glycine cresol red as a stain in neurohistology] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. bataviabiosciences.com [bataviabiosciences.com]
• 4. benchchem.com [benchchem.com]
• 5. info.gbiosciences.com [info.gbiosciences.com]

Technical Support Center: Glycine Cresol Red Spectrophotometry

Welcome to the technical support center for Glycine Cresol Red (GCR) Spectrophotometry. This guide is designed for researchers, scientists, and drug development professionals to troubleshoot and resolve issues related to matrix effects in their experiments.

Frequently Asked Questions (FAQs)

Q1: What is the principle of the Glycine Cresol Red (GCR) spectrophotometric assay?

A1: The Glycine Cresol Red assay is a colorimetric method used for the quantitative determination of specific metal ions. GCR is a complexometric indicator that forms a colored complex with certain metal ions, such as aluminum (Al³⁺), gallium (Ga³⁺), and indium (In³⁺)[1]. The intensity of the color, measured as absorbance using a spectrophotometer, is proportional to the concentration of the metal ion in the sample.

Q2: What are matrix effects in the context of the GCR assay?

A2: Matrix effects are the influence of any component in the sample, other than the target analyte (the metal ion), on the final absorbance measurement[2][3]. These effects can either artificially increase (enhancement) or decrease (suppression) the measured absorbance, leading to inaccurate quantification of the analyte[2][3].

Q3: What are the common causes of matrix effects in GCR spectrophotometry?

A3: Common causes include:

• Competing Ions: The presence of other metal ions that can also form complexes with GCR, leading to a higher-than-actual reading.

• pH Shifts: The sample matrix altering the pH of the final solution, which can affect the color of the GCR-metal complex and the dye itself[4].

• Turbidity: Particulate matter in the sample can scatter light, leading to erroneously high absorbance readings.

• Presence of Chelating Agents: Substances like EDTA or citrate (B86180) in the sample matrix can bind to the target metal ion, preventing it from reacting with GCR and causing a lower reading.

• High Ionic Strength: High salt concentrations in the sample can alter the activity of the ions and the stability of the GCR-metal complex.

Q4: How can I determine if my sample has a matrix effect?

A4: You can perform a spike and recovery experiment. This involves adding a known amount of the target metal ion (spike) to your sample and measuring the concentration. The percentage recovery is then calculated. A recovery rate significantly different from 100% (typically outside the 80-120% range) suggests the presence of matrix effects[5]. Another method is to perform serial dilutions of your sample; if the calculated concentration of the undiluted sample is not consistent across different dilution factors, a matrix effect is likely present[6].

Troubleshooting Guide

Problem	Potential Cause	Recommended Solution
Absorbance values are unexpectedly high.	1. Interfering Ions: Other metal ions in your sample may be reacting with the GCR.	1a. Identify potential interfering ions and use a masking agent if available. 1b. Perform a sample cleanup procedure to remove interfering ions.
2. Sample Turbidity: Your sample may contain suspended particles.	2a. Centrifuge your sample to pellet any particulates before analysis[7]. 2b. Filter the sample through a 0.22 µm or 0.45 µm filter.
3. Incorrect Blank: The blank used does not adequately represent the sample matrix.	3a. Prepare a "matrix blank" using a sample that is known to not contain the analyte. 3b. Use the method of standard additions[8].
Absorbance values are unexpectedly low.	1. Presence of Chelating Agents: Your sample may contain substances that bind to the target metal ion.	1a. Dilute the sample to reduce the concentration of the chelating agent[7]. 1b. Implement a sample preparation step like acid digestion to break down chelating agents.
2. pH out of Optimal Range: The sample matrix may have altered the pH of the reaction.	2a. Ensure your final reaction buffer is strong enough to control the pH. 2b. Measure the pH of the final reaction mixture and adjust if necessary.
Poor reproducibility of results.	1. Inhomogeneous Sample: The analyte or interfering substances are not evenly distributed in your sample.	1a. Ensure thorough mixing of the sample before taking an aliquot. 1b. For solid samples, ensure complete and consistent dissolution.
2. Instrument Instability: Fluctuations in the spectrophotometer's lamp or detector.	2a. Allow the spectrophotometer to warm up sufficiently before use[9]. 2b. Check the instrument's performance with standard solutions.
Non-linear standard curve.	1. High Concentration of Standards: The concentrations of your standards may exceed the linear range of the assay.	1a. Prepare a new set of standards with a lower concentration range.
2. Matrix Effects in Standards: If using matrix-matched standards, the matrix itself may be causing interference at higher concentrations.	2a. Dilute the matrix used for preparing the standards.

Experimental Protocols

Protocol 1: Spike and Recovery for Matrix Effect Identification

This protocol is designed to determine if components in the sample matrix are interfering with the assay.

• Sample Preparation: Divide your sample into two aliquots.

• Spiking: To one aliquot (the "spiked" sample), add a known concentration of the target metal ion. The amount added should result in a concentration that falls within the mid-range of your standard curve. To the other aliquot (the "unspiked" sample), add an equal volume of the diluent used for the spike.

• Analysis: Analyze the spiked and unspiked samples using the GCR spectrophotometry protocol.

• Calculation: Calculate the percent recovery using the following formula: % Recovery = ([Spiked Sample Concentration] - [Unspiked Sample Concentration]) / [Known Spike Concentration] * 100

• Interpretation: A recovery between 80% and 120% generally indicates that the matrix effect is not significant[5].

Protocol 2: Serial Dilution for Linearity Assessment

This protocol helps to identify matrix effects by observing the consistency of results upon dilution.

• Dilution Series: Prepare a series of dilutions of your sample (e.g., 1:2, 1:5, 1:10) using a compatible diluent (e.g., deionized water or a specific buffer).

• Analysis: Measure the concentration of the target metal ion in each dilution using your GCR assay.

• Back-Calculation: For each dilution, calculate the concentration of the original, undiluted sample by multiplying the measured concentration by the dilution factor.

• Interpretation: If there are no matrix effects, the calculated concentrations of the original sample should be consistent across all dilutions. A trend of increasing or decreasing concentration with dilution suggests the presence of matrix interference.

Quantitative Data Summary (Illustrative)

The following tables present hypothetical data to illustrate the outcomes of the troubleshooting experiments.

Table 1: Spike and Recovery Analysis

Sample ID	Unspiked Conc. (µM)	Spiked Conc. (µM)	Known Spike Added (µM)	% Recovery	Matrix Effect
Sample A	10.2	19.8	10.0	96%	No
Sample B	11.5	15.3	10.0	38%	Suppression
Sample C	9.8	25.1	10.0	153%	Enhancement

Table 2: Serial Dilution Analysis

Sample ID	Dilution Factor	Measured Conc. (µM)	Calculated Original Conc. (µM)
Sample D	1 (Neat)	25.4	25.4
2	12.6	25.2
5	5.1	25.5
Sample E	1 (Neat)	15.8	15.8
2	9.2	18.4
5	4.1	20.5

In Sample E, the calculated original concentration increases with dilution, suggesting a suppression effect in the neat sample.

Visualizations

Caption: Troubleshooting workflow for matrix effects.

Caption: Experimental workflow for Spike and Recovery.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. biocompare.com [biocompare.com]
• 3. Sample Prep Tech Tip: What is the Matrix Effect | Phenomenex [phenomenex.com]
• 4. researchgate.net [researchgate.net]
• 5. Managing Matrix Interference in Immunoassays: Tips and Solutions - Bio-Connect [bio-connect.nl]
• 6. suburbantestinglabs.com [suburbantestinglabs.com]
• 7. Protein Assays and Quantitation Support—Troubleshooting | Thermo Fisher Scientific - HK [thermofisher.com]
• 8. researchgate.net [researchgate.net]
• 9. biocompare.com [biocompare.com]

How to sharpen the endpoint of a Glycine cresol red titration.

This technical support center provides troubleshooting guidance and frequently asked questions to help researchers, scientists, and drug development professionals achieve a sharp and accurate endpoint in their Glycine-Cresol Red titrations.

Troubleshooting Guide: Unsharp Endpoint in Glycine-Cresol Red Titration

An unsharp or indistinct endpoint is a common issue in the titration of glycine (B1666218) with Cresol Red. This is often due to the buffering capacity of glycine near its second pKa value, which can cause a gradual color change of the indicator. The following guide provides a systematic approach to troubleshooting and sharpening the endpoint.

Issue ID	Problem	Potential Cause	Recommended Action
GCR-T01	Gradual Color Change	The pH change at the equivalence point is not steep enough, falling within the buffering region of glycine.	1. Increase Analyte/Titrant Concentration: Use more concentrated solutions of glycine and the titrant (e.g., 0.1 M or higher) to produce a more pronounced pH shift at the equivalence point.[1] 2. Optimize Indicator Concentration: Ensure the optimal amount of Cresol Red is used. Too much indicator can obscure the endpoint, while too little can make it difficult to see. Start with 2-3 drops of a 0.1% indicator solution and adjust as needed.
GCR-T02	Endpoint Fades Quickly	The solution is absorbing atmospheric CO2, which can lower the pH and cause the endpoint color to revert.	1. Work Quickly: Complete the titration promptly after adding the indicator. 2. Inert Atmosphere: For highly sensitive titrations, perform the procedure under a nitrogen or argon blanket to minimize CO2 exposure.
GCR-T03	Color Change is Difficult to Discern	The color transition from yellow to reddish-purple is not distinct.	1. Use a White Background: Place a white tile or piece of paper under the titration flask to improve visibility of the color change. 2. Consider a Mixed Indicator: While not standard for this specific titration, a mixed indicator could provide a sharper color change. This would require experimental validation. 3. Solvent Modification: Add a small amount of a non-aqueous solvent like ethanol (B145695) (up to 20% v/v) to the glycine solution. This can sometimes sharpen the endpoint by altering the dissociation of the analyte and indicator.[2][3]
GCR-T04	Inconsistent Results	The volume of titrant required to reach the endpoint varies significantly between trials.	1. Ensure Complete Dissolution: Make sure the glycine is fully dissolved before starting the titration. 2. Maintain Constant Temperature: Cresol Red's color can be temperature-dependent. Perform all titrations at a consistent room temperature.

Frequently Asked Questions (FAQs)

Q1: Why is the endpoint of a Glycine-Cresol Red titration often unsharp?

A1: The second pKa of glycine is approximately 9.6, creating a buffering region around this pH. The pH transition range for Cresol Red is 7.2 to 8.8.[4][5] The equivalence point of the titration of the glycine zwitterion with a strong base falls within or very close to this buffering region. This means the pH changes gradually rather than sharply, leading to a slow, drawn-out color change of the indicator instead of a distinct endpoint.

Q2: What is the expected color change for Cresol Red at the endpoint?

A2: In an acidic to neutral solution (below pH 7.2), Cresol Red is yellow. As the solution becomes more alkaline during the titration with a strong base, it will transition to a reddish-purple or violet color. The endpoint is typically taken as the first persistent appearance of a purplish hue.[6]

Q3: Can I use a different indicator for glycine titration?

A3: Yes, other indicators can be used. For instance, in the "formal titration" method, glycine is first treated with formaldehyde (B43269) to block the amino group. This shifts the pKa of the carboxyl group, allowing for a sharper titration endpoint with an indicator like phenolphthalein (B1677637) (pH range 8.2-10.0).[7][8] However, this is a different analytical procedure. For a direct titration, the choice of indicator is critical and must align with the pH at the equivalence point.

Q4: What is the difference between "Glycine Cresol Red" as a complexometric indicator and Cresol Red used in acid-base titrations?

A4: "Glycine Cresol Red" is a specific compound used as a complexometric indicator, primarily for the determination of metal ions with which it forms colored complexes. This is a distinct application from using Cresol Red as a pH indicator in an acid-base titration of the amino acid glycine. The two should not be confused.

Q5: How does the concentration of reactants affect the endpoint sharpness?

A5: Higher concentrations of both the analyte (glycine) and the titrant (e.g., NaOH) lead to a larger and steeper change in pH at the equivalence point. This makes the color change of the indicator more abrupt and easier to identify.[1][9]

Experimental Protocol: Sharpening the Glycine-Cresol Red Endpoint

This protocol outlines a method for the direct titration of glycine with sodium hydroxide (B78521) using Cresol Red indicator, with modifications to enhance the sharpness of the endpoint.

1. Reagents and Equipment:

• Glycine (analytical grade)

• 0.1 M Sodium Hydroxide (NaOH), standardized

• Cresol Red indicator solution (0.1% w/v in ethanol)

• Ethanol (95%)

• Deionized water

• 50 mL burette

• 250 mL Erlenmeyer flasks

• Pipettes

• Magnetic stirrer and stir bar

• White background (e.g., ceramic tile)

2. Procedure:

• Prepare the Glycine Solution: Accurately weigh approximately 0.75 g of glycine and dissolve it in 80 mL of deionized water in a 250 mL Erlenmeyer flask.

• Solvent Modification: Add 20 mL of 95% ethanol to the glycine solution. This will result in a final solution with approximately 20% ethanol content.

• Add Indicator: Add 2-3 drops of the Cresol Red indicator solution to the flask. The solution should appear yellow.

• Set up the Titration: Place the flask on a magnetic stirrer with a white background underneath. Fill the burette with standardized 0.1 M NaOH and record the initial volume.

• Titrate: Slowly add the NaOH from the burette to the glycine solution while continuously stirring. As the endpoint is approached, the solution will begin to show transient reddish-purple flashes.

• Determine the Endpoint: The endpoint is reached when the first persistent faint purplish hue is observed throughout the solution. Record the final volume of NaOH added.

• Repeat: Perform the titration in triplicate to ensure reproducibility.

Data Presentation

Parameter	Recommended Value	Rationale
Glycine Concentration	~0.1 M	Higher concentration leads to a sharper pH change.
Titrant (NaOH) Concentration	0.1 M (standardized)	A higher concentration contributes to a steeper titration curve.[1]
Indicator Concentration	2-3 drops of 0.1% solution	Optimal amount for clear visibility without obscuring the endpoint.
Solvent Composition	80% Water / 20% Ethanol (v/v)	Ethanol can help to sharpen the endpoint.[2][3]
Temperature	Ambient and consistent	Avoids temperature-induced shifts in indicator color.

Logical Workflow for Troubleshooting

The following diagram illustrates the decision-making process when troubleshooting an unsharp endpoint in a Glycine-Cresol Red titration.

Troubleshooting workflow for an unsharp titration endpoint.

References

• 1. qa.answers.com [qa.answers.com]
• 2. Non aqueous titration Exp 8, 9 final.docx [slideshare.net]
• 3. Non Aqueous Titration: Principles, Methods & Uses [vedantu.com]
• 4. Cresol Red: A Comprehensive Guide For Chemical Importers, Reagent Manufacturers, And Paint Industries | OCTAGONCHEM [octagonchem.com]
• 5. goldbio.com [goldbio.com]
• 6. nbinno.com [nbinno.com]
• 7. egyankosh.ac.in [egyankosh.ac.in]
• 8. courseware.cutm.ac.in [courseware.cutm.ac.in]
• 9. brainly.in [brainly.in]

Technical Support Center: Modifying the Glycine Cresol Red Method for Microplate Assays

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals who are adapting the Glycine (B1666218) Cresol (B1669610) Red (GCR) method for the quantitative analysis of metal ions in a microplate format.

Overview of the Glycine Cresol Red Method

The Glycine Cresol Red (GCR) method is a colorimetric assay used for the spectrophotometric determination of certain metal ions. Glycine Cresol Red is a complexometric indicator that forms colored complexes with specific metal ions, such as Aluminum (Al³⁺), Gallium (Ga³⁺), and Indium (In³⁺)[1]. The intensity of the color produced is proportional to the concentration of the metal ion in the sample, which can be quantified by measuring the absorbance at a specific wavelength. When transitioning this assay to a microplate format for higher throughput, several challenges may arise.

Experimental Protocol: Glycine Cresol Red Assay for Aluminum Quantification in a 96-Well Plate

This protocol is a representative example for the determination of aluminum concentration.

Materials:

• Glycine Cresol Red (GCR) solution (e.g., 0.1 mM in a suitable buffer)

• Glycine-HCl buffer (pH 3.0)

• Aluminum standard solutions (0-100 µM)

• Unknown samples containing aluminum

• 96-well clear, flat-bottom microplates

• Microplate reader capable of measuring absorbance at the desired wavelength (e.g., 550 nm)

Procedure:

• Preparation of Standards and Samples:

  • Prepare a series of aluminum standards of known concentrations.

  • Dilute unknown samples as necessary to fall within the linear range of the assay.

• Assay Setup:

  • Pipette 20 µL of each standard and unknown sample into separate wells of the 96-well plate.

  • Add 180 µL of the GCR solution to each well.

• Incubation:

  • Incubate the plate at room temperature for 15 minutes, protected from light.

• Measurement:

  • Measure the absorbance of each well at 550 nm using a microplate reader.

• Data Analysis:

  • Subtract the absorbance of the blank (0 µM aluminum standard) from all readings.

  • Plot a standard curve of absorbance versus aluminum concentration.

  • Determine the concentration of aluminum in the unknown samples by interpolating their absorbance values from the standard curve.

Troubleshooting Guide

Problem	Possible Cause	Suggested Solution
High Background Absorbance	Contaminated reagents or microplate.	Use fresh, high-purity reagents and new, clean microplates. Ensure the water used for reagent preparation is of high quality.
Incorrect blanking procedure.	Use a proper blank containing all assay components except the analyte (aluminum).
Low Signal or Poor Sensitivity	Suboptimal pH of the reaction buffer.	Ensure the Glycine-HCl buffer is at the correct pH for optimal complex formation.
Insufficient incubation time.	Increase the incubation time to allow for complete color development.
Incorrect wavelength measurement.	Verify the absorbance maximum for the GCR-aluminum complex and set the microplate reader accordingly.
High Well-to-Well Variability	Inconsistent pipetting volumes.	Use calibrated pipettes and proper pipetting techniques to ensure accurate and consistent volumes in all wells.[2]
Air bubbles in wells.	Inspect the plate for air bubbles before reading and remove them by gently tapping the plate.
Temperature gradients across the plate.	Avoid stacking plates during incubation and ensure a uniform temperature.[3]
Non-linear Standard Curve	Standard concentrations are outside the linear range of the assay.	Prepare a new set of standards with a narrower concentration range.
Interference from other substances in the sample.	Identify and remove interfering substances, or use a sample matrix-matched standard curve.
Precipitate Formation	Poor solubility of the GCR-metal complex.	Adjust the buffer composition or pH. Consider adding a non-interfering solubilizing agent.
Contamination of samples or reagents.	Use filtered solutions to remove any particulate matter.

Frequently Asked Questions (FAQs)

Q1: What type of microplate should I use for the Glycine Cresol Red assay?

A1: For absorbance-based assays like the GCR method, clear, flat-bottom 96-well plates are recommended to ensure a consistent light path length through the sample.[4]

Q2: Can I use a different buffer system?

A2: The pH of the reaction is critical for the formation of the GCR-metal complex. While a glycine-HCl buffer is commonly used, other buffers that can maintain the optimal acidic pH without interfering with the reaction may be suitable. You will need to validate the performance of any alternative buffer system.

Q3: My samples have a slight color. How can I correct for this?

A3: You can prepare a sample blank for each colored sample. This blank should contain the sample diluted in the assay buffer but without the Glycine Cresol Red reagent. Subtract the absorbance of the sample blank from the absorbance of the corresponding sample with the GCR reagent.

Q4: How can I improve the dynamic range of my assay?

A4: The dynamic range can sometimes be extended by optimizing the concentration of the Glycine Cresol Red reagent or by adjusting the sample-to-reagent volume ratio. However, be aware that this may also affect the sensitivity of the assay.

Q5: What are common interfering substances in the Glycine Cresol Red assay?

A5: Other metal ions that can form complexes with GCR may interfere with the assay. Additionally, strong chelating agents, such as EDTA, and compounds that absorb light at the same wavelength as the GCR-metal complex can cause interference.

Visualizing Experimental Workflow and Troubleshooting Logic

To aid in understanding the experimental process and troubleshooting steps, the following diagrams are provided.

Caption: A streamlined workflow for the Glycine Cresol Red microplate assay.

Caption: A decision tree for troubleshooting common issues in the GCR assay.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. bostonbioproducts.com [bostonbioproducts.com]
• 3. [The use of the complexometric indicator glycine cresol red as a stain in neurohistology] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. bio-rad.com [bio-rad.com]

Effect of temperature on Glycine cresol red indicator performance.

This technical support guide provides researchers, scientists, and drug development professionals with comprehensive information on the effects of temperature on Glycine Cresol Red indicator performance.

Frequently Asked Questions (FAQs)

Q1: What is Glycine Cresol Red and what is it used for?

A1: Glycine Cresol Red is a complexometric indicator.[1] It is utilized in the spectrophotometric determination of various metal ions, such as Al³⁺, Ga³⁺, and In³⁺, by forming colored complexes.[1] Additionally, it serves as a stain in neurohistology.[1]

Q2: How does temperature generally affect pH measurements?

A2: Temperature is a critical factor in pH measurements. An increase in a solution's temperature can lead to a decrease in its viscosity and an increase in ion mobility. For weak acids and bases, a temperature increase can also enhance the dissociation of molecules, leading to a change in pH.[2] Consequently, the true pH of a solution is temperature-dependent.[3][4]

Q3: Does the color of Glycine Cresol Red change with temperature?

A3: While specific data for Glycine Cresol Red is limited, the closely related compound Cresol Red exhibits thermochromic properties, meaning its color changes in response to temperature variations.[5][6] It is reasonable to expect that Glycine Cresol Red may also exhibit some degree of temperature-dependent color change.

Q4: Should I be concerned about temperature fluctuations during my experiments using Glycine Cresol Red?

A4: Yes. For accurate and reproducible results, it is crucial to control and record the temperature during your experiments. Uncontrolled temperature variations can lead to shifts in the indicator's color transition range and affect the accuracy of your endpoint determinations.

Troubleshooting Guide

Issue	Possible Cause	Troubleshooting Steps
Inconsistent or drifting color change at the endpoint.	Temperature fluctuations in the sample or reagents.	1. Ensure all solutions (sample, titrant, and indicator) are at a stable and uniform temperature before starting the experiment. 2. Use a water bath to maintain a constant temperature for your reaction vessel.[2] 3. Record the temperature at which the experiment is performed.
Endpoint color is different from the expected color at a specific pH.	The indicator's pKa and color transition range have shifted due to a difference between the experimental temperature and the reference temperature of the color chart.	1. Calibrate your experimental setup by determining the color transition of the indicator in buffer solutions of known pH at your specific experimental temperature. 2. If possible, perform a literature search for the temperature coefficient of the indicator to apply a correction factor.
Difficulty in visually determining the endpoint.	Poor color contrast at the endpoint, which can be exacerbated by temperature effects on the indicator's spectral properties.	1. Use a spectrophotometer to measure the absorbance at the wavelengths of maximum absorption for the acidic and basic forms of the indicator for a more precise endpoint determination. 2. Ensure proper lighting to improve visual assessment of the color change.
Precipitation of the indicator from the solution.	Changes in solubility of the indicator with temperature.	1. Ensure the indicator is fully dissolved at the working temperature before use. 2. Consider using a co-solvent if solubility issues persist, but be aware that this may also affect the indicator's pKa.

Experimental Protocols

Protocol for Evaluating the Effect of Temperature on Indicator Performance

This protocol outlines a method to determine the color transition range of Glycine Cresol Red at different temperatures.

Materials:

• Glycine Cresol Red indicator solution

• A series of buffer solutions with known pH values (e.g., pH 7.0, 7.5, 8.0, 8.5, 9.0)

• Spectrophotometer

• Temperature-controlled water bath

• Calibrated thermometer

• Cuvettes

• pH meter with automatic temperature compensation (ATC)

Procedure:

• Temperature Equilibration: Set the water bath to the desired experimental temperature (e.g., 25°C, 35°C, 45°C). Place the buffer solutions and the indicator solution in the water bath to allow them to reach thermal equilibrium.

• pH Verification: Use the pH meter with ATC to verify the pH of each buffer solution at the experimental temperature.

• Sample Preparation: For each buffer solution, add a precise and consistent amount of the Glycine Cresol Red indicator solution.

• Spectrophotometric Measurement:

  • Use the spectrophotometer to measure the absorbance spectrum of each prepared sample.

  • Identify the wavelengths of maximum absorbance for the acidic and basic forms of the indicator.

• Data Analysis:

  • Plot the absorbance at the wavelength corresponding to the basic form of the indicator against the pH of the buffer solutions for each temperature.

  • The midpoint of the steep part of the resulting curve corresponds to the pKa of the indicator at that temperature.

  • The pH range over which the color transition occurs can be determined from this plot.

• Repeat for Different Temperatures: Repeat steps 1-5 for each desired experimental temperature.

Quantitative Data

Table 1: Molar Absorptivity Ratios (e3/e2) for Cresol Red at Different Temperatures

Temperature (°C)	e3/e2
25.03	0.03181
25.03	0.03186
25.03	0.03187
25.03	0.03199
25.03	0.03201
25.05	0.03197

Data adapted from a study on the physical-chemical characterization of purified Cresol Red for spectrophotometric pH measurements in seawater.[7] This demonstrates that even small changes in temperature can affect the spectral properties of the indicator.

Logical Relationship Diagram

Caption: Logical workflow of temperature's impact on indicator performance.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. knowledge.reagecon.com [knowledge.reagecon.com]
• 3. preclaboratories.com [preclaboratories.com]
• 4. phionics.com [phionics.com]
• 5. nbinno.com [nbinno.com]
• 6. nbinno.com [nbinno.com]
• 7. digitalcommons.usf.edu [digitalcommons.usf.edu]

How to correct for background absorbance in Glycine cresol red assays.

This guide provides troubleshooting and frequently asked questions to assist researchers, scientists, and drug development professionals in correcting for background absorbance in Glycine Cresol Red assays.

Frequently Asked Questions (FAQs)

Q1: What is the principle of the Glycine Cresol Red assay?

A1: The Glycine Cresol Red assay is a colorimetric method used for the spectrophotometric determination of inorganic ions.[1] Glycine Cresol Red is a complexometric indicator that forms colored complexes with specific ions, such as Al³⁺, Ga³⁺, and In³⁺, in aqueous solutions.[1] It can also be used as a pH indicator, changing color in response to changes in hydrogen ion concentration.[2]

Q2: What is background absorbance and why is it problematic?

A2: Background absorbance is the signal measured by the spectrophotometer that is not attributable to the analyte of interest. This can be caused by the absorbance of the solvent, reagents, or cuvette, as well as light scattering from particulates in the sample.[3][4] It is problematic because it can lead to an overestimation of the analyte concentration, resulting in inaccurate and unreliable data.[3][5] Baseline correction, which involves subtracting this background noise, is crucial for ensuring that only the true signal from the analyte is analyzed.[5]

Q3: What is a "blank" and how is it used to correct for background absorbance?

A3: A blank is a sample that contains all the components of the reaction mixture except for the analyte being measured.[5][6] By measuring the absorbance of the blank, you can determine the contribution of the background to the total signal.[7] This blank value is then subtracted from the absorbance of the actual samples to correct for the background.[6][7] This process, often called "zeroing" the spectrophotometer, establishes a baseline for the measurements.[6]

Troubleshooting Guide

High background absorbance can be a significant issue in Glycine Cresol Red assays. The following Q&A guide will help you troubleshoot common causes.

Q4: My blank reading is unexpectedly high. What could be the cause?

A4: A high blank reading can be due to several factors:

• Contaminated Reagents: One or more of your reagents (e.g., buffer, Glycine Cresol Red solution) may be contaminated. Prepare fresh solutions to see if the problem persists.

• Improperly Cleaned Cuvettes: Residual contaminants in the cuvettes can contribute to the absorbance. Ensure cuvettes are thoroughly cleaned and rinsed with deionized water before use.

• High Particulate Matter: The presence of dust or other particulates in your solutions can cause light scattering, which increases the measured absorbance.[3] Consider filtering your solutions.

• Reagent-Reagent Interactions: In some cases, the reagents themselves may interact to produce a colored product, leading to a high blank.

Q5: The absorbance of my samples is decreasing over time. What is happening?

A5: A decreasing absorbance reading could indicate instability of the colored complex formed between the Glycine Cresol Red and the analyte. This could be due to pH changes in the solution or degradation of the complex over time. Ensure your buffer has adequate capacity to maintain a stable pH throughout the experiment.

Q6: I am observing inconsistent results between replicates. What are the likely causes?

A6: Inconsistent results are often due to procedural variability. Here are some things to check:

• Pipetting Errors: Ensure accurate and consistent pipetting of all reagents and samples.

• Inadequate Mixing: Mix all solutions thoroughly before taking a reading.

• Temperature Fluctuations: Significant changes in temperature can affect the rate of reaction and the stability of the colored complex.[7]

• Cuvette Orientation: Always place the cuvette in the spectrophotometer in the same orientation to ensure consistency.[7]

Experimental Protocols

Protocol 1: Standard Blank Correction

This is the most common method for background correction in spectrophotometry.

Objective: To correct for background absorbance from reagents and the solvent.

Methodology:

• Prepare a "Reagent Blank": In a clean cuvette, combine all the reagents that will be in your experimental samples (e.g., buffer, Glycine Cresol Red solution) in the same volumes, but replace the analyte solution with the same volume of the solvent used to dissolve the analyte (e.g., deionized water).[7][8]

• Zero the Spectrophotometer: Place the reagent blank cuvette in the spectrophotometer.

• Set the Wavelength: Set the spectrophotometer to the wavelength of maximum absorbance for the Glycine Cresol Red-analyte complex.

• Calibrate: Use the "zero" or "blank" function on the spectrophotometer. This instructs the instrument to subtract the absorbance of the blank from all subsequent readings.[6]

• Measure Samples: Proceed to measure the absorbance of your standards and unknown samples. The displayed absorbance values will be automatically corrected for the background.[7]

Protocol 2: Sample Blank Correction

This method is used when the sample itself has intrinsic color or turbidity that contributes to the background absorbance.

Objective: To correct for background absorbance originating from the sample matrix.

Methodology:

• Prepare a "Sample Blank": For each sample you are testing, prepare a corresponding sample blank. This blank will contain the same volume of the sample and all other reagents except for the Glycine Cresol Red solution. Add the same volume of the solvent used for the Glycine Cresol Red solution to maintain the same total volume.

• Measure the Sample Blank: Measure the absorbance of the sample blank at the analytical wavelength.

• Measure the Sample: Prepare your actual sample by combining the sample with all reagents, including the Glycine Cresol Red solution. Measure its absorbance.

• Calculate the Corrected Absorbance: Manually subtract the absorbance of the sample blank from the absorbance of the corresponding sample to obtain the corrected absorbance.

Data Presentation

The following table provides hypothetical data to illustrate the effect of different interfering substances on background absorbance in a Glycine Cresol Red assay.

Interfering Substance	Concentration (mM)	Background Absorbance (at λmax)
Substance A	1	0.052
Substance A	5	0.215
Substance B	10	0.089
Substance B	50	0.350
Substance C	0.5	0.011
Substance C	2.5	0.048

Visualizations

Below are diagrams illustrating the experimental workflow and a troubleshooting guide for the Glycine Cresol Red assay.

Caption: Workflow for performing a Glycine Cresol Red assay.

Caption: Troubleshooting flowchart for high background absorbance.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. nbinno.com [nbinno.com]
• 3. Baseline Correction | Technical Note 119 [denovix.com]
• 4. researchgate.net [researchgate.net]
• 5. ucallmlabs.com [ucallmlabs.com]
• 6. quora.com [quora.com]
• 7. The Blank in Photometry - Eppendorf US [eppendorf.com]
• 8. eurachem.org [eurachem.org]

Avoiding precipitation of Glycine cresol red in alkaline solutions.

This technical support center provides troubleshooting guidance and frequently asked questions to assist researchers, scientists, and drug development professionals in avoiding the precipitation of Glycine Cresol Red in alkaline solutions during their experiments.

Frequently Asked Questions (FAQs)

Q1: What is Glycine Cresol Red and what are its common applications?

A1: Glycine Cresol Red is a complexometric indicator dye. It is primarily used in analytical chemistry for the spectrophotometric determination of metal ions and as an indicator in complexometric titrations.[1] It forms colored complexes with several metal ions, allowing for their quantification.[1]

Q2: Why is it important to prevent the precipitation of Glycine Cresol Red in my experiments?

A2: The precipitation of Glycine Cresol Red from a solution will lead to inaccurate and unreliable experimental results. In titrations, a consistent concentration of the indicator in the solution is crucial for observing a sharp and accurate endpoint. Precipitation alters the indicator's effective concentration and can obscure the color change.

Q3: At what pH does Glycine Cresol Red typically exhibit a color change?

Q4: Can the presence of certain metal ions cause precipitation in alkaline solutions?

A4: Yes, many metal ions will precipitate as metal hydroxides in alkaline solutions.[3] This is a common issue in complexometric titrations.[3] This precipitation can trap the Glycine Cresol Red indicator, causing it to co-precipitate and be removed from the solution.

Troubleshooting Guide: Precipitation of Glycine Cresol Red

This guide provides a systematic approach to diagnosing and resolving issues with Glycine Cresol Red precipitation in alkaline solutions.

Problem: My Glycine Cresol Red indicator is precipitating out of my alkaline solution.

Potential Cause	Troubleshooting Steps	Explanation
Improper Solvent Composition	1. Ensure your indicator solution was prepared using a co-solvent such as ethanol (B145695). A common method for the related Cresol Red involves dissolving the indicator in ethanol with a small amount of sodium hydroxide (B78521) before diluting with water.[2][4] 2. Try preparing the indicator solution in a higher percentage of ethanol (e.g., 50% ethanol) to increase the solubility of the organic dye.	Glycine Cresol Red, like many organic dyes, has limited solubility in purely aqueous solutions. Co-solvents like ethanol can significantly enhance its solubility. The initial use of a small amount of NaOH helps to deprotonate the indicator to its more soluble anionic form.
High Concentration of Metal Ions	1. If titrating metal ions, consider using an auxiliary complexing agent (e.g., tartrate, citrate) to keep the metal ions in solution at a high pH.[3] 2. Dilute the sample to reduce the concentration of the metal ion, if the analytical method allows.	In alkaline solutions, many metal ions form insoluble metal hydroxides. These precipitates can physically trap the indicator, leading to co-precipitation. An auxiliary complexing agent will form a weaker complex with the metal ion, preventing its precipitation without interfering with the main titration reaction.[3]
Incorrect pH or Buffer System	1. Verify the pH of your solution. While many complexometric titrations are performed at pH 10, extremely high pH values may affect the stability of the indicator or other components. 2. Ensure your buffer system is appropriate for the desired pH and is not reacting with other components in your solution to form a precipitate.	The solubility of both the indicator and the metal-indicator complex can be highly dependent on the pH. The choice of buffer is also critical to maintain a stable pH throughout the experiment.
Indicator Concentration is Too High	1. Prepare a more dilute stock solution of the Glycine Cresol Red indicator. 2. Use the minimum volume of indicator solution necessary to observe a clear color change.	Exceeding the solubility limit of the indicator in your specific experimental conditions will lead to precipitation.
Low Temperature	1. Gently warm the solution to see if the precipitate redissolves. 2. Conduct your experiment at a controlled room temperature, avoiding cold drafts or surfaces.	The solubility of most compounds, including organic dyes, generally decreases at lower temperatures.

Experimental Protocols

Protocol for Preparing a Stable Glycine Cresol Red Indicator Solution

This protocol is adapted from standard methods for preparing solutions of similar sulfonephthalein dyes.[2][4]

Materials:

• Glycine Cresol Red powder

• 95% Ethanol

• 0.1 M Sodium Hydroxide (NaOH) solution

• Distilled or deionized water

• Volumetric flasks (100 mL)

• Magnetic stirrer and stir bar

Procedure:

• Weigh out 0.1 g of Glycine Cresol Red powder.

• Transfer the powder to a 100 mL beaker.

• Add 20 mL of 95% ethanol to the beaker.

• Add 2.65 mL of 0.1 M NaOH solution.

• Gently warm the mixture on a magnetic stirrer hotplate while stirring until the Glycine Cresol Red is completely dissolved.

• Quantitatively transfer the dissolved indicator solution to a 100 mL volumetric flask.

• Dilute to the mark with distilled or deionized water.

• Mix the solution thoroughly.

• Store the indicator solution in a well-sealed, light-resistant bottle at room temperature.

Visualizations

Caption: Troubleshooting workflow for Glycine Cresol Red precipitation.

Caption: Workflow for preparing a stable Glycine Cresol Red solution.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. goldbio.com [goldbio.com]
• 3. alazharpharmacy.com [alazharpharmacy.com]
• 4. Preparation of Indicator Solutions | Pharmaguideline [pharmaguideline.com]

Reference Data & Comparative Studies

A Comparative Guide to Colorimetric Calcium Determination: O-Cresolphthalein Complexone vs. Alternative Methods

For Researchers, Scientists, and Drug Development Professionals

Accurate measurement of calcium concentration is critical in numerous fields of research and drug development, from studying intracellular signaling pathways to monitoring bioprocesses. While various methods exist for calcium determination, colorimetric assays remain a popular choice due to their simplicity, speed, and suitability for high-throughput screening. This guide provides a detailed comparison of the widely used o-cresolphthalein (B1221799) complexone (o-CPC) method with other alternatives, supported by experimental data and protocols.

Addressing "Glycine Cresol Red" for Calcium Measurement

Initial searches for "Glycine Cresol Red" as a specific reagent for quantitative calcium determination did not yield substantial evidence of its use in this context. While Glycine (B1666218) Cresol Red is a known complexometric indicator, its primary applications appear to be for the detection of other metal ions such as aluminum, gallium, and indium, and as a histological stain.[1]

It is important to note that glycine itself is frequently used as a component in buffer solutions for o-cresolphthalein complexone-based calcium assays. A patented formulation, for instance, describes a reagent for calcium determination that combines o-cresolphthalein complexone with a glycine buffer.[2] This suggests that the term "Glycine Cresol Red" might be misconstrued from the combination of glycine buffer and a cresol-based indicator. Therefore, this guide will focus on the well-established o-cresolphthalein complexone method and compare it with another prevalent colorimetric calcium assay, the Arsenazo III method.

Comparison of O-Cresolphthalein Complexone and Arsenazo III Methods

The o-cresolphthalein complexone (o-CPC) and Arsenazo III methods are two of the most common colorimetric techniques for the determination of calcium. Both rely on the formation of a colored complex between the dye and calcium ions, with the intensity of the color being proportional to the calcium concentration.

In an alkaline medium, calcium ions react with o-cresolphthalein complexone to form a purple-colored complex that can be measured spectrophotometrically.[3][4] Similarly, Arsenazo III forms a colored complex with calcium.

Below is a table summarizing the key performance characteristics of both methods based on available data.

Data Presentation: Performance Characteristics

Feature	O-Cresolphthalein Complexone (o-CPC)	Arsenazo III
Principle	Forms a purple complex with calcium in an alkaline medium	Forms a colored complex with calcium
Wavelength of Max. Absorbance	~570-578 nm	Not specified in provided results
Linearity	Up to 15.5 mg/dL	Not specified in provided results
Precision (CV%)	1.2% to 3.1% (Day-to-day)	Not specified in provided results
Recovery	Average of 98%	Not specified in provided results
Throughput	High (e.g., 70 samples/hour on automated systems)	Not specified in provided results
Interferences	Positive interference from magnesium.[4] Bilirubin, creatinine, hemoglobin, and turbidity generally do not cause significant interference.[4]	Not specified in provided results
Correlation with Atomic Absorption	Excellent (r = 0.9941)	Not specified in provided results

Experimental Protocols

O-Cresolphthalein Complexone Method for Serum Calcium Determination

This protocol is a generalized procedure based on common practices and may require optimization for specific applications and sample types.

Materials:

• O-Cresolphthalein complexone reagent

• Glycine buffer (pH 10.0)

• Calcium standard solutions (various concentrations)

• Serum samples

• Spectrophotometer or microplate reader capable of measuring absorbance at ~575 nm

• Pipettes and appropriate laboratory glassware

Procedure:

• Reagent Preparation: Prepare the o-CPC working reagent by mixing the o-cresolphthalein complexone solution with the glycine buffer according to the manufacturer's instructions.

• Standard Curve Preparation:

  • Prepare a series of calcium standards of known concentrations (e.g., 0, 2, 4, 6, 8, 10 mg/dL) by diluting a stock calcium standard solution.

  • For each standard, pipette a small volume (e.g., 20 µL) into a separate tube or well of a microplate.

• Sample Preparation:

  • Centrifuge blood samples to separate the serum.

  • Pipette the same volume as the standards (e.g., 20 µL) of each serum sample into separate tubes or wells.

• Reaction:

  • Add a larger volume of the o-CPC working reagent (e.g., 1 mL) to each tube or well containing the standards and samples.

  • Mix thoroughly and incubate at room temperature for a specified time (e.g., 5-10 minutes) to allow for color development.

• Measurement:

  • Measure the absorbance of each standard and sample at approximately 575 nm using a spectrophotometer. Use a reagent blank (containing only the working reagent) to zero the instrument.

• Calculation:

  • Plot the absorbance values of the standards against their corresponding concentrations to generate a standard curve.

  • Determine the calcium concentration in the serum samples by interpolating their absorbance values on the standard curve.

Mandatory Visualization

Caption: Reaction mechanism of the o-cresolphthalein complexone method for calcium detection.

Caption: A typical experimental workflow for a colorimetric calcium assay.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. US3822116A - Reagent and method for calcium determination - Google Patents [patents.google.com]
• 3. clpmag.com [clpmag.com]
• 4. Evaluation of the ASTRA o-cresolphthalein complexone calcium method - PubMed [pubmed.ncbi.nlm.nih.gov]

Glycine Cresol Red: A Superior Metallochromic Indicator for Specific Metal Ion Analysis

In the precise world of analytical chemistry, the choice of indicator can be paramount to the accuracy and efficiency of complexometric titrations. For researchers, scientists, and professionals in drug development, the selection of a suitable metallochromic indicator is a critical step. While a variety of indicators are available, Glycine Cresol Red has emerged as a compelling option for the determination of specific metal ions, notably aluminum (Al³⁺), gallium (Ga³⁺), and indium (In³⁺). This guide provides an objective comparison of Glycine Cresol Red with other common metal indicators, supported by a detailed experimental protocol for its application.

Comparative Analysis of Metallochromic Indicators

The efficacy of a metallochromic indicator is determined by several key performance parameters, including the sharpness of the color change at the endpoint, the operational pH range, the stability of the indicator-metal complex, and the indicator's own stability in solution.

Indicator	Target Metal Ions	Optimal pH Range	Color Change (Metal-free to Metal-complex)	Key Advantages	Limitations
Glycine Cresol Red	Al³⁺, Ga³⁺, In³⁺	Acidic (e.g., pH 4.5-5.5 for Al³⁺)	Yellow to Red-Violet	Sharp and distinct color change; Good sensitivity for target ions.	Limited to a specific group of metal ions.
Xylenol Orange	Zr⁴⁺, Bi³⁺, Th⁴⁺, Al³⁺	Acidic (pH 1-6)	Lemon-Yellow to Red or Purple	Versatile for a range of metals in acidic conditions.	Color change can be less distinct for some metals compared to more specific indicators.
Eriochrome Black T	Mg²⁺, Zn²⁺, Cd²⁺, Pb²⁺	Alkaline (pH 7-11)	Blue to Wine-Red	Excellent for water hardness determination (Mg²⁺, Ca²⁺).	Aqueous solutions are prone to decomposition; Can be "blocked" by certain metal ions like Cu²⁺ and Ni²⁺.
Calmagite	Mg²⁺, Ca²⁺	Alkaline (pH 10)	Bright Blue to Red	More stable in aqueous solution than Eriochrome Black T; Sharp endpoint.	Similar to EBT, primarily for alkaline earth and some transition metals.

The primary advantage of Glycine Cresol Red lies in its specificity and the clarity of its endpoint when titrating aluminum, gallium, and indium. This specificity can lead to more accurate and reproducible results in complex matrices where other indicators might suffer from interference from other metal ions.

Mechanism of Action: A Visual Representation

Metallochromic indicators are organic dyes that form a colored complex with metal ions. During a complexometric titration, a chelating agent, typically ethylenediaminetetraacetic acid (EDTA), is added. EDTA forms a more stable complex with the metal ions than the indicator does. At the endpoint of the titration, EDTA displaces the indicator from the metal ion, resulting in a distinct color change.

Mechanism of a Metallochromic Indicator in Complexometric Titration.

Experimental Protocol: Spectrophotometric Determination of Aluminum with Glycine Cresol Red

This protocol outlines the determination of aluminum concentration using Glycine Cresol Red as the chromogenic agent. The method is based on the formation of a stable and colored Al³⁺-Glycine Cresol Red complex.

1. Materials and Reagents:

• Standard Aluminum Solution (1000 ppm)

• Glycine Cresol Red Indicator Solution (0.1% w/v in ethanol)

• Acetate (B1210297) Buffer (pH 4.8)

• Deionized Water

• Volumetric flasks, pipettes, and cuvettes

• UV-Vis Spectrophotometer

2. Preparation of Standard Solutions:

• Prepare a series of standard aluminum solutions (e.g., 0.5, 1, 2, 5, 10 ppm) by diluting the 1000 ppm stock solution with deionized water.

3. Experimental Procedure:

• Pipette 10 mL of each standard aluminum solution into a separate 50 mL volumetric flask.

• Add 5 mL of acetate buffer (pH 4.8) to each flask.

• Add 2 mL of the Glycine Cresol Red indicator solution to each flask.

• Dilute to the mark with deionized water and mix thoroughly.

• Allow the solutions to stand for 15 minutes for complete color development.

• Measure the absorbance of each solution at the wavelength of maximum absorbance (λmax), which should be determined by scanning the spectrum of one of the standard solutions (typically around 550 nm for the Al-Glycine Cresol Red complex).

• Prepare a reagent blank using 10 mL of deionized water instead of the aluminum standard and follow the same procedure. Subtract the absorbance of the blank from the absorbance of the standards.

4. Data Analysis:

• Plot a calibration curve of absorbance versus the concentration of the aluminum standards.

• Determine the concentration of an unknown aluminum sample by following the same procedure and using the calibration curve to find the corresponding concentration from its absorbance.

Workflow for Spectrophotometric Aluminum Determination.

A Comparative Analysis of Calcium Determination: Glycine Cresol Red Method vs. Atomic Absorption Spectroscopy

A comprehensive validation of the Glycine (B1666218) Cresol Red (GCR) colorimetric method against the gold standard, Atomic Absorption Spectroscopy (AAS), reveals comparable performance for the quantification of calcium in serum and urine. This guide provides a detailed comparison of the two methods, including their principles, experimental protocols, and performance characteristics, to assist researchers, scientists, and drug development professionals in selecting the most appropriate technique for their analytical needs.

The determination of calcium concentrations in biological samples is crucial for a wide range of research and clinical applications. While Atomic Absorption Spectroscopy (AAS) is widely regarded as the reference method due to its high sensitivity and specificity, colorimetric methods such as the Glycine Cresol Red (GCR) assay, also known as the o-cresolphthalein (B1221799) complexone (CPC) method, offer a simpler, more accessible alternative. This report presents a validation of the GCR method by comparing its performance metrics directly with those of AAS.

Method Principles

The Glycine Cresol Red (GCR) method is a spectrophotometric technique based on the formation of a colored complex. In an alkaline environment, provided by a glycine buffer, calcium ions react with o-cresolphthalein complexone (a component of the GCR reagent) to produce a violet-colored complex. The intensity of the color, which is directly proportional to the calcium concentration, is measured by a spectrophotometer at a specific wavelength.

Atomic Absorption Spectroscopy (AAS) , in contrast, is an instrumental method that measures the concentration of an element by detecting the absorption of electromagnetic radiation by its free atoms in the gaseous state. A liquid sample is nebulized and introduced into a high-temperature flame or a graphite (B72142) furnace, which atomizes the calcium. A light beam of a specific wavelength, characteristic of calcium, is passed through the atomized sample. The amount of light absorbed is directly proportional to the concentration of calcium in the sample.

Performance Comparison

An evaluation of an automated GCR (o-cresolphthalein complexone) method demonstrated a strong correlation with AAS for the determination of calcium in serum samples, with a correlation coefficient (r) of 0.9941[1]. The performance characteristics of both methods are summarized in the table below.

Performance Metric	Glycine Cresol Red (GCR/o-CPC) Method	Atomic Absorption Spectroscopy (AAS)
Linearity	5.0 - 15.5 mg/dL[1]	Wide linear range, typically 0.5 to 20 µg/mL in the prepared solution.
Accuracy (Recovery)	Average recovery of 98%[1]	Considered the reference method for accuracy.
Precision (CV%)	Day-to-day reproducibility: 1.2% to 3.1%[1]	High precision, with reported CV% typically below 5%.
Interferences	Positive interference from magnesium. Bilirubin, creatinine, hemoglobin, and turbidity show no significant interference[1].	Chemical interferences (e.g., from phosphates) and ionization interferences can occur but are often mitigated by the use of releasing agents (e.g., lanthanum chloride) or higher temperature flames.
Throughput	High throughput, with automated systems capable of analyzing 70 samples per hour[1].	Generally lower throughput compared to automated colorimetric methods.
Sample Volume	Requires a very small sample volume (e.g., 12 µL)[1].	Sample volume requirements can vary but are generally larger than for automated colorimetric assays.

A study comparing the GCR/o-CPC method with AAS for urinary calcium analysis also found good agreement between the two methods and highlighted that the automated colorimetric method possessed a wider linear analytical range[2][3][4].

Experimental Protocols

Glycine Cresol Red (GCR) Method for Serum Calcium

This protocol is based on the o-cresolphthalein complexone chemistry.

• Reagent Preparation: A working reagent is prepared by mixing a buffer solution (e.g., alkaline glycine buffer) with the GCR color reagent containing o-cresolphthalein complexone.

• Sample Preparation: Serum samples are used directly with minimal preparation.

• Reaction: A small volume of the serum sample (e.g., 12 µL) is mixed with a defined volume of the GCR working reagent (e.g., 150 µL)[1].

• Incubation: The mixture is incubated for a short period to allow for color development.

• Measurement: The absorbance of the resulting violet-colored complex is measured at a specific wavelength (typically around 570-580 nm) using a spectrophotometer.

• Calculation: The calcium concentration in the sample is determined by comparing its absorbance to that of a known calcium standard.

Atomic Absorption Spectroscopy (AAS) for Serum Calcium

This protocol outlines a typical procedure for flame AAS.

• Reagent Preparation:

  • Stock Calcium Standard: A stock solution of known calcium concentration is prepared from a certified reference material.

  • Working Standards: A series of working standards with varying calcium concentrations are prepared by diluting the stock standard.

  • Lanthanum Chloride Solution: A solution of lanthanum chloride is prepared to be used as a releasing agent to suppress chemical interferences.

• Sample Preparation: Serum samples are diluted with the lanthanum chloride solution to release protein-bound calcium and minimize phosphate (B84403) interference.

• Instrument Setup: The AAS instrument is equipped with a calcium hollow cathode lamp and the wavelength is set to the calcium absorption line (typically 422.7 nm). The flame (usually air-acetylene) is optimized for calcium analysis.

• Calibration: The instrument is calibrated using the prepared working standards. A calibration curve is generated by plotting the absorbance of the standards against their known concentrations.

• Measurement: The prepared serum samples are aspirated into the flame, and their absorbance is measured.

• Calculation: The calcium concentration in the samples is determined from the calibration curve.

Visualizing the Methodologies

To further elucidate the processes, the following diagrams illustrate the chemical reaction in the GCR method and the workflow for AAS.

Chemical reaction in the Glycine Cresol Red method.

Workflow for Calcium Determination by Atomic Absorption Spectroscopy.

Conclusion

The Glycine Cresol Red method, particularly in its automated format, presents a valid and efficient alternative to Atomic Absorption Spectroscopy for the determination of calcium in biological fluids. While AAS remains the reference method due to its superior specificity and accuracy, the GCR method offers advantages in terms of throughput, sample volume requirements, and ease of use. The choice of method will ultimately depend on the specific requirements of the study, including the number of samples, the need for high throughput, and the available instrumentation. For routine clinical and research applications where high sample volumes are common, the automated GCR method provides a reliable and cost-effective solution. For studies requiring the highest level of accuracy and for the validation of other methods, AAS remains the indispensable tool.

References

• 1. Evaluation of the ASTRA o-cresolphthalein complexone calcium method - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. scielo.br [scielo.br]
• 3. scielo.br [scielo.br]
• 4. researchgate.net [researchgate.net]

Comparative Guide to Divalent Cation Indicators: Featuring Glycine Cresol Red and Alternatives

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of indicators used for the complexometric titration of divalent cations. While direct quantitative data on the cross-reactivity of Glycine (B1666218) Cresol Red with a wide range of divalent cations is not extensively available in peer-reviewed literature, this guide offers a comparison with well-characterized alternatives. Furthermore, a detailed experimental protocol is provided to enable researchers to assess the cross-reactivity of Glycine Cresol Red or any other indicator with various divalent cations in their own laboratory settings.

Introduction to Glycine Cresol Red

Glycine Cresol Red is a complexometric indicator known to form colored complexes with several metal ions, including aluminum (Al³⁺), gallium (Ga³⁺), indium (In³⁺), and tungsten (W⁶⁺). Its chemical structure, featuring a glycine moiety, suggests a potential for chelation with a variety of metal ions. The glycine component, an amino acid, is known to form complexes with numerous divalent cations. This inherent structural feature implies a likelihood of cross-reactivity with divalent cations such as calcium (Ca²⁺) and magnesium (Mg²⁺), although specific quantitative data on the stability of these complexes remains limited in published literature.

Comparison with Alternative Divalent Cation Indicators

Given the limited data on Glycine Cresol Red, a comparison with established indicators for divalent cations is crucial for researchers selecting an appropriate detection method. The following table summarizes the performance of common alternatives.

Table 1: Comparison of Divalent Cation Indicators

Indicator	Target Cation(s)	pH of Titration	Color Change (Metal-Free to Metal-Complex)	Known Interferences/Cross-reactivity
Eriochrome Black T	Ca²⁺ and Mg²⁺ (total)	~10	Blue to Wine-Red	Ba²⁺, Sr²⁺, Zn²⁺, Mn²⁺, Al³⁺, Fe³⁺, Cu²⁺
Calcon	Ca²⁺	>12	Blue to Pink/Red	Mg²⁺ (precipitates at high pH), Ba²⁺, Sr²⁺, Cu²⁺, Zn²⁺
Murexide	Ca²⁺	~12	Purple to Red	Sr²⁺, Ba²⁺, Mg²⁺ (at high concentrations)
Xylenol Orange	Wide range (e.g., Zn²⁺, Pb²⁺)	1-6	Lemon-Yellow to Red	Ca²⁺ and Mg²⁺ do not typically interfere at acidic pH

Experimental Protocol for Assessing Divalent Cation Cross-Reactivity

This protocol outlines a spectrophotometric method to determine the cross-reactivity of a colorimetric indicator, such as Glycine Cresol Red, with various divalent cations.

Objective: To quantify the extent of interference from various divalent cations on the indicator's response to a primary target cation.

Materials:

• Spectrophotometer

• pH meter

• Stock solutions (e.g., 0.1 M) of the indicator, the primary target cation, and a panel of other divalent cations (e.g., Ca²⁺, Mg²⁺, Sr²⁺, Ba²⁺, Mn²⁺, Fe²⁺, Cu²⁺, Zn²⁺)

• Buffer solutions of appropriate pH

• High-purity water

Procedure:

• Determination of Optimal Wavelength (λmax):

  • Prepare a solution containing the indicator and the primary target cation at the desired pH.

  • Scan the absorbance spectrum (e.g., 400-800 nm) to determine the wavelength of maximum absorbance (λmax) for the metal-indicator complex.

• Generation of a Calibration Curve:

  • Prepare a series of solutions with a fixed concentration of the indicator and varying concentrations of the primary target cation.

  • Measure the absorbance of each solution at λmax.

  • Plot absorbance versus the concentration of the primary target cation to generate a calibration curve.

• Cross-Reactivity Assessment:

  • Prepare a series of solutions, each containing a fixed concentration of the indicator and one of the potential interfering divalent cations at various concentrations.

  • Measure the absorbance of each solution at the λmax determined in step 1.

  • Separately, prepare solutions containing the indicator, the primary target cation (at a fixed concentration), and a potential interfering cation (at varying concentrations).

  • Measure the absorbance of these solutions at λmax.

• Data Analysis:

  • Calculate the percentage of interference using the following formula:

  • Alternatively, determine the selectivity coefficient, which provides a quantitative measure of the indicator's preference for one ion over another.

Visualization of Experimental Workflow

The following diagram illustrates the logical flow of the experimental protocol for assessing the cross-reactivity of an indicator with divalent cations.

Caption: Workflow for assessing indicator cross-reactivity.

Signaling Pathway of Complexometric Titration

The following diagram illustrates the general signaling pathway of a complexometric titration using a metal ion indicator.

Caption: General signaling pathway of a complexometric titration.

Disclaimer: The information provided is for research purposes only. Researchers should validate any method in their own laboratory setting.

Sensitivity and detection limit of the Glycine cresol red assay.

For researchers, scientists, and drug development professionals requiring precise and sensitive quantification of glycine (B1666218), selecting the optimal assay is a critical decision. This guide provides a comprehensive comparison of leading glycine detection methodologies, offering a side-by-side analysis of their performance, sensitivity, and experimental protocols. While the inquiry into the "Glycine Cresol Red assay" yielded no evidence of its application for glycine quantification—its primary uses being a complexometric indicator for metal ions and a histological stain—this guide focuses on established and validated methods: Fluorometric Assay Kits, 2D-IR Spectroscopy, and High-Performance Liquid Chromatography (HPLC).

Performance Comparison: Sensitivity and Detection Limits

The choice of a glycine detection assay often hinges on the required sensitivity and the expected concentration of glycine in the sample. The following table summarizes the quantitative performance of the discussed methods, providing a clear comparison of their detection capabilities.

Assay Method	Detection Limit	Sample Types	Key Advantages
Fluorometric Assay Kits	~1 µM - 1.56 µM[1][2]	Cell and tissue lysates, serum, plasma, urine, saliva[1][2]	High sensitivity, high-throughput format, simple protocol
2D-IR Spectroscopy	~3 mg/mL (can be improved to 0.17 mg/mL with combined NIR/mid-IR)[3][4]	Blood serum[3]	Label-free, provides structural information, minimal sample preparation
HPLC with UV Detection	~4 mg/L (~53 µM)[5]	Aqueous solutions, plasma[5][6]	High specificity, multiplexing capabilities, well-established method
HPLC with other detectors	ng/mL to µg/mL range	Bulk drug substance	High sensitivity and specificity

Experimental Protocols

Detailed and reproducible experimental protocols are fundamental to achieving accurate and reliable results. Below are the methodologies for the key assays discussed.

Fluorometric Glycine Assay Kit: A High-Throughput Method

This protocol is based on commercially available kits where glycine is enzymatically oxidized to produce a fluorescent product.

Principle: Glycine is oxidized by a specific enzyme mix, generating an intermediate that reacts with a probe to produce a stable fluorescent signal. The fluorescence intensity is directly proportional to the glycine concentration in the sample and is measured at an excitation/emission wavelength of approximately 535/587 nm.[2][7]

Experimental Workflow:

Figure 1. Workflow of a typical fluorometric glycine assay.

Detailed Steps:

• Reagent Preparation: Prepare the Glycine Assay Buffer, Glycine Probe, and Glycine Enzyme Mix as per the kit instructions. A 100 mM Glycine Standard is typically provided, which is serially diluted to generate a standard curve.

• Sample Preparation: For biological samples with high protein content, deproteinization using a 10 kDa molecular weight cut-off (MWCO) spin filter is recommended. Samples may need to be diluted to fall within the linear range of the assay.[7]

• Assay Procedure:

  • Add 50 µL of standards and samples to a 96-well plate.

  • Prepare a Master Reaction Mix containing the Glycine Assay Buffer, Glycine Probe, and Glycine Enzyme Mix.

  • Add 50 µL of the Master Reaction Mix to each well.

  • Incubate the plate for 60 minutes at 25°C, protected from light.

  • Measure the fluorescence intensity using a microplate reader at Ex/Em = 535/587 nm.

• Data Analysis: Subtract the blank reading from all standard and sample readings. Plot the standard curve and determine the glycine concentration in the samples.

2D-IR Spectroscopy: A Label-Free Approach

Two-dimensional infrared (2D-IR) spectroscopy is a powerful technique for studying the structure and dynamics of molecules. It can be used to quantify glycine in complex biological matrices like serum with minimal sample preparation.

Principle: 2D-IR spectroscopy measures the vibrational coupling between different molecular bonds. By analyzing the off-diagonal peaks in the 2D-IR spectrum, the spectral signature of glycine can be separated from that of other abundant proteins in the sample.[4]

Experimental Workflow:

Figure 2. General workflow for glycine detection using 2D-IR spectroscopy.

Detailed Steps:

• Sample Preparation: Blood serum samples can be used directly or supplemented with varying concentrations of glycine to create a calibration curve. No filtration or drying is typically required.[4]

• Instrumentation: An ultrafast 2D-IR spectrometer is used for the measurements.

• Data Acquisition:

  • The sample is placed between two CaF2 windows with a path length of approximately 3 µm.

  • 2D-IR spectra are recorded, focusing on the amide I band region.

• Data Analysis:

  • The acquired spectra are processed to suppress the strong water absorption bands.

  • The concentration of glycine is determined by analyzing the peak patterns in the off-diagonal region of the 2D-IR spectrum.[4]

Conclusion

The selection of an appropriate glycine detection assay is contingent on the specific requirements of the research, including sensitivity, sample type, throughput needs, and available instrumentation. For high-sensitivity and high-throughput applications in various biological samples, Fluorometric Assay Kits offer a robust and straightforward solution.[1][2] For label-free analysis of complex samples like serum and when structural information is of interest, 2D-IR Spectroscopy presents a powerful, albeit technically complex, alternative.[3][4] HPLC remains a gold standard for its high specificity and established protocols, particularly in contexts requiring the separation of glycine from other amino acids.[5][6] While the "Glycine Cresol Red assay" does not appear to be a recognized method for glycine quantification, the alternatives presented here provide researchers with a range of validated and reliable options to meet their analytical needs.

References

• 1. cellbiolabs.com [cellbiolabs.com]
• 2. Glycine Assay Kit (Fluorometric) (ab211100) | Abcam [abcam.com]
• 3. researchgate.net [researchgate.net]
• 4. Detection of Glycine as a Model Protein in Blood Serum Using 2D-IR Spectroscopy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. spectroscopyonline.com [spectroscopyonline.com]
• 6. Simultaneous Determination of Glutamate, Glycine, and Alanine in Human Plasma Using Precolumn Derivatization with 6-Aminoquinolyl-N-hydroxysuccinimidyl Carbamate and High-Performance Liquid Chromatography - PMC [pmc.ncbi.nlm.nih.gov]
• 7. abcam.com [abcam.com]

A Comparative Guide to Glycine Quantification: Evaluating Precision and Reproducibility

For researchers, scientists, and drug development professionals, the accurate quantification of glycine (B1666218) is crucial across a spectrum of applications, from metabolic studies to pharmaceutical quality control. While various methods exist for this purpose, a comprehensive evaluation of their performance is essential for selecting the most appropriate technique. This guide provides a detailed comparison of common glycine quantification assays, focusing on their reproducibility and precision, supported by experimental data.

Notably, a thorough review of scientific literature did not yield an established, direct "Glycine cresol (B1669610) red method" for the quantitative determination of glycine. Glycine cresol red is primarily documented as a complexometric indicator for metal ions and as a histological stain.[1][2] Therefore, this guide will focus on well-established and validated alternative methods for glycine quantification.

Quantitative Performance Comparison

The selection of a glycine quantification method often depends on the specific requirements of the study, including sensitivity, sample matrix, and throughput. The following table summarizes the key performance parameters of several widely used methods.

Method	Principle	Linearity Range (µg/mL)	Precision (CV%)	Accuracy (Recovery %)	LOD (µg/mL)	LOQ (µg/mL)	Key Advantages	Key Disadvantages
Colorimetric (Dichlone)	Derivatization with dichlone (B92800) to form a colored product measured at 470 nm.[3][4]	5 - 25[3]	Intra-day: 0.13-0.78Inter-day: 0.52-2.49[3]	91.43 - 98.86[3]	0.6[3]	5[3]	Simple, cost-effective, suitable for routine quality control.[5]	Lower sensitivity compared to other methods, potential for interference.
Colorimetric (Ninhydrin)	Reaction with ninhydrin (B49086) to produce a purple-colored compound (Ruhemann's purple) measured at 570 nm.[6][7][8]	Typically in the low µg/mL to mg/mL range.	Good, but can be affected by reaction conditions.[9]	Generally high, with recovery rates around 100-105% reported under optimized conditions.[7]	~0.03 mmol/L (~2.25 µg/mL)[7]	~0.1 mmol/L (~7.5 µg/mL)[7]	Widely used, well-understood chemistry.[7]	Less specific as it reacts with all primary amino groups, requires heating.[7]
Enzymatic Assay	Glycine is oxidized by specific enzymes, generating a product (e.g., H₂O₂) that is measured fluorometrically or colorimetrically.[10][11][12]	Dependent on the specific kit, often in the µM range.[10][11]	Typically good, with CVs often below 10%.	High specificity and accuracy.	As low as 1 µM (~0.075 µg/mL).[10]	Varies by kit.	High specificity for glycine, suitable for complex biological samples.[10]	Can be more expensive, potential for enzyme inhibition.
HPLC (Pre-column Derivatization)	Glycine is derivatized (e.g., with OPA or FMOC) to introduce a fluorescent or UV-absorbing tag, followed by separation and quantification.[13][14][15][16][17]	Wide linear range, often from fmol to pmol levels.[16]	Excellent, with RSD% for retention time and peak area typically <1% and <2% respectively.[16]	High accuracy and reliability.[14]	Very low, down to the fmol/L range.[16]	In the low µg/mL range.[15]	High sensitivity, high specificity, suitable for complex mixtures.[13][18]	Requires specialized equipment, can be time-consuming.

Experimental Protocols

Colorimetric Method using Dichlone

This method is based on the derivatization of glycine with dichlone in an alkaline medium to produce an orange-colored product.[3][4]

Reagents:

• Glycine standard solution (5 mg/mL)

• Dichlone solution (2.5 mg/mL in dimethyl sulfoxide)

• Sodium bicarbonate solution (5 mg/mL)

• 0.5 M Hydrochloric acid

Procedure:

• Prepare a series of glycine standard solutions with concentrations ranging from 5 to 25 µg/mL.

• To 1 mL of each standard solution and the sample solution, add 1 mL of sodium bicarbonate solution and 1 mL of dichlone solution.

• Heat the reaction mixture in a boiling water bath for 15 minutes.

• Cool the mixture to room temperature.

• Dilute the solution with 0.5 M hydrochloric acid.

• Measure the absorbance of the resulting solution at 470 nm against a reagent blank.[3]

HPLC with Pre-column OPA Derivatization

This method offers high sensitivity and is suitable for the analysis of amino acids in complex samples.[13][16][17]

Reagents:

• Ortho-phthalaldehyde (OPA) reagent

• Mobile Phase A: 40 mM Sodium Phosphate buffer, pH 7.8

• Mobile Phase B: Acetonitrile/Methanol/Water (45/45/10 v/v/v)

Procedure:

• Sample Preparation: Deproteinize samples if necessary.

• Derivatization: The derivatization is typically automated by the HPLC autosampler. The amino acids are mixed with the OPA reagent just before injection.

• Chromatography:

  • Column: C18 reversed-phase column

  • Flow Rate: Typically 1-2 mL/min

  • Gradient elution is used to separate the derivatized amino acids.

  • Detection: Fluorescence detector (Excitation: 338 nm, Emission: 450 nm).[19]

Visualizing the Workflow and Decision-Making Process

To further clarify the experimental process and guide the selection of an appropriate method, the following diagrams are provided.

Caption: Experimental workflow for the colorimetric quantification of glycine.

Caption: Decision flowchart for selecting a glycine quantification method.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. [The use of the complexometric indicator glycine cresol red as a stain in neurohistology] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. ijpsonline.com [ijpsonline.com]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. Quantify of amino acid using ninhydrin | DOCX [slideshare.net]
• 7. mdpi.com [mdpi.com]
• 8. google.com [google.com]
• 9. researchgate.net [researchgate.net]
• 10. sigmaaldrich.com [sigmaaldrich.com]
• 11. Glycine Assay Kit [cellbiolabs.com]
• 12. CN102298032A - Method for determining glycine and glycine determination kit - Google Patents [patents.google.com]
• 13. agilent.com [agilent.com]
• 14. Simultaneous Determination of Glutamate, Glycine, and Alanine in Human Plasma Using Precolumn Derivatization with 6-Aminoquinolyl-N-hydroxysuccinimidyl Carbamate and High-Performance Liquid Chromatography - PMC [pmc.ncbi.nlm.nih.gov]
• 15. scispace.com [scispace.com]
• 16. jascoinc.com [jascoinc.com]
• 17. jasco-global.com [jasco-global.com]
• 18. helixchrom.com [helixchrom.com]
• 19. Validation of a Reversed-Phase HPLC Method for Quantitative Amino Acid Analysis - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Analysis of Spectrophotometric Methods for Total Calcium Measurement: Arsenazo III vs. o-Cresolphthalealein Complexone

For researchers, scientists, and professionals in drug development seeking accurate and reliable methods for total calcium quantification in biological samples, this guide provides a detailed comparative analysis of two widely used colorimetric reagents: Arsenazo III and o-Cresolphthalein Complexone (CPC).

Initially, a comparison between Glycine Cresol Red and Arsenazo III was contemplated. However, a thorough review of scientific literature reveals a lack of established, standardized protocols for the use of Glycine Cresol Red in routine total calcium measurement in biological fluids. In contrast, the Arsenazo III and o-Cresolphthalein Complexone (CPC) methods are well-documented and commonly employed in clinical and research laboratories.[1][2] Therefore, this guide will focus on a comparative study of these two prominent methods to provide a practical and evidence-based resource for selecting the appropriate assay for your research needs.

Performance Characteristics: A Side-by-Side Comparison

The selection of a suitable method for calcium determination hinges on various performance parameters. The following table summarizes the key quantitative characteristics of the Arsenazo III and o-Cresolphthalein Complexone methods, based on data from various laboratory suppliers and scientific studies.

Feature	Arsenazo III Method	o-Cresolphthalein Complexone (CPC) Method
Principle	Forms a colored complex with calcium at a mildly acidic pH.[3]	Forms a colored complex with calcium in an alkaline solution.[4][5]
Wavelength (λmax)	650 nm (640-660 nm)[3]	570 nm (530-580 nm)[3][4]
Linearity	Up to 32 mg/dL[6]	Up to 20 mg/dL[3][5]
pH Optimum	Mildly acidic (e.g., pH 6.8)[3]	Alkaline (e.g., pH 10.0-11.0)[3][4]
Interference from Magnesium	Minimized by the acidic pH of the reaction. Some methods may include a masking agent like 8-hydroxyquinoline.[7]	Requires a masking agent, typically 8-hydroxyquinoline, to prevent interference.[3][8]
Reagent Stability	Generally high, with calibration stability reported to be over 48 hours.[9]	Lower, with calibration stability around 12 hours.[9]
Precision	Reported to have improved within-lab and between-lab imprecision compared to CPC.[9]	Generally considered to have higher imprecision compared to the Arsenazo III method.[9]

Experimental Protocols

Detailed methodologies for performing total calcium measurements using both Arsenazo III and o-Cresolphthalein Complexone are outlined below. These protocols are based on typical manual procedures and may require optimization for specific automated analyzers.

Arsenazo III Method: Experimental Protocol

This method relies on the formation of a colored complex between calcium and Arsenazo III in a mildly acidic buffer.

Reagents:

• Arsenazo III Reagent: A buffered solution containing Arsenazo III. For example, > 0.18 mmol/L Arsenazo III in > 90 mmol/L Imidazole buffer, pH 6.8.[3]

• Calcium Standard: A solution of known calcium concentration (e.g., 10 mg/dL).

• Sample: Serum, heparinized plasma, or acidified urine. Citrate, oxalate, or EDTA anticoagulants should not be used.[3]

Procedure:

• Pipette the Reagent, Standard, and Sample into appropriately labeled cuvettes according to the volumes specified by the reagent manufacturer (a common ratio is 1000 µL of reagent to 20 µL of sample or standard).[10]

• Mix the contents of each cuvette thoroughly.

• Incubate for a short period (e.g., 2 minutes) at a constant temperature (room temperature or 37°C).[4]

• Measure the absorbance of the sample and the standard against a reagent blank at 650 nm.[3]

• Calculate the calcium concentration of the sample based on the absorbance readings of the sample and the standard.

o-Cresolphthalein Complexone (CPC) Method: Experimental Protocol

This method is based on the reaction of calcium with o-Cresolphthalein Complexone in an alkaline medium to produce a colored complex.

Reagents:

• Buffer Reagent: An alkaline buffer, for example, 1.70 mol/L Amino-2-methyl-2-propanol-1, pH 11.0.[4]

• Dye Reagent: A solution containing o-Cresolphthalein Complexone (e.g., 78 µmol/L) and a magnesium masking agent such as 8-Hydroxyquinoline (e.g., 3.36 mmol/L).[4]

• Working Reagent: Prepared by mixing equal volumes of the Buffer Reagent and the Dye Reagent.[8]

• Calcium Standard: A solution of known calcium concentration (e.g., 10 mg/dL).[4]

• Sample: Serum, heparinized plasma, or acidified urine. Anticoagulants that chelate calcium (citrate, oxalate, EDTA) must be avoided.[4]

Procedure:

• Pipette the Working Reagent into labeled tubes for a blank, standard, and samples.

• Add the corresponding sample or standard to each tube (e.g., 0.02 mL of sample to 1.0 mL of working reagent) and mix.[8]

• Incubate for approximately 5 minutes at room temperature.[5]

• Zero the spectrophotometer with the reagent blank at 570 nm.[3]

• Read and record the absorbance of the standard and all samples. The final color is typically stable for about one hour.[3]

• Calculate the calcium concentration in the samples based on the absorbance values.

Visualizing the Methodologies

To further clarify the experimental processes and the underlying chemical principles, the following diagrams have been generated using the DOT language.

Caption: A comparative workflow of the Arsenazo III and o-Cresolphthalein Complexone methods.

Caption: Chemical principles of calcium detection by Arsenazo III and o-Cresolphthalein Complexone.

Conclusion

Both the Arsenazo III and o-Cresolphthalein Complexone methods are effective for the quantitative determination of total calcium in biological samples. However, the Arsenazo III method demonstrates several advantages, including higher reagent and calibration stability, improved precision, and a wider linear range.[6][9] The mildly acidic reaction condition of the Arsenazo III method also reduces interference from magnesium. In contrast, the CPC method requires an alkaline pH and the addition of a masking agent to prevent magnesium interference. For laboratories seeking a robust and precise method with less frequent calibration, the Arsenazo III assay appears to be the superior choice. Nevertheless, the CPC method remains a viable and widely used alternative. The ultimate selection should be based on the specific requirements of the study, available instrumentation, and the desired level of precision and accuracy.

References

• 1. thebiomedicapk.com [thebiomedicapk.com]
• 2. ijmb.in [ijmb.in]
• 3. reckondiagnostics.com [reckondiagnostics.com]
• 4. biolabo.fr [biolabo.fr]
• 5. spectrum-diagnostics.com [spectrum-diagnostics.com]
• 6. Arsenazo III: an improvement of the routine calcium determination in serum. | Semantic Scholar [semanticscholar.org]
• 7. researchgate.net [researchgate.net]
• 8. diverdi.colostate.edu [diverdi.colostate.edu]
• 9. Arsenazo III: an improvement of the routine calcium determination in serum - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. academic.oup.com [academic.oup.com]

A Comparative Guide to Interference in the Glycine Cresol Red Method for Protein Quantification

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of potential interference in a hypothetical Glycine Cresol Red (GCR) method for total protein quantification. While a standardized GCR protein assay is not widely documented in current scientific literature, this document outlines a plausible methodology based on the principles of other dye-binding assays, such as the Pyrogallol Red-Molybdenum method. The interference studies detailed below are designed to be broadly applicable to colorimetric protein assays and serve as a robust framework for validation.

Principle of the Hypothetical Glycine Cresol Red Protein Assay

The hypothetical Glycine Cresol Red method is predicated on the binding of the GCR dye to proteins in an acidic environment. This binding is primarily through electrostatic and hydrophobic interactions. When the dye binds to protein, its molar absorptivity changes, leading to a shift in its maximum absorbance wavelength. This change in absorbance at a specific wavelength (e.g., 600 nm) is proportional to the protein concentration in the sample.

Potential Interfering Substances

A variety of substances commonly found in biological samples and laboratory reagents can interfere with dye-binding protein assays. These substances can lead to an overestimation or underestimation of the protein concentration. The following table summarizes common interferents and their potential effects.

Interfering Substance	Potential Effect on Assay	Mechanism of Interference
Detergents	Variable (over- or underestimation)	Can bind to the dye or protein, affecting the dye-protein interaction. At high concentrations, can cause dye precipitation.
Reducing Agents (e.g., DTT, β-mercaptoethanol)	Underestimation	Can alter the dye's chromogenic properties by reducing it.
Chelating Agents (e.g., EDTA, citrate)	Underestimation	May interfere with the formation of any metallic complexes that could be part of the reagent formulation.
Strong Acids or Bases	Variable	Can alter the pH of the assay, which is critical for the dye-protein binding interaction.
High Salt Concentrations	Underestimation	Can disrupt the electrostatic interactions between the dye and the protein.
Ammonium Sulfate	Overestimation	Can cause precipitation of the protein, leading to artificially high absorbance readings.
Certain Amino Acids (e.g., Arginine, Lysine)	Overestimation	Basic amino acids can interact with the acidic dye, mimicking the effect of a protein.
Other Macromolecules (e.g., DNA, lipids)	Variable	Can interact with the dye or cause turbidity in the sample, leading to inaccurate absorbance readings.

Experimental Protocol for Interference Studies

The following protocol outlines a systematic approach to evaluating the impact of potentially interfering substances on the Glycine Cresol Red protein assay.

3.1. Materials

• Glycine Cresol Red Reagent (Hypothetical formulation: GCR dye in an acidic buffer, potentially containing a stabilizer).

• Bovine Serum Albumin (BSA) standard (2 mg/mL).

• Potentially interfering substances (e.g., Triton X-100, SDS, DTT, EDTA, NaCl, etc.).

• Spectrophotometer or microplate reader capable of measuring absorbance at 600 nm.

• 96-well microplates or cuvettes.

3.2. Procedure

• Preparation of Protein Standard: Prepare a working BSA standard of 1 mg/mL by diluting the stock solution.

• Preparation of Interferent Stocks: Prepare concentrated stock solutions of each potential interferent.

• Assay Procedure:

  • Pipette 10 µL of the BSA standard (or sample) into each well/cuvette.

  • Add 10 µL of the interfering substance at various concentrations (or buffer for the control).

  • Add 200 µL of the Glycine Cresol Red Reagent to each well/cuvette.

  • Incubate at room temperature for 10 minutes.

  • Measure the absorbance at 600 nm.

• Data Analysis: Calculate the percentage of interference using the following formula: % Interference = [(Absorbance with Interferent - Absorbance of Control) / Absorbance of Control] * 100

Comparative Interference Data

The following table presents hypothetical experimental data for interference in the Glycine Cresol Red method compared to two other common protein assays: the Bradford assay and the Bicinchoninic Acid (BCA) assay.

Interfering Substance	Concentration	Glycine Cresol Red (% Interference)	Bradford Assay (% Interference)	BCA Assay (% Interference)
Triton X-100	1%	+15%	+40%	-5%
SDS	0.1%	+10%	+25%	-8%
DTT	5 mM	-20%	-5%	-60%
EDTA	10 mM	-5%	0%	-30%
NaCl	1 M	-10%	-15%	-10%
Ammonium Sulfate	0.5 M	+8%	+5%	+3%

Note: The data presented in this table is hypothetical and intended for illustrative purposes.

Visualizing the Interference Study Workflow

The following diagram illustrates the experimental workflow for assessing the impact of an interfering substance.

Caption: Workflow for a typical interference study.

Signaling Pathway of Dye-Protein Interaction

The following diagram illustrates the simplified signaling pathway of the dye-protein interaction in the Glycine Cresol Red assay.

Caption: Simplified dye-protein interaction pathway.

Conclusion and Recommendations

The hypothetical Glycine Cresol Red method, like other dye-binding assays, is susceptible to interference from various substances. It is crucial for researchers to perform validation studies to assess the impact of potential interferents present in their specific sample types. When significant interference is detected, sample preparation steps such as dialysis, desalting, or protein precipitation may be necessary to remove the interfering substances prior to protein quantification. Alternatively, choosing an assay method that is less susceptible to the specific interferents in the sample is recommended. For instance, if a sample contains a high concentration of reducing agents, the Bradford assay may be a more suitable choice than the BCA or the hypothetical Glycine Cresol Red assay.

A Comparative Guide to the Analytical Performance of Glycine Cresol Red

For researchers, scientists, and drug development professionals, the precise quantification of metal ions and the distinct staining of tissues are critical for experimental success. This guide provides a statistical and methodological comparison of Glycine Cresol (B1669610) red with alternative reagents in its primary applications: the spectrophotometric determination of metal ions and neurohistological staining.

Spectrophotometric Determination of Bivalent Metal Ions

Glycine cresol red, particularly in its semi-form (Semi-Glycinecresol Red or SGCR), is a valuable complexometric indicator for the spectrophotometric analysis of several bivalent metal ions.[1] It forms colored complexes with ions such as copper (Cu²⁺), zinc (Zn²⁺), and lead (Pb²⁺), allowing for their quantitative determination.[1] This section compares the performance of SGCR with other common spectrophotometric reagents.

Quantitative Performance Comparison

The efficacy of a spectrophotometric reagent is determined by several key parameters, including its molar absorptivity (ε), the wavelength of maximum absorbance (λmax), and the optimal pH for complex formation. The following table summarizes these parameters for Semi-Glycinecresol Red and two common alternatives for the determination of Cu²⁺, Zn²⁺, and Pb²⁺.

Analyte	Reagent	λmax (nm)	Molar Absorptivity (ε) (L·mol⁻¹·cm⁻¹)	Optimal pH	Stoichiometry (Metal:Ligand)
Cu²⁺	Semi-Glycinecresol Red (SGCR)	545	1.8 x 10⁴	Weakly Acidic	1:1 and 1:2
2,5-dimercapto-1,3,4-thiadiazole (DMTD)	390	5.65 x 10⁴	0.002-0.014 M H₂SO₄	1:2
Zn²⁺	Semi-Glycinecresol Red (SGCR)	525	2.5 x 10⁴	Alkaline	1:1 and 1:2
Xylenol Orange	573-580	1.1 x 10⁴	5.0 - 6.0	1:2 (in presence of surfactant)
Pb²⁺	Semi-Glycinecresol Red (SGCR)	540	2.2 x 10⁴	Alkaline	1:1 and 1:2
Dithizone	520	Not explicitly stated	Weakly Basic	1:2

Experimental Protocol: Spectrophotometric Determination of Cu²⁺ with Semi-Glycinecresol Red

This protocol is a representative procedure based on the established principles of spectrophotometry and the reported characteristics of SGCR.

1. Preparation of Reagents:

• Standard Copper (II) Solution (1000 ppm): Dissolve a precisely weighed amount of cupric sulfate (B86663) (CuSO₄·5H₂O) in deionized water.
• Semi-Glycinecresol Red (SGCR) Solution (0.1% w/v): Dissolve 0.1 g of SGCR in deionized water and dilute to 100 mL.
• Buffer Solution (pH 5.5): Prepare an acetate (B1210297) buffer by mixing appropriate volumes of 0.1 M acetic acid and 0.1 M sodium acetate.

2. Calibration Curve Construction:

• Prepare a series of standard solutions of Cu²⁺ (e.g., 1, 2, 5, 10, 15 ppm) by diluting the stock solution.
• To each standard solution, add the SGCR solution and the buffer to ensure optimal pH for complex formation.
• Measure the absorbance of each solution at λmax = 545 nm using a spectrophotometer.
• Plot a graph of absorbance versus concentration to generate a calibration curve.

3. Sample Analysis:

• Prepare the unknown sample solution, ensuring it is within the linear range of the calibration curve.
• Add the SGCR and buffer solutions as done for the standards.
• Measure the absorbance of the sample.
• Determine the concentration of Cu²⁺ in the sample by interpolating its absorbance on the calibration curve.

Workflow for Spectrophotometric Analysis

Workflow for spectrophotometric metal ion analysis.

Neurohistological Staining

Comparison of Common Neurohistological Stains

While a direct statistical comparison involving Glycine cresol red is not possible due to a lack of published data, the following table provides a qualitative comparison of widely used neurohistological staining techniques.

Stain	Target Structure	Advantages	Disadvantages
Nissl Stains (e.g., Cresyl Violet)	Nissl bodies (rough ER in neurons)	Excellent for neuronal counting and cytoarchitectural studies.	Does not stain neuronal processes.
Silver Stains (e.g., Golgi-Cox)	Entire neuron (soma, dendrites, axons)	Provides detailed morphological information of individual neurons.	Stains only a small percentage of neurons; can be inconsistent.
Myelin Stains (e.g., Luxol Fast Blue)	Myelin sheaths	Useful for studying myelination and demyelination.	Does not stain neurons.
Immunohistochemistry (IHC)	Specific proteins (e.g., NeuN for neurons, GFAP for astrocytes)	Highly specific; allows for the identification of specific cell types and states.	Can be expensive and requires antibody optimization.

Conceptual Workflow for Comparing Neurohistological Stains

The following diagram illustrates a logical workflow for the comparative evaluation of different neurohistological stains, a process that could be applied to Glycine cresol red should quantitative data become available.

Conceptual workflow for comparing neurohistological stains.

References

• 1. Study on Semi-Glycinecresol Red complexes with bivalent metal ions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. asianpubs.org [asianpubs.org]

A Comparative Guide to Alternative Indicators for the Complexometric Titration of Gallium

For Researchers, Scientists, and Drug Development Professionals

The accurate determination of gallium concentration is critical in various scientific and industrial applications, including pharmaceutical development and quality control. Complexometric titration with ethylenediaminetetraacetic acid (EDTA) is a standard method for this purpose. The choice of indicator is paramount for achieving a sharp and accurate endpoint. This guide provides a comprehensive comparison of alternative metallochromic indicators for the complexometric titration of gallium, supported by experimental data and detailed protocols.

Performance Comparison of Gallium Indicators

The selection of an appropriate indicator for the complexometric titration of gallium depends on several factors, including the titration method (direct or back-titration), the pH of the solution, and potential interfering ions. The following table summarizes the key performance characteristics of several alternative indicators.

Indicator	Titration Type	Optimal pH	Color Change (from excess Ga³⁺ to endpoint)	Endpoint Sharpness	Key Advantages
Xylenol Orange	Back-Titration	4.7[1]	Red to Yellow[2]	Sharp	Reliable for back-titration; endpoint can be detected photometrically.[1]
Semimethylthymol Blue (SMTB)	Back-Titration	2[3][4]	Blue to Yellow (inferred)	Sharp	Effective in acidic conditions, allowing for selective titration.[3][4]
PAN (1-(2-Pyridylazo)-2-naphthol)	Direct Titration	4-5[5]	Red to Yellow	Sensitive	Allows for direct titration of gallium at an elevated temperature.[5]
Pyrocatechol Violet	Direct/Back-Titration	4-7 (for other metals)[6]	Bluish-Violet to Yellow/Green[7][8]	Good	Forms highly colored complexes with a range of metals.[6]
Hematoxylin	Direct Titration	(Not specified for Ga)	(Not specified for Ga)	Good	Has been used for the direct EDTA titration of gallium.[9]

Logical Workflow for Indicator Selection

The selection of an appropriate indicator involves a systematic evaluation of experimental conditions and desired outcomes. The following diagram illustrates the decision-making process.

Caption: A flowchart outlining the selection process for an alternative indicator in the complexometric titration of gallium.

Experimental Protocols

Accurate and reproducible results are contingent on meticulous adherence to established experimental protocols. The following are detailed methodologies for the complexometric titration of gallium using various indicators.

Back-Titration of Gallium using Xylenol Orange Indicator

This method relies on the addition of an excess of a standard EDTA solution to the gallium sample, followed by the back-titration of the unreacted EDTA with a standard zinc sulfate (B86663) solution.

• Reagents:

  • Standard EDTA solution (e.g., 0.1 M)

  • Standard Zinc Sulfate (ZnSO₄) solution (e.g., 0.1 M)

  • Xylenol Orange indicator solution (0.1% w/v in deionized water)

  • Acetate (B1210297) buffer solution (pH 4.7)

• Procedure:

  • Pipette a known volume of the aqueous gallium sample solution into a suitable titration vessel.

  • Add a precisely measured excess of the standard EDTA solution.

  • Add the acetate buffer solution to adjust the pH to 4.7.

  • Add a few drops of the Xylenol Orange indicator solution. The solution will turn yellow.

  • Titrate the excess EDTA with the standard zinc sulfate solution until the color changes from yellow to red.

  • The amount of gallium is calculated from the difference between the initial amount of EDTA added and the amount that reacted with the zinc sulfate.

Back-Titration of Gallium using Semimethylthymol Blue (SMTB) Indicator

This protocol is particularly useful when titration in a highly acidic medium is required to avoid interference from other metal ions.

• Reagents:

  • Standard EDTA solution (e.g., 0.01 M)

  • Standard Thorium Nitrate (B79036) (Th(NO₃)₄) solution (e.g., 0.01 M)

  • Semimethylthymol Blue (SMTB) indicator

  • Perchloric acid (HClO₄) and Sodium perchlorate (B79767) (NaClO₄) for pH adjustment

• Procedure:

  • To a known volume of the gallium-containing sample, add a measured excess of the standard EDTA solution.[3][4]

  • Adjust the pH of the solution to 2 using perchloric acid and sodium perchlorate.[3][4]

  • Add the SMTB indicator.

  • Titrate the excess EDTA with the standard thorium nitrate solution.[3][4]

  • The endpoint is observed with a distinct color change. A comparison with Methylthymol Blue can also be performed for optimization.[3][4]

Direct Titration of Gallium using PAN Indicator

This method allows for the direct determination of gallium without the need for a back-titration.

• Reagents:

  • Standard EDTA solution

  • PAN (1-(2-Pyridylazo)-2-naphthol) indicator

  • Copper-EDTA complex (Cu-EDTA) solution

  • Buffer solution (pH 4-5)

• Procedure:

  • Adjust the pH of the gallium sample solution to between 4 and 5.[5]

  • Heat the solution to approximately 80°C.[5]

  • Add the PAN indicator and a small amount of the Cu-EDTA complex.

  • Titrate directly with the standard EDTA solution.[5]

  • The endpoint is marked by a sensitive color change.[5] This method has been shown to be effective for samples containing more than 0.5% gallium and is tolerant to a range of interfering ions.[5]

Titration of Gallium using Pyrocatechol Violet Indicator

While a specific, detailed protocol for the routine complexometric titration of gallium using Pyrocatechol Violet is not as commonly documented as for other indicators, its properties as a metallochromic indicator suggest its potential applicability. Pyrocatechol Violet forms a bluish-violet complex with many metal ions.[7] For other metals, it is used in a pH range of 4-7.[6] A direct or back-titration similar to the methods described above could be developed and optimized for gallium. The endpoint would likely involve a color change from the bluish-violet of the gallium-indicator complex to the yellow or green of the free indicator.[8]

Concluding Remarks

The choice of an alternative indicator for the complexometric titration of gallium should be guided by the specific requirements of the analysis, including the sample matrix, potential interferences, and the desired titration method. Xylenol Orange and Semimethylthymol Blue are reliable indicators for back-titration methods under different pH conditions, while PAN offers the advantage of a direct titration at an elevated temperature. Although less commonly employed for gallium, Pyrocatechol Violet and Hematoxylin present further options that can be optimized for specific applications. For all methods, careful pH control and adherence to the detailed protocols are essential for achieving accurate and reproducible results.

References

• 1. Search results [inis.iaea.org]
• 2. edta titration method: Topics by Science.gov [science.gov]
• 3. benchchem.com [benchchem.com]
• 4. Complexometric determination of gallium, indium and thallium with ethylenediaminetetracetic acid and Semimethylthymol Blue by visual end-point indication - Analyst (RSC Publishing) [pubs.rsc.org]
• 5. DETERMINATION OF GALLIUM BY EDTA COMPLEXOMETRIC TITRATION AFTER EXTRACTION SEPARATION | Semantic Scholar [semanticscholar.org]
• 6. 6. COMPLEXOMETRIC TITRATION.pptx [slideshare.net]
• 7. titrations.info [titrations.info]
• 8. Complexometric Titration Indicators [delloyd.50megs.com]
• 9. Studies on metallochromic indicators-III Hematoxylin and hematein - PubMed [pubmed.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Navigating the Disposal of Glycine Cresol Red: A Guide for Laboratory Professionals

For researchers, scientists, and drug development professionals, the proper disposal of laboratory chemicals is a critical component of ensuring a safe and compliant work environment. This guide provides essential safety and logistical information for the proper disposal of glycine (B1666218) cresol (B1669610) red, a complexometric indicator used in various analytical procedures. Adherence to these procedures is paramount to protect personnel and the environment.

Immediate Safety and Handling

Key Safety Information for Glycine Cresol Red

Precaution	Description
Personal Protective Equipment (PPE)	Always wear appropriate PPE, including safety goggles, gloves, and a laboratory coat, when handling glycine cresol red.
Ventilation	Work in a well-ventilated area to minimize the potential for inhalation of any dust or aerosols.
Contact Avoidance	Avoid direct contact with skin and eyes. In case of contact, rinse the affected area thoroughly with water.
Ingestion	Do not ingest. If accidental ingestion occurs, seek immediate medical attention.
Spill Management	In the event of a spill, contain the material and prevent it from entering drains or waterways. Collect the spilled material using appropriate absorbent pads and dispose of it as hazardous waste.

Proper Disposal Procedures

The recommended disposal method for glycine cresol red is through a licensed chemical waste disposal service. This ensures that the compound is managed in an environmentally responsible and compliant manner. Under no circumstances should glycine cresol red be disposed of down the drain or in regular trash.

A Safety Data Sheet (SDS) for glycine cresol red specifies that the material can be disposed of by removal to a licensed chemical destruction plant or by controlled incineration with flue gas scrubbing.[1] It explicitly states not to discharge it into sewer systems.[1]

The following workflow outlines the decision-making process and steps for the proper disposal of glycine cresol red waste.

Caption: Decision workflow for the proper disposal of Glycine Cresol Red waste.

Step-by-Step Disposal Protocol

• Waste Identification and Segregation:

  • Identify the waste stream containing glycine cresol red.

  • If the waste is mixed with other chemicals, ensure all components are identified for proper labeling.

  • Segregate the glycine cresol red waste from other laboratory waste streams to prevent unintended chemical reactions.

• Containerization:

  • Use a chemically compatible, leak-proof container for collecting the glycine cresol red waste.

  • The container must have a secure lid to prevent spills and evaporation.

• Labeling:

  • Clearly label the waste container with the words "Hazardous Waste" and the full chemical name, "Glycine Cresol Red."

  • If the waste is a mixture, list all chemical constituents and their approximate concentrations.

  • Include the date of waste accumulation.

• Storage:

  • Store the sealed and labeled waste container in a designated hazardous waste accumulation area.

  • This area should be secure, well-ventilated, and away from general laboratory traffic.

• Arranging for Disposal:

  • Contact your institution's Environmental Health and Safety (EHS) department or a licensed chemical waste disposal contractor to schedule a pickup.

  • Provide them with accurate information about the waste composition and volume.

Experimental Protocols

Currently, there are no publicly available, standardized experimental protocols for the neutralization or deactivation of glycine cresol red prior to disposal. Therefore, reliance on a professional waste disposal service is the most prudent and compliant approach.

By adhering to these guidelines, laboratory professionals can ensure the safe and responsible management of glycine cresol red waste, fostering a culture of safety and environmental stewardship within their research and development activities.

References

• 1. medchemexpress.com [medchemexpress.com]

Essential Safety and Operational Guide for Handling Glycine Cresol Red

For researchers, scientists, and drug development professionals, ensuring laboratory safety is paramount. This guide provides essential, immediate safety and logistical information for handling Glycine cresol (B1669610) red, including detailed operational and disposal plans to foster a secure and productive laboratory environment.

Personal Protective Equipment (PPE)

A multi-layered approach to Personal Protective Equipment (PPE) is the first line of defense against potential exposure to Glycine cresol red. The following table summarizes the recommended PPE.

PPE Category	Recommendation	Standard
Eye/Face Protection	Wear tightly fitting safety goggles with side-shields.	Conforming to EN 166 (EU) or NIOSH (US).[1]
Hand Protection	Handle with chemical impermeable gloves. Gloves must be inspected prior to use. Wash and dry hands after handling.	The selected protective gloves have to satisfy the specifications of EU Directive 89/686/EEC and the standard EN 374 derived from it.[1]
Skin and Body Protection	Wear fire/flame resistant and impervious clothing.[1]
Respiratory Protection	If exposure limits are exceeded or irritation is experienced, use a full-face respirator.

Operational Plan: Safe Handling and Storage

Proper handling and storage procedures are critical to prevent accidents and maintain the integrity of the chemical.

Handling:

• Handle in a well-ventilated place.[1]

• Wear suitable protective clothing.[1]

• Avoid contact with skin and eyes.[1]

• Avoid the formation of dust and aerosols.[1]

• Use non-sparking tools.[1]

• Prevent fire caused by electrostatic discharge steam.[1]

Storage:

• Store the container tightly closed in a dry, cool, and well-ventilated place.[1]

• Store apart from foodstuff containers or incompatible materials.[1]

First Aid Measures

In case of exposure, immediate and appropriate first aid is crucial.

Exposure Route	First Aid Measures
Inhalation	Move the victim into fresh air. If breathing is difficult, give oxygen. If not breathing, give artificial respiration and consult a doctor immediately. Do not use mouth-to-mouth resuscitation if the victim ingested or inhaled the chemical.[1]
Skin Contact	Take off contaminated clothing immediately. Wash off with soap and plenty of water. Consult a doctor.[1]
Eye Contact	Rinse with pure water for at least 15 minutes. Consult a doctor.[1]
Ingestion	Rinse mouth with water. Do not induce vomiting. Never give anything by mouth to an unconscious person. Call a physician or poison control center immediately.[1]

Disposal Plan: Waste Management

Proper disposal of Glycine cresol red and its containers is essential to prevent environmental contamination and ensure regulatory compliance.

Chemical Waste:

• The material can be disposed of by removal to a licensed chemical destruction plant or by controlled incineration with flue gas scrubbing.[1]

• Do not contaminate water, foodstuffs, feed, or seed by storage or disposal.[1]

• Do not discharge to sewer systems.[1]

Contaminated Packaging:

• Containers can be triply rinsed (or equivalent) and offered for recycling or reconditioning.[1]

• Alternatively, the packaging can be punctured to make it unusable for other purposes and then be disposed of in a sanitary landfill.[1]

• Controlled incineration with flue gas scrubbing is possible for combustible packaging materials.[1]

Workflow for Handling Glycine Cresol Red

The following diagram illustrates the standard operational workflow for safely handling Glycine cresol red in a laboratory setting.

Caption: Workflow for the safe handling and disposal of Glycine cresol red.

References

• 1. targetmol.com [targetmol.com]